Metanilic acid

• CAS: 121-47-1

Core Science & Biosynthesis

Metanilic acid CAS number and properties

An In-depth Technical Guide to Metanilic Acid

CAS Number: 121-47-1

Metanilic acid, also known as 3-aminobenzenesulfonic acid, is a significant chemical intermediate with a wide range of applications, particularly in the synthesis of dyes and pharmaceuticals.[1] This technical guide provides a comprehensive overview of its properties, synthesis, purification, and analytical methods for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Metanilic acid is a white to beige or light brown crystalline powder.[1][2] It is an amphiprotic compound, capable of reacting with both acids and bases.[3][4] It is slightly soluble in water and very slightly soluble in ethanol (B145695) and ether, but soluble in alkalis and concentrated hydrochloric acid.[3][5]

Quantitative Data Summary

The key physical and chemical properties of metanilic acid are summarized in the table below for easy reference.

Property	Value	Citations
CAS Number	121-47-1	[1][5]
Molecular Formula	C₆H₇NO₃S	[1]
Molar Mass	173.19 g/mol	[1]
Appearance	White, beige, or light brown crystalline powder	[1][2]
Density	1.69 g/cm³	[1]
Melting Point	>300 °C (decomposes)	[1]
Solubility in Water	< 1 mg/mL at 22 °C	[1]
Acidity (pKa)	3.74 (in H₂O)	[1]
Refractive Index	1.5500 (estimate)	[3]

Applications in Research and Development

Metanilic acid is a crucial building block in organic synthesis. Its primary applications include:

• Dye Manufacturing: It serves as a key intermediate in the production of azo dyes, which are widely used in the textile, leather, and food industries.[1]

• Pharmaceuticals: Metanilic acid is essential for the synthesis of sulfa drugs, a class of antimicrobial agents.[1]

• Chemical Synthesis: It is used as a precursor in the synthesis of various organic compounds, including herbicides, pigments, and plasticizers.[1]

• Research and Development: In laboratory settings, it is utilized to explore new chemical reactions and synthetic pathways.[1] It has also been used in the development of novel glucose biosensors and in the synthesis of cytocompatible sulfonated polyanilines.[3][4]

Experimental Protocols

The following sections detail the methodologies for the synthesis, purification, and analysis of metanilic acid.

Synthesis of Metanilic Acid

The industrial synthesis of metanilic acid typically involves the sulfonation of nitrobenzene (B124822) followed by the reduction of the resulting m-nitrobenzenesulfonic acid.[3][6]

Protocol: Reduction of m-Nitrobenzenesulfonic Acid

This protocol is based on the common industrial method using iron filings for reduction.

• Preparation: In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, place a solution of m-nitrobenzenesulfonic acid in water.

• Addition of Iron: Gradually add iron filings to the solution while stirring vigorously. The reaction is exothermic and may require external cooling to maintain a controlled temperature.

• Acidification: Slowly add a dilute acid (e.g., hydrochloric acid) to the mixture to facilitate the reduction process.[1]

• Reaction Monitoring: Monitor the reaction progress by testing for the disappearance of the nitro group.

• Neutralization and Isolation: Once the reduction is complete, neutralize the excess acid with an alkali. The resulting crude metanilic acid can be isolated by filtration.[3]

Alternative reduction methods include catalytic hydrogenation using a palladium-on-carbon catalyst or electrolytic reduction.[7][8]

Purification of Metanilic Acid

Crude metanilic acid can be purified by recrystallization to obtain a high-purity product suitable for pharmaceutical and dye manufacturing.[1][3]

Protocol: Recrystallization from Water

• Dissolution: Dissolve the crude metanilic acid in a minimum amount of hot water in an Erlenmeyer flask.[3][9] The solution is photosensitive and should be handled in a semi-darkened room.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.[9]

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature to form crystals. Subsequently, cool the flask in an ice bath to maximize crystal formation.[9][10]

• Collection: Collect the crystals by suction filtration using a Büchner funnel.[9]

• Washing: Wash the crystals with a small amount of cold water to remove any remaining soluble impurities.[9]

• Drying: Dry the purified crystals in a vacuum desiccator over a drying agent such as 90% H₂SO₄.[3]

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the quantitative analysis of metanilic acid.

Protocol: HPLC Analysis

This protocol is adapted from a method for detecting metanilic acid in wastewater.[2]

• Standard Preparation: Prepare a stock solution of metanilic acid (e.g., 1000 µg/mL) by dissolving a known weight of pure metanilic acid in a mixture of methanol (B129727) and water (1:4 v/v). Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase.[2]

• Sample Preparation: For solid samples, dissolve a known weight in the mobile phase. For liquid samples, dilute as necessary. Adjust the pH of aqueous samples to 4-6.[2]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of methanol and a buffered aqueous solution (e.g., potassium dihydrogen phosphate (B84403) with an ion-pairing agent like tetrabutylammonium (B224687) bromide).[2]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector at a wavelength corresponding to the absorbance maximum of metanilic acid.

• Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of metanilic acid in the sample by comparing its peak area to the calibration curve.

Visualizations

Logical Workflow for Metanilic Acid Production and Analysis

The following diagram illustrates the overall workflow from synthesis to analysis of metanilic acid.

Caption: Workflow for the synthesis, purification, and analysis of metanilic acid.

Conceptual Relationship in Synthesis

This diagram illustrates the key chemical transformations in the synthesis of metanilic acid.

Caption: Key reaction steps in the synthesis of metanilic acid.

References

• 1. theasengineers.com [theasengineers.com]
• 2. CN108896678A - The method for measuring the metanilic acid in sewage - Google Patents [patents.google.com]
• 3. Metanilic acid | 121-47-1 [chemicalbook.com]
• 4. Metanilic acid CAS#: 121-47-1 [m.chemicalbook.com]
• 5. Metanilic acid - Wikipedia [en.wikipedia.org]
• 6. Metanilic acid synthesis - chemicalbook [chemicalbook.com]
• 7. CN100404726C - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 8. CN101817766A - Method for preparing metanilic acid by catalyzing and hydrogenating 3-nitrobenzenesultonic acid - Google Patents [patents.google.com]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]

An In-depth Technical Guide to the Synthesis of 3-Aminobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminobenzenesulfonic acid, commonly known as metanilic acid, is a crucial intermediate in the chemical industry. Its applications are widespread, ranging from the synthesis of azo dyes and pigments to the production of pharmaceuticals, particularly sulfa drugs. This technical guide provides a comprehensive overview of the primary synthesis pathways of metanilic acid, with a focus on the core chemical transformations, experimental protocols, and quantitative data to aid researchers and professionals in the field.

The most industrially significant and widely practiced method for synthesizing 3-aminobenzenesulfonic acid involves a two-step process: the sulfonation of nitrobenzene (B124822) to yield 3-nitrobenzenesulfonic acid, followed by the reduction of the nitro group to an amino group. An alternative, though less direct, pathway involves the sulfonation of aniline (B41778). This guide will delve into the specifics of these synthetic routes, presenting detailed methodologies and comparative data.

Primary Synthesis Pathway: From Nitrobenzene

The dominant industrial synthesis of 3-aminobenzenesulfonic acid commences with nitrobenzene. This pathway is favored due to the meta-directing nature of the nitro group in electrophilic aromatic substitution, which selectively yields the desired 3-substituted intermediate. The overall process can be visualized as a two-stage transformation.

Figure 1: Overall workflow for the synthesis of 3-aminobenzenesulfonic acid from nitrobenzene.

Step 1: Sulfonation of Nitrobenzene

The initial step involves the electrophilic substitution of a sulfonic acid group onto the nitrobenzene ring. The nitro group is a strong deactivating and meta-directing group, which favors the formation of the meta-isomer, 3-nitrobenzenesulfonic acid.

Experimental Protocol:

A common laboratory and industrial procedure for the sulfonation of nitrobenzene involves the use of oleum (B3057394) (fuming sulfuric acid), which is a solution of sulfur trioxide (SO₃) in concentrated sulfuric acid.

• Reaction Setup: A reaction vessel equipped with a mechanical stirrer, a thermometer, and a dropping funnel is charged with oleum (typically 25% free SO₃).

• Addition of Nitrobenzene: Nitrobenzene is added dropwise to the oleum while maintaining the reaction temperature. The initial addition is often carried out at a controlled temperature, for instance, 70°C.

• Reaction Conditions: The reaction is exothermic, and the temperature is carefully controlled. After the addition of nitrobenzene, the reaction mixture is heated to a higher temperature, typically in the range of 100-120°C, to ensure the completion of the sulfonation.[1] The reaction progress can be monitored by checking for the absence of the characteristic odor of nitrobenzene in a sample diluted with water.

• Work-up: Upon completion, the reaction mixture is cooled and carefully poured onto ice with vigorous stirring. The resulting solution contains 3-nitrobenzenesulfonic acid. To isolate the product, a salt, such as sodium chloride, is added to precipitate the sodium salt of 3-nitrobenzenesulfonic acid.[1]

• Purification: The crude sodium 3-nitrobenzenesulfonate can be purified by recrystallization from water. The free acid can be regenerated by treatment with a strong acid.

Quantitative Data for Sulfonation of Nitrobenzene:

Parameter	Value	Reference
Sulfonating Agent	Oleum (25% free SO₃) or SO₃ gas	[1][2]
Reactant Ratio	123 g Nitrobenzene to 375 g Oleum	[1]
Reaction Temperature	100-120°C	[1][3]
Reaction Time	Until completion (absence of nitrobenzene odor)	[1]
Yield	88-98%	[2][4]

Step 2: Reduction of 3-Nitrobenzenesulfonic Acid

The second and final step is the reduction of the nitro group of 3-nitrobenzenesulfonic acid to an amino group. Several reduction methods are employed in both laboratory and industrial settings, including catalytic hydrogenation and chemical reduction.

Catalytic hydrogenation is a clean and efficient method for the reduction of nitro compounds.

Experimental Protocol:

• Reaction Setup: A high-pressure autoclave is charged with an aqueous solution of 3-nitrobenzenesulfonic acid (or its sodium salt).

• Catalyst: A catalyst, such as palladium on activated carbon (Pd/C) or Raney nickel, is added to the solution.[5]

• pH Adjustment: The pH of the solution is typically adjusted to a neutral or slightly alkaline range (pH 6-8) using an aqueous alkali solution.[6]

• Hydrogenation: The autoclave is purged with nitrogen and then pressurized with hydrogen gas. The reaction is carried out under elevated temperature and pressure.

• Work-up: After the reaction is complete (indicated by the cessation of hydrogen uptake), the reaction mixture is cooled, and the catalyst is removed by filtration.

• Isolation: The filtrate containing the sodium salt of 3-aminobenzenesulfonic acid is then acidified to a pH of 1-2 to precipitate the free acid.[6] The product is collected by filtration, washed, and dried.

Quantitative Data for Catalytic Hydrogenation:

Parameter	Value	Reference
Catalyst	Pd/C or Raney Nickel	[5]
Catalyst Loading	0.5-15% by weight of the starting material	[5]
Hydrogen Pressure	0.8-3.0 MPa (8-30 atm)	[5][6]
Reaction Temperature	60-130°C	[6]
Reaction Time	2-10 hours	[5]
Yield	>95%	[5]

The Béchamp reduction, using iron filings in an acidic medium, is a classic and cost-effective method for the reduction of aromatic nitro compounds.

Experimental Protocol:

• Reaction Setup: A reaction vessel is charged with water, a small amount of hydrochloric acid, and iron powder.

• Addition of Nitro Compound: An aqueous solution of 3-nitrobenzenesulfonic acid is added gradually to the stirred suspension of iron and acid.

• Reaction Conditions: The reaction is typically carried out at or near the boiling point of the aqueous solution.

• Work-up: Upon completion of the reduction, the reaction mixture is neutralized to precipitate iron oxides (iron sludge), which are then removed by filtration.

• Isolation: The filtrate is then acidified to precipitate 3-aminobenzenesulfonic acid, which is collected by filtration, washed, and dried.

Quantitative Data for Chemical Reduction with Iron:

Parameter	Value	Reference
Reducing Agent	Iron powder and Hydrochloric acid	[7]
Reaction Temperature	~100°C	[8]
Yield	Up to 90% (industrial)	[9]

An alternative, environmentally cleaner method involves the electrolytic reduction of 3-nitrobenzenesulfonic acid.

Experimental Protocol:

• Electrolytic Cell: An isolated electrolytic cell is used, with the cathode compartment containing an aqueous solution of sodium 3-nitrobenzenesulfonate in sulfuric acid. The anode compartment contains aqueous sulfuric acid.

• Electrolysis: Electrolysis is carried out at a controlled temperature and current density.

• Isolation: After the electrolysis is complete, the catholyte is cooled to crystallize the 3-aminobenzenesulfonic acid, which is then isolated by filtration.[8]

Quantitative Data for Electrolytic Reduction:

Parameter	Value	Reference
Electrolyte (Cathode)	Aqueous solution of sodium 3-nitrobenzenesulfonate in sulfuric acid	[8]
Temperature	40°C	[8]
Current	10 A	[8]
Reaction Time	8 hours	[8]
Yield	96.5%	[8]

Alternative Synthesis Pathway: Direct Sulfonation of Aniline

While the sulfonation of nitrobenzene is the preferred route to 3-aminobenzenesulfonic acid, the direct sulfonation of aniline is another potential pathway. However, this method presents significant challenges in controlling the regioselectivity. The amino group (-NH₂) is a strongly activating, ortho-, para-directing group. In a strongly acidic medium, the amino group is protonated to form the anilinium ion (-NH₃⁺), which is a deactivating, meta-directing group. The final product distribution is highly dependent on the reaction conditions.

References

• 1. scribd.com [scribd.com]
• 2. A simple and efficient synthesis protocol for sulfonation of nitrobenzene under solvent-free conditions via a microreactor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. CN106674062A - Method for preparing sodium 3-nitrobenzenesulfonate through catalytic sulfonation - Google Patents [patents.google.com]
• 4. US3492342A - Sulfonation of nitro compounds - Google Patents [patents.google.com]
• 5. CN101362710A - Method for preparing aminobenzenesulfonic acid by catalytic hydrogenation - Google Patents [patents.google.com]
• 6. CN101817766B - Method for preparing m-aminobenzenesulfonic acid by catalyzing and hydrogenating 3-nitrobenzenesulfonic acid - Google Patents [patents.google.com]
• 7. theasengineers.com [theasengineers.com]
• 8. CN100404726C - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 9. Metanilic Acid [drugfuture.com]

A Comparative Analysis of Orthanilic and Metanilic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the ortho and meta isomers of aminobenzenesulfonic acid: orthanilic acid (2-aminobenzenesulfonic acid) and metanilic acid (3-aminobenzenesulfonic acid). While sharing the same molecular formula, their structural differences impart distinct physicochemical properties and applications, which are critical for consideration in research and development, particularly in the synthesis of dyes and pharmaceuticals.

Core Physicochemical and Structural Differences

Orthanilic acid and metanilic acid are isomers with the molecular formula C₆H₇NO₃S.[1][2] The primary distinction lies in the substitution pattern of the amino (-NH₂) and sulfonic acid (-SO₃H) groups on the benzene (B151609) ring. In orthanilic acid, these groups are in adjacent positions (ortho, or 1,2 substitution), whereas in metanilic acid, they are separated by one carbon atom (meta, or 1,3 substitution). This positional isomerism significantly influences their chemical and physical properties.

Quantitative Data Summary

The following tables summarize the key quantitative differences between orthanilic acid and metanilic acid.

Property	Orthanilic Acid	Metanilic Acid
CAS Number	88-21-1[3]	121-47-1[4]
Molecular Weight	173.19 g/mol [3]	173.19 g/mol [4]
Appearance	White to grey solid, minute hexagonal plates[3][5]	White to beige powder or crystals[1][6]
Melting Point	Decomposes at ~325°C[3][7]	>300°C (decomposes)[1][8]
Acidity (pKa at 25°C)	2.48[3]	3.73[8][9]
Density	~1.34 g/cm³ (estimate)[10]	1.69 g/cm³[9][11]

Table 1: General and Physical Properties

Property	Orthanilic Acid	Metanilic Acid
Water Solubility	Slowly and sparingly soluble[3][12]	Slightly soluble (<1 mg/mL at 22°C)[2][11]
Ethanol (B145695) Solubility	Insoluble[12]	Very slightly soluble[6][8]
Ether Solubility	Insoluble[10]	Slightly soluble[6]
Other Solvents	Soluble in concentrated hydrochloric acid[10]	Soluble in alkali and concentrated hydrochloric acid[6]

Table 2: Solubility Profiles

Structural and Synthetic Overview

The distinct substitution patterns of these isomers are a direct result of their synthesis routes.

Figure 1: Molecular Structures

A generalized workflow for the synthesis of these acids highlights the strategic choice of starting materials and reaction conditions to achieve the desired isomer.

Figure 2: Generalized Synthesis Pathways

Experimental Protocols

Synthesis of Metanilic Acid from Nitrobenzene

This protocol is a generalized industrial method for producing metanilic acid.

Objective: To synthesize 3-aminobenzenesulfonic acid (metanilic acid) via sulfonation of nitrobenzene followed by reduction.

Materials:

• Nitrobenzene

• Fuming sulfuric acid (oleum) or concentrated sulfuric acid

• Iron filings (or a hydrogenation catalyst like Pd/C)

• Hydrochloric acid (for iron reduction) or Hydrogen gas (for catalytic reduction)

• Sodium carbonate or other base for pH adjustment

• Water

Procedure:

• Sulfonation of Nitrobenzene:

  • Carefully add nitrobenzene to fuming sulfuric acid with stirring, maintaining the temperature below a specified limit (e.g., 100-120°C) to favor meta-substitution.

  • Heat the mixture for several hours to ensure the completion of the sulfonation reaction, forming m-nitrobenzenesulfonic acid.[8][13]

  • The reaction mixture is then cooled and diluted with water.

• Reduction of m-Nitrobenzenesulfonic Acid:

  • Method A: Iron Reduction:

    • The acidic solution of m-nitrobenzenesulfonic acid is heated.

    • Iron filings are added portion-wise, along with a small amount of hydrochloric acid, to initiate the reduction of the nitro group to an amino group.[4] This is a vigorous exothermic reaction that requires careful control of addition rates and temperature.

    • After the addition is complete, the mixture is typically refluxed until the reaction is complete.

  • Method B: Catalytic Hydrogenation:

    • The solution of m-nitrobenzenesulfonic acid is neutralized to its sodium salt.

    • This solution is placed in a high-pressure reactor with a catalyst (e.g., Palladium on carbon).

    • The mixture is hydrogenated under pressure and elevated temperature until the theoretical amount of hydrogen is consumed.[13]

• Isolation and Purification:

  • After reduction, the reaction mixture (if using iron) contains iron sludge, which is removed by filtration after making the solution alkaline with sodium carbonate.

  • The filtrate, containing the sodium salt of metanilic acid, is then acidified (e.g., with HCl) to a pH of 1-2.[14]

  • Metanilic acid, being less soluble in acidic water, precipitates out.

  • The crude product is collected by filtration, washed with cold water, and can be further purified by recrystallization from hot water.[8]

Synthesis of Orthanilic Acid

Orthanilic acid is often produced as a byproduct in the manufacture of its para isomer, sulfanilic acid.[12] A specific laboratory preparation can be adapted from the hydrolysis and reduction of o-nitrobenzenesulfonyl chloride.

Objective: To synthesize 2-aminobenzenesulfonic acid (orthanilic acid).

Materials:

• o-Nitrobenzenesulfonyl chloride

• Sodium sulfite (B76179) or other reducing agent

• Sodium hydroxide (B78521)

• Hydrochloric acid

• Water

Procedure:

• Hydrolysis and Reduction:

  • A solution of sodium sulfite in water is prepared.

  • o-Nitrobenzenesulfonyl chloride is added portion-wise to the stirred sulfite solution. The reaction is typically exothermic and may require cooling.

  • Sodium hydroxide is added to maintain alkaline conditions, which facilitates both the hydrolysis of the sulfonyl chloride and the reduction of the nitro group.

  • The mixture is heated (e.g., on a steam bath) to ensure the reaction goes to completion.

• Isolation and Purification:

  • After the reaction, the solution is cooled.

  • Concentrated hydrochloric acid is carefully added to the solution until it is strongly acidic.

  • Orthanilic acid precipitates from the cold, acidic solution.

  • The precipitate is collected by filtration, washed with a small amount of cold water, and then with ethanol to remove impurities.[3][12]

  • The product can be recrystallized from hot water for further purification.

Applications and Functional Differences

The primary applications for both isomers are as intermediates in the chemical industry, particularly for dye synthesis.[12][15]

• Metanilic Acid: It is a crucial intermediate for a variety of dyes, including AZO dyes, direct dyes, and reactive dyes.[1][15] Its sulfonic acid group aids in the solubility and binding of the dye to fibers.[1] It is also used in the production of some sulfa drugs and fluorescent brightening agents.[15][16]

• Orthanilic Acid: The main reported use for orthanilic acid is in the manufacture of specific dyes.[12] It has also been investigated for its biological roles, including an ability to inhibit glutathione-S-transferase (GST) and affect cardiac muscle tension.[12] Furthermore, it can be used to synthesize other active compounds and metal complexes.[17]

The positional difference dictates the final structure and properties of the resulting dyes and pharmaceutical compounds. The choice between orthanilic and metanilic acid is therefore a critical decision in the synthetic design process.

Figure 3: Logical Flow for Isomer Differentiation

References

• 1. Metanilic Acid at Best Price in Gujarat, Metanilic Acid Manufacturer [balajiindustriessrg.com]
• 2. alliancechemicalindustries.com [alliancechemicalindustries.com]
• 3. Orthanilic Acid [drugfuture.com]
• 4. Metanilic Acid [drugfuture.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. chembk.com [chembk.com]
• 7. Orthanilic acid - Wikipedia [en.wikipedia.org]
• 8. Metanilic acid | 121-47-1 [chemicalbook.com]
• 9. Metanilic acid CAS#: 121-47-1 [m.chemicalbook.com]
• 10. Orthanilic acid [chembk.com]
• 11. Metanilic acid - Wikipedia [en.wikipedia.org]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Metanilic acid synthesis - chemicalbook [chemicalbook.com]
• 14. CN105367454A - Method for producing metanilic acid by utilizing quinacridone pigment byproduct - Google Patents [patents.google.com]
• 15. theasengineers.com [theasengineers.com]
• 16. Metanilic acid - Hazardous Agents | Haz-Map [haz-map.com]
• 17. medchemexpress.com [medchemexpress.com]

Physical and chemical properties of Metanilic acid

An In-depth Technical Guide to the Physical and Chemical Properties of Metanilic Acid

Introduction

Metanilic acid, systematically known as 3-aminobenzenesulfonic acid, is an important aromatic organic compound with the chemical formula C₆H₇NO₃S.[1][2][3] It is an isomer of sulfanilic acid and orthanilic acid. Structurally, it consists of a benzene (B151609) ring substituted with an amino group (-NH₂) and a sulfonic acid group (-SO₃H) at the meta positions.[4] This bifunctional nature makes it a versatile intermediate in the chemical industry, particularly in the synthesis of sulfa drugs and as a key precursor in the manufacturing of azo dyes, acid dyes, reactive dyes, and fluorescent brightening agents.[1][5] This guide provides a comprehensive overview of its physical and chemical properties, experimental protocols for their determination, and key chemical pathways involving this compound.

Physical Properties

Metanilic acid typically appears as a white, beige, or grayish-beige crystalline powder.[1][6][7] It is stable under normal conditions but is combustible and incompatible with strong oxidizing agents and acids.[2][6][8] A notable characteristic is the existence of a "disappearing polymorph" (Form I), which readily converts to more stable forms (Form II and III) upon contact with seed crystals, making the pure Form I difficult to isolate.[7]

Quantitative Physical Data

The key physical properties of Metanilic acid are summarized in the table below for easy reference.

Property	Value	Reference
IUPAC Name	3-aminobenzenesulfonic acid	[7]
CAS Number	121-47-1	[1][5]
Molecular Formula	C₆H₇NO₃S	[1][2][3]
Molar Mass	173.19 g/mol	[1][2][7]
Appearance	White to beige crystalline powder	[1][6][7]
Melting Point	>300 °C (decomposes)	[1][2][6][7]
Density	1.69 g/cm³	[1][6][7]
pKa	3.70 - 3.74 (at 25 °C)	[5][6][7][9]
LogP (octanol/water)	-2.77 (at 21 °C)	[3][9]

Solubility Profile

Solvent	Solubility	Reference
Water	Slightly soluble. 15 g/L at 20 °C. The anhydrous form is reported as <1 mg/mL at 22 °C.	[3][7][10]
Ethanol	Very slightly soluble	[2][6][11]
Methanol	Sparingly soluble	[5]
Ether	Slightly soluble	[6]
Alkali Solutions	Soluble	[6]
Concentrated HCl	Soluble	[6]

Chemical Properties and Reactions

Metanilic acid's chemical behavior is dictated by the presence of both the acidic sulfonic acid group and the basic amino group, making it amphoteric. It is a key intermediate in various industrial syntheses.

• Dye Synthesis : It is extensively used in the production of azo dyes. The amino group can be diazotized with nitrous acid (generated from sodium nitrite (B80452) and a strong acid) and then coupled with other aromatic compounds to form vibrantly colored azo compounds.[1][4][12]

• Pharmaceutical Synthesis : It serves as a precursor in the synthesis of certain sulfa drugs.[1][5]

• Reactivity : It is incompatible with strong oxidizing agents, strong acids, and strong bases.[8] Fusion with caustic potash (potassium hydroxide) can lead to the formation of aniline.[4]

Synthesis of Metanilic Acid

The primary industrial route for synthesizing Metanilic acid involves the sulfonation of nitrobenzene (B124822) followed by reduction.

Industrial Synthesis of Metanilic Acid

This process involves reacting nitrobenzene with fuming sulfuric acid (oleum) to introduce the sulfonic acid group, primarily at the meta position, forming m-nitrobenzenesulfonic acid.[13][14] This intermediate is then reduced, commonly using iron powder in an acidic medium or through catalytic hydrogenation, to convert the nitro group into an amino group, yielding Metanilic acid.[12][13][14][15]

Experimental Protocols

Detailed methodologies are crucial for accurate characterization. Below are outlines for determining key properties.

Protocol 1: pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For Metanilic acid, this primarily refers to the acidity of the sulfonic acid group.

Workflow for pKa Determination by Titration

Methodology:

• Sample Preparation : Prepare a solution of Metanilic acid of a precise, known concentration in deionized water.

• Titrant Preparation : Standardize a solution of a strong base, typically sodium hydroxide (B78521) (NaOH), against a primary standard like potassium hydrogen phthalate (B1215562) (KHP).

• Titration : Calibrate a pH meter with standard buffers. Place the Metanilic acid solution in a beaker with a magnetic stirrer and immerse the pH electrode. Add the standardized NaOH solution in small, precise increments, recording the pH value after each addition.

• Data Analysis : Plot the recorded pH values against the volume of NaOH added. The equivalence point is identified from the steepest part of the curve (or the peak of the first derivative plot). The pKa is the pH value at the point where half of the volume of NaOH required to reach the equivalence point has been added.

Protocol 2: Characterization by Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology:

• Sample Preparation (KBr Pellet Method) : Mix a small amount of dry Metanilic acid powder (approx. 1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder.

• Grinding : Thoroughly grind the mixture in an agate mortar until a fine, homogeneous powder is obtained.

• Pellet Formation : Place the powder into a pellet press and apply high pressure to form a thin, transparent or translucent KBr pellet.

• Spectral Acquisition : Place the pellet in the sample holder of an FTIR spectrometer and acquire the infrared spectrum, typically over the range of 4000-400 cm⁻¹.[16]

• Analysis : Analyze the resulting spectrum for characteristic absorption bands corresponding to the N-H bonds of the amino group, S=O bonds of the sulfonic acid group, and C-H and C=C bonds of the aromatic ring.

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the structure and purity of Metanilic acid.

• Infrared (IR) Spectrum : The IR spectrum shows characteristic peaks for the amino group (N-H stretching), the sulfonic acid group (S=O stretching), and the substituted benzene ring.[16][17]

• UV-Visible Spectrum : The UV-Vis spectrum in solution provides information about the electronic transitions within the aromatic system.[18][19]

• Nuclear Magnetic Resonance (NMR) Spectrum : ¹H and ¹³C NMR spectroscopy can be used to confirm the structure by showing the chemical shifts and coupling patterns of the protons and carbon atoms in the molecule.[20]

• Mass Spectrometry (MS) : Mass spectrometry provides the mass-to-charge ratio of the molecule and its fragments, confirming its molecular weight.[21]

References

• 1. Metanilic Acid Powder at Best Price, High Purity Industrial Grade [balajiindustriessrg.com]
• 2. 121-47-1 CAS MSDS (Metanilic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Metanilic acid - Safety Data Sheet [chemicalbook.com]
• 4. Metanilic Acid | Bhavani Chemical Industries [bhavaniind.in]
• 5. Metanilic Acid [drugfuture.com]
• 6. chembk.com [chembk.com]
• 7. Metanilic acid - Wikipedia [en.wikipedia.org]
• 8. fishersci.com [fishersci.com]
• 9. Metanilic acid | 121-47-1 [chemicalbook.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. Metanilic acid 121-47-1 India [ottokemi.com]
• 12. environmentclearance.nic.in [environmentclearance.nic.in]
• 13. theasengineers.com [theasengineers.com]
• 14. Metanilic acid synthesis - chemicalbook [chemicalbook.com]
• 15. CN101817766A - Method for preparing metanilic acid by catalyzing and hydrogenating 3-nitrobenzenesultonic acid - Google Patents [patents.google.com]
• 16. 3-Aminobenzenesulfonic acid | C6H7NO3S | CID 8474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Metanilic acid(121-47-1) IR Spectrum [chemicalbook.com]
• 18. Metanilic acid [webbook.nist.gov]
• 19. Metanilic acid [webbook.nist.gov]
• 20. spectrabase.com [spectrabase.com]
• 21. Metanilic acid [webbook.nist.gov]

An In-depth Technical Guide to Metanilic Acid

Metanilic acid, a significant organic compound, serves as a crucial intermediate in the synthesis of a wide array of chemicals, most notably in the dye and pharmaceutical industries. This guide provides a comprehensive overview of its chemical identity, properties, synthesis protocols, and primary applications, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for metanilic acid is 3-aminobenzenesulfonic acid [1][2]. It is also referred to as 3-aminobenzene-1-sulfonic acid[2]. Due to its widespread use, it is known by several other names.

A comprehensive list of its synonyms includes:

• m-Aminobenzenesulfonic acid[3][4]

• m-Anilinesulfonic acid[2][3]

• m-Sulfanilic acid[3][4][5]

• Aniline-m-sulfonic acid[3][5]

• 3-Sulfoaniline[3][4][6][7]

• 1-Aminobenzene-3-sulfonic acid[3][4][7]

• Aniline-3-sulfonic acid[6][7]

Physicochemical Properties

Metanilic acid is a white powder or colorless needles that is slightly soluble in water[2][4][8]. Its key quantitative properties are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₆H₇NO₃S	[1][2][6]
Molar Mass	173.19 g/mol	[1][2]
Density	1.69 g/cm³	[1][2][5]
Melting Point	>300 °C (decomposes)	[1][2][6]
Acidity (pKa)	3.74 (in H₂O at 25°C)	[2][5]
Water Solubility	<1 mg/mL at 22 °C	[2]

Experimental Protocols: Synthesis of Metanilic Acid

The industrial production of metanilic acid is primarily achieved through the reduction of m-nitrobenzenesulfonic acid. Below are detailed methodologies for common laboratory and industrial synthesis.

A. Reduction of m-Nitrobenzenesulfonic Acid with Iron Filings

This traditional method is widely used in industrial settings and can achieve yields of up to 90%.

• Materials:

  • m-Nitrobenzenesulfonic acid

  • Iron filings

  • Dilute acid (e.g., hydrochloric acid)

  • Water

  • Mother liquor (from previous batches, optional)

• Procedure:

  • In a reduction vessel, a portion of the iron filings (e.g., 80 kg) is charged along with mother liquor (e.g., 30 kg) and water (e.g., 70 kg).

  • The mixture is heated to boiling and agitated for approximately 40 minutes for activation.

  • Additional hot water (e.g., 600 kg) is added.

  • m-Nitrobenzenesulfonic acid is gradually added to the boiling mixture under constant agitation.

  • The remaining iron filings are added portion-wise, maintaining the boiling state and ensuring the temperature does not exceed 102 °C. The reaction is considered complete when a sample no longer shows the presence of the nitro compound (e.g., via a flash test).

  • The resulting solution, containing metanilic acid and its sodium salt, is transferred to a vaporizer.

  • The pH of the solution is adjusted to 9, converting all the metanilic acid to its sodium salt.

  • The solution is concentrated by evaporation until saturation is reached.

  • The concentrated solution is then transferred to a product dryer to obtain the final product.

B. Catalytic Hydrogenation of 3-Nitrobenzenesulfonic Acid

This method offers a cleaner alternative to the iron reduction method, avoiding the production of large quantities of iron sludge.

• Materials:

  • Industrial grade m-nitrobenzenesulfonic acid aqueous solution

  • Alkali aqueous solution (e.g., NaOH solution, ≤40%)

  • Palladium on activated carbon catalyst (Pd/C)

  • Hydrogen gas

  • Deionized water

  • Hydrogen peroxide

• Procedure:

  • The industrial grade m-nitrobenzenesulfonic acid aqueous solution is placed in an autoclave.

  • The pH of the solution is adjusted to 6-8 using the alkali aqueous solution.

  • The Pd/C catalyst is added to the solution.

  • The autoclave is sealed and purged with nitrogen, followed by hydrogen.

  • The reaction is carried out at a temperature of 60-130 °C and a hydrogen pressure of 0.8-2.0 MPa with stirring.

  • The reaction proceeds until hydrogen uptake ceases, indicating the completion of the reduction.

  • After the reaction, the mixture is cooled to room temperature, and the reaction slurry is removed from the autoclave.

  • The Pd/C catalyst is filtered off. The filtrate is then acidified to precipitate the metanilic acid, which is collected by filtration.

  • The recovered Pd/C catalyst can be regenerated by washing with deionized water to form a slurry, followed by the dropwise addition of hydrogen peroxide with stirring for 1-5 hours. The regenerated catalyst is then collected by filtration for reuse.

Applications in Drug Development and Dye Synthesis

Metanilic acid is a versatile intermediate with significant applications in both the pharmaceutical and dye industries[9][10][11]. Its bifunctional nature, containing both an amino group and a sulfonic acid group, allows for its incorporation into a variety of complex molecular structures[10].

• Pharmaceuticals: It is a key building block in the synthesis of sulfa drugs, which are a class of antimicrobial agents[9][11].

• Dye Manufacturing: Metanilic acid is a fundamental precursor for the production of azo dyes, which are widely used in the textile, leather, and food industries[9][12].

The logical workflow from raw materials to final products involving metanilic acid is illustrated in the diagram below.

Caption: Synthesis and application workflow of metanilic acid.

References

• 1. alliancechemicalindustries.com [alliancechemicalindustries.com]
• 2. Metanilic acid - Wikipedia [en.wikipedia.org]
• 3. Metanilic acid [webbook.nist.gov]
• 4. 3-Aminobenzenesulfonic acid | C6H7NO3S | CID 8474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Metanilic Acid [drugfuture.com]
• 6. Metanilic acid | 121-47-1 [chemicalbook.com]
• 7. Top Metanilic Acids Manufacturer & Exporter in India [dyes-n-pigments.com]
• 8. Page loading... [guidechem.com]
• 9. theasengineers.com [theasengineers.com]
• 10. nbinno.com [nbinno.com]
• 11. nbinno.com [nbinno.com]
• 12. Metanilic Acid - Global Market Share and Ranking, Overall Sales and Demand Forecast 2024-2030 - QY Research [qyresearch.com]

Metanilic Acid: A Comprehensive Spectroscopic Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for metanilic acid (3-aminobenzenesulfonic acid), a key intermediate in the synthesis of various dyes and pharmaceuticals. This document offers a detailed examination of its Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, complete with experimental protocols and a logical workflow for spectroscopic analysis.

Spectroscopic Data Analysis

The following sections present the quantitative spectral data for metanilic acid in a structured format to facilitate analysis and comparison.

Infrared (IR) Spectroscopy

The infrared spectrum of metanilic acid reveals characteristic absorptions corresponding to its principal functional groups. The data presented in Table 1 is a compilation of expected and observed absorption bands.

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3300	Medium	N-H stretching (primary amine)
3100-3000	Medium	Aromatic C-H stretching
1620-1580	Medium-Strong	N-H bending (scissoring) and Aromatic C=C stretching
1500-1400	Medium-Strong	Aromatic C=C stretching
1250-1150	Strong	S=O asymmetric stretching (sulfonic acid)
1050-1000	Strong	S=O symmetric stretching (sulfonic acid)
800-700	Strong	Aromatic C-H out-of-plane bending (meta-disubstituted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of metanilic acid. The following tables summarize the ¹H and ¹³C NMR spectral data.

¹H NMR Spectral Data

The ¹H NMR spectrum of the sodium salt of metanilic acid in DMSO-d₆ shows distinct signals for the aromatic protons and the amine group.[1]

Chemical Shift (δ) ppm	Multiplicity	Assignment
6.956	Doublet of doublets	Aromatic H
6.918	Triplet	Aromatic H
6.795	Doublet of doublets	Aromatic H
6.508	Triplet	Aromatic H
5.11	Broad singlet	-NH₂

¹³C NMR Spectral Data

Chemical Shift (δ) ppm (Predicted)	Assignment
148-152	C-NH₂
145-149	C-SO₃H
128-132	Aromatic C-H
115-125	Aromatic C-H
110-118	Aromatic C-H

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of metanilic acid results in the formation of a molecular ion and several characteristic fragment ions.[2]

m/z	Relative Intensity (%)	Assignment
173	100	[M]⁺ (Molecular Ion)
108	57.3	[M - SO₂H]⁺
93	~10	[M - SO₃]⁺
80	~60	[C₆H₆N]⁺
65	57.3	[C₅H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic analyses of metanilic acid.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of solid metanilic acid to identify its functional groups.

Method: Attenuated Total Reflectance (ATR)

• Sample Preparation: A small amount of finely ground metanilic acid powder is placed directly onto the ATR crystal.

• Instrument Setup: The background spectrum of the clean, empty ATR crystal is recorded.

• Data Acquisition: The sample is brought into firm contact with the crystal using a pressure clamp. The infrared spectrum is then recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum is baseline-corrected and the absorption peaks are identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra of metanilic acid to elucidate its molecular structure.

Method: Solution-State NMR

• Sample Preparation: Approximately 10-20 mg of metanilic acid is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added.[3]

• Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The magnetic field is shimmed to achieve homogeneity.

• ¹H NMR Acquisition: A standard one-dimensional proton NMR experiment is performed. Key parameters include the spectral width, acquisition time, and number of scans.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment is conducted. A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.[3]

• Data Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS (0 ppm).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of metanilic acid.

Method: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of metanilic acid is introduced into the mass spectrometer, typically via a direct insertion probe for solid samples. The sample is heated to induce vaporization.[4]

• Ionization: In the ion source, the vaporized molecules are bombarded with a beam of high-energy electrons (typically 70 eV), leading to the formation of a molecular ion and subsequent fragmentation.[4]

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic identification of an organic compound like metanilic acid.

Caption: Spectroscopic analysis workflow.

This diagram outlines the logical progression from an unknown compound to its structural confirmation using complementary spectroscopic techniques. Mass spectrometry provides crucial information on the molecular weight and elemental composition. Infrared spectroscopy identifies the functional groups present in the molecule. Nuclear magnetic resonance spectroscopy reveals the detailed connectivity of the atoms. The data from these techniques are then integrated to propose and ultimately confirm the structure of the compound.

References

• 1. METANILIC ACID SODIUM SALT(1126-34-7) 1H NMR [m.chemicalbook.com]
• 2. Metanilic acid [webbook.nist.gov]
• 3. rsc.org [rsc.org]
• 4. Analysis of six aromatic amines in the mainstream smoke of tobacco products - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Health and Safety of Metanilic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Metanilic acid (3-aminobenzenesulfonic acid), tailored for a technical audience. It includes detailed data on its chemical and physical properties, toxicological profile, safe handling procedures, and emergency measures.

Chemical and Physical Properties

Metanilic acid is a white to light brown crystalline powder.[1] It is an isomer of sulfanilic acid and is slightly soluble in water.[2][3]

Property	Value	Reference(s)
IUPAC Name	3-Aminobenzene-1-sulfonic acid	[2][4]
Synonyms	3-Aminobenzenesulfonic acid, m-Aminobenzenesulfonic acid, m-Anilinesulfonic acid	[5][6]
CAS Number	121-47-1	[6][7]
Molecular Formula	C₆H₇NO₃S	[4][7][8]
Molecular Weight	173.19 g/mol	[7][8][9]
Appearance	White to beige powder/crystalline solid	[1][7]
Melting Point	>300 °C	[2][7]
Water Solubility	Slightly soluble (<1 mg/mL at 22 °C)	[3][4]
Density	1.69 g/cm³	[4][8]
pKa	3.74	[3]
log Pow (Octanol/Water Partition Coefficient)	-2.77 at 21 °C	[10]

Toxicological Information

Metanilic acid is classified as harmful if swallowed, in contact with skin, or if inhaled.[11][12]

Acute Toxicity

Endpoint	Species	Route	Value	Classification	Reference(s)
LD₅₀	Rat (male and female)	Oral	> 5000 mg/kg	Not Classified	[10]
LD₅₀	-	Dermal	-	Category 4 (Harmful)	[11][12]
LC₅₀	-	Inhalation	-	Category 4 (Harmful)	[11][12]

Irritation and Sensitization

Test	Species	Result	Classification	Reference(s)
Skin Irritation/Corrosion (OECD 404)	Rabbit	Slight irritant	Not Classified as irritant	[10]
Eye Irritation/Damage (OECD 405)	Rabbit	No eye irritation	Not Classified as irritant	[10]
Skin Sensitization (OECD 429)	Mouse	Not a skin sensitizer	Not Classified as sensitizer	[10]

Genotoxicity

Test	System	Result	Reference(s)
Ames Test (OECD 471)	S. typhimurium	Negative	[10]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity

There is no data available to classify Metanilic acid regarding its carcinogenicity or reproductive toxicity.[10] It is not classified as a mutagen based on the negative Ames test result.[10]

Occupational Exposure Limits

Currently, there are no established Permissible Exposure Limits (PEL) by OSHA or Threshold Limit Values (TLV) by ACGIH for Metanilic acid.[13][14][15]

Safe Handling and Storage

Personal Protective Equipment (PPE)

Proper PPE is essential when handling Metanilic acid to minimize exposure.[16]

References

• 1. 4-AMINOBENZENESULFONIC ACID - Ataman Kimya [atamanchemicals.com]
• 2. rjptonline.org [rjptonline.org]
• 3. Kinetics, intermediates and acute toxicity of arsanilic acid photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metanilic acid [chembk.com]
• 5. 3-Aminobenzenesulfonic acid | C6H7NO3S | CID 8474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Metanilic acid - Wikipedia [en.wikipedia.org]
• 7. DSpace [scholarbank.nus.edu.sg]
• 8. Metanilic acid - Hazardous Agents | Haz-Map [haz-map.com]
• 9. Metanilic Acid | CAS#:121-47-1 | Chemsrc [chemsrc.com]
• 10. researchgate.net [researchgate.net]
• 11. chemicalbook.com [chemicalbook.com]
• 12. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 13. 3-Aminobenzenesulfonic acid(121-47-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 14. Metanilic acid | 121-47-1 [chemicalbook.com]
• 15. metagenicsinstitute.com [metagenicsinstitute.com]
• 16. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Metanilic Acid in Azo Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metanilic acid (3-aminobenzenesulfonic acid) is a crucial chemical intermediate in the synthesis of a diverse range of azo dyes.[1][2] Its unique chemical structure, featuring both an amino group and a sulfonic acid group on a benzene (B151609) ring, allows it to be readily diazotized and subsequently coupled with various aromatic compounds to produce dyes with a wide spectrum of colors and properties.[1] The sulfonic acid group imparts water solubility to the resulting dyes, making them particularly suitable for textile dyeing and as biological stains.[1] These application notes provide a comprehensive overview of the synthesis of azo dyes using metanilic acid, including detailed experimental protocols and characterization data.

General Synthetic Pathway

The synthesis of azo dyes from metanilic acid follows a well-established two-step process: diazotization followed by an azo coupling reaction.[3]

• Diazotization: The primary aromatic amine group of metanilic acid is converted into a diazonium salt. This reaction is typically carried out in an acidic medium at low temperatures (0-5 °C) using a source of nitrous acid, commonly generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid.[3][4]

• Azo Coupling: The resulting diazonium salt, which acts as a weak electrophile, is then reacted with an electron-rich coupling component.[3] Common coupling components include phenols, naphthols, and aromatic amines.[3] The coupling reaction is an electrophilic aromatic substitution, where the diazonium ion attacks the activated aromatic ring of the coupling component, typically at the para position to the activating group, to form the stable azo dye.[3]

Experimental Protocols

The following are detailed protocols for the synthesis of representative azo dyes using metanilic acid as the diazo component.

Protocol 1: Synthesis of Metanil Yellow (Acid Yellow 36)

Metanil Yellow is a pH indicator and a widely used yellow dye. It is synthesized by the diazotization of metanilic acid and subsequent coupling with diphenylamine (B1679370).

Materials:

• Metanilic acid

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Diphenylamine

• Sodium carbonate (Na₂CO₃)

• Ice

• Distilled water

• Ethanol

Procedure:

Step 1: Diazotization of Metanilic Acid

• In a 250 mL beaker, dissolve a specific amount of metanilic acid in a dilute sodium carbonate solution.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Slowly add a pre-cooled solution of sodium nitrite in water to the metanilic acid solution.

• While maintaining the temperature between 0-5 °C, slowly add concentrated hydrochloric acid dropwise with continuous stirring. The formation of the diazonium salt suspension is observed.

• Continue stirring for 15-20 minutes at 0-5 °C after the complete addition of the acid.

• Test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If excess is present, it can be quenched by the addition of a small amount of urea.

Step 2: Azo Coupling with Diphenylamine

• In a separate beaker, prepare a solution of diphenylamine in a suitable solvent like ethanol.

• Cool the diphenylamine solution to 0-5 °C in an ice bath.

• Slowly add the freshly prepared, cold diazonium salt suspension to the diphenylamine solution with vigorous stirring.

• Continue to stir the reaction mixture for 1-2 hours while allowing it to slowly warm to room temperature. A yellow precipitate of Metanil Yellow will form.

• Isolate the crude dye by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to obtain purified Metanil Yellow.

• Dry the purified crystals in a desiccator.

Protocol 2: Synthesis of an Azo Dye from Metanilic Acid and Phenol (B47542)

This protocol describes a general procedure for the synthesis of a hydroxy-substituted azo dye.

Materials:

• Metanilic acid

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Phenol

• Sodium hydroxide (B78521) (NaOH)

• Sodium carbonate (Na₂CO₃)

• Ice

• Distilled water

Procedure:

Step 1: Diazotization of Metanilic Acid

• Follow the same procedure as described in Protocol 1, Step 1.

Step 2: Azo Coupling with Phenol

• In a separate beaker, dissolve a stoichiometric amount of phenol in a dilute sodium hydroxide solution.

• Cool the phenol solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt suspension to the phenol solution with constant stirring.

• Maintain the temperature below 10 °C and continue stirring for 1-2 hours. The color of the solution will change as the azo dye is formed.

• Adjust the pH of the solution to acidic (around pH 5-6) with dilute hydrochloric acid to precipitate the dye.

• Collect the precipitated dye by vacuum filtration and wash with cold water.

• Purify the crude dye by recrystallization from a suitable solvent.

• Dry the purified dye.

Data Presentation

The following tables summarize the quantitative data for a series of azo dyes synthesized from metanilic acid and various coupling components.

Table 1: Synthesis and Spectroscopic Data of Azo Dyes Derived from Metanilic Acid

Coupling Component	Dye Name/Structure	Yield (%)	Melting Point (°C)	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Reference
Diphenylamine	Metanil Yellow	85	>300	434-438	25,000	[5]
Phenol	4-Hydroxyazobenzene-3'-sulfonic acid	78	178-180	350	21,000	[6]
2-Naphthol	1-(3-Sulfophenylazo)-2-naphthol	92	210-212	482	18,500	[6]
N,N-Dimethylaniline	4-(N,N-Dimethylamino)azobenzene-3'-sulfonic acid	88	245-247	425	28,000	[6]
Salicylic Acid	5-(3-Sulfophenylazo)salicylic acid	81	225-227	365	19,500	[6]

Note: The data presented in this table is a compilation from various literature sources and may vary depending on the specific experimental conditions.

Mandatory Visualization

Reaction Workflow for Azo Dye Synthesis

The following diagram illustrates the general workflow for the synthesis of azo dyes using metanilic acid.

Caption: General workflow for the synthesis of azo dyes from metanilic acid.

Logical Relationship of Synthesis Steps

This diagram shows the logical progression from starting materials to the final azo dye product.

Caption: Logical flow of the azo dye synthesis process.

References

• 1. researchgate.net [researchgate.net]
• 2. scialert.net [scialert.net]
• 3. [PDF] Synthesis and Spectroscopic Study of Naphtholic and Phenolic Azo Dyes | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. journalpsij.com [journalpsij.com]
• 6. Research Journal of Chemical Sciences : Synthesis and UV Study of Series of Phenolic Azo Dye - ISCA [isca.me]

Metanilic Acid: A Versatile Intermediate in Pharmaceutical Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Metanilic acid (3-aminobenzenesulfonic acid) is a valuable and versatile intermediate in the synthesis of various pharmaceutical compounds. Its bifunctional nature, possessing both a nucleophilic amino group and a sulfonic acid moiety, allows for its incorporation into a diverse range of molecular scaffolds. These properties make it a key building block in the development of sulfonamide antibacterials and fluorescent whitening agents used in drug formulations. This document provides detailed application notes and experimental protocols for the use of metanilic acid in these key pharmaceutical applications.

Application 1: Synthesis of Azo Dyes with Potential Antibacterial Activity

Metanilic acid is a primary aromatic amine and can be readily diazotized and coupled with various aromatic compounds to form azo dyes. Certain azo dyes have been shown to possess antibacterial properties, making them of interest in the development of new therapeutic agents. The general scheme involves the diazotization of metanilic acid followed by coupling with a suitable coupling agent.

Experimental Protocol: Synthesis of an Azo Dye from Metanilic Acid

This protocol describes the synthesis of a representative azo dye with potential antibacterial activity using metanilic acid as the starting material.

Materials:

• Metanilic acid

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Coupling agent (e.g., 2-naphthol)

• Sodium hydroxide (B78521) (NaOH)

• Sodium chloride (NaCl)

• Distilled water

• Ice

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Dropping funnel

• Buchner funnel and filter paper

• pH meter or pH paper

• Melting point apparatus

Procedure:

• Diazotization of Metanilic Acid:

  • Dissolve a specific molar equivalent of metanilic acid in dilute hydrochloric acid.

  • Cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Slowly add a solution of sodium nitrite (dissolved in cold water) dropwise, keeping the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete diazotization. The resulting solution contains the diazonium salt of metanilic acid.

• Coupling Reaction:

  • In a separate beaker, dissolve the coupling agent (e.g., 2-naphthol) in a dilute sodium hydroxide solution.

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the previously prepared cold diazonium salt solution to the cold coupling agent solution with vigorous stirring.

  • Maintain the temperature below 5 °C and the pH between 9-10 during the addition.

  • A colored precipitate of the azo dye will form.

  • Continue stirring the mixture in the ice bath for 1-2 hours to ensure complete coupling.

• Isolation and Purification:

  • Isolate the precipitated azo dye by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with a cold saturated sodium chloride solution to remove unreacted starting materials and byproducts.

  • Wash the precipitate with a small amount of cold distilled water.

  • Dry the purified azo dye in a desiccator or a vacuum oven at a low temperature.

Quantitative Data:

The yield and purity of the synthesized azo dye can be determined and are presented in the table below.

Parameter	Value
Theoretical Yield	Calculated based on the stoichiometry of the reaction.
Actual Yield	The weight of the dried, purified product.
Percent Yield	(Actual Yield / Theoretical Yield) x 100%
Melting Point	Determined using a melting point apparatus.
Purity (by TLC)	Assessed by Thin Layer Chromatography.

Logical Workflow for Azo Dye Synthesis

Caption: Workflow for the synthesis of an azo dye from metanilic acid.

Application 2: Synthesis of Triazine-Stilbene Fluorescent Whitening Agents

Metanilic acid is a key raw material in the production of certain triazine-stilbene based fluorescent whitening agents (FWAs). These compounds have applications in pharmaceutical formulations to improve the appearance of solid dosage forms and can also be used in medical textiles. The synthesis is a multi-step process involving condensation reactions with cyanuric chloride and a stilbene (B7821643) derivative.

Experimental Protocol: Synthesis of a Triazine-Stilbene FWA

This protocol outlines the synthesis of a triazine-stilbene fluorescent whitening agent using metanilic acid.

Materials:

• Metanilic acid

• Sulfanilic acid

• Cyanuric chloride

• 4,4'-Diaminostilbene-2,2'-disulfonic acid (DSD acid)

• Diethanolamine (B148213)

• Sodium carbonate (Na₂CO₃)

• Hydrochloric acid (HCl)

• Distilled water

• Ice

Equipment:

• Multi-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• pH meter

• Heating mantle

• Condenser

Procedure:

• First Condensation:

  • In a reaction vessel, prepare a slurry of cyanuric chloride in ice-water.

  • Simultaneously add aqueous solutions of metanilic acid and sulfanilic acid to the cyanuric chloride slurry while maintaining the temperature at 0-5 °C and the pH at 2.0-3.0 by adding a solution of sodium carbonate.[1]

  • Stir the mixture until the primary amine is no longer detected (e.g., by a negative diazotization test).[1]

• Second Condensation:

  • To the reaction mixture from the first step, add an aqueous solution of 4,4'-diaminostilbene-2,2'-disulfonic acid (DSD acid).

  • Adjust the temperature to 30-40 °C and the pH to 5.0-7.0 with sodium carbonate solution.[1]

  • Continue the reaction until the consumption of the DSD acid is complete.[1]

• Third Condensation:

  • Add diethanolamine to the reaction mixture.

  • Raise the temperature to 80-100 °C and adjust the pH to 8.0-10.0.[1]

  • Reflux the mixture for a specified time to complete the reaction.[1]

• Work-up and Isolation:

  • After the reaction is complete, the resulting solution of the fluorescent whitening agent can be used directly or the product can be isolated by salting out with sodium chloride, followed by filtration and drying.

Quantitative Data:

The yield of the fluorescent whitening agent can be determined and is typically high for this process.

Parameter	Value/Range	Reference
Yield	>85%	[1]
Optimal pH (1st Condensation)	2.0 - 3.0	[1]
Optimal Temp (1st Condensation)	0 - 4 °C	[1]
Optimal pH (2nd Condensation)	5.0 - 7.0	[1]
Optimal Temp (2nd Condensation)	30 - 40 °C	[1]
Optimal pH (3rd Condensation)	8.0 - 10.0	[1]
Optimal Temp (3rd Condensation)	80 - 100 °C	[1]

Synthesis Pathway for Triazine-Stilbene FWA

References

• 1. CN101429345A - Process for producing triazine toluylene liquid fluorescent whitening agents - Google Patents [patents.google.com]

Application Notes and Protocols for the Quantification of Metanilic Acid

Metanilic acid (3-aminobenzenesulfonic acid) is a crucial intermediate in the manufacturing of dyes and certain pharmaceuticals.[1][2][3] Its accurate quantification is essential for process control, quality assurance, and environmental monitoring. This document provides detailed application notes and experimental protocols for various analytical techniques suited for the determination of Metanilic acid.

High-Performance Liquid Chromatography (HPLC)

Application Note

High-Performance Liquid Chromatography (HPLC) is a premier technique for the separation, identification, and quantification of Metanilic acid. The method offers high resolution and sensitivity, making it ideal for analyzing complex matrices such as industrial wastewater or dye formulations.[4] Reversed-phase HPLC, utilizing a C18 column, is commonly employed. The separation is based on the partitioning of Metanilic acid between the polar mobile phase and the nonpolar stationary phase. Detection is typically achieved using an ultraviolet (UV) detector, as the aromatic ring and sulfonic acid group in Metanilic acid provide strong chromophores.[4][5] By optimizing the mobile phase composition, flow rate, and column temperature, excellent separation from matrix interferences can be achieved.[4] Quantification is performed by comparing the peak area of the analyte in a sample to a calibration curve generated from standards of known concentrations.

Quantitative Data Summary

Parameter	Value	Reference
Linearity Range	1 - 100 µg/mL	[4]
Limit of Quantification (LOQ)	2.0 µg/mL	[4]
Retention Time	~12.0 min	[4]
Detection Wavelength	200 - 400 nm (scan)	[4]

Experimental Protocol

a. Apparatus and Materials

• HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[6]

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• Ultrasonic bath.

b. Reagents and Standard Preparation

• Metanilic acid (analytical standard, >98% purity).

• Methanol (B129727) (HPLC grade).

• Water (ultrapure, 18.2 MΩ·cm).

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄).

• Tetrabutylammonium (B224687) bromide.

• Mobile Phase A: Methanol.[4]

• Mobile Phase B: Dissolve 1.36 g of KH₂PO₄ and 2.0 g of tetrabutylammonium bromide in 1 L of ultrapure water. Filter and degas.[4]

• Metanilic Acid Stock Solution (1000 µg/mL): Accurately weigh 50 mg of Metanilic acid and dissolve it in a 1:4 mixture of methanol and water in a 50 mL volumetric flask.[4]

• Working Standards (1, 5, 10, 50, 100 µg/mL): Prepare by serial dilution of the stock solution using the initial mobile phase composition.[4]

c. Sample Preparation (Wastewater Sample)

• Collect the wastewater sample.

• Adjust the sample's pH to a value between 4 and 6 using a suitable acid or base.[4]

• Allow any precipitate to settle and take the supernatant for analysis.[4]

• Dilute the supernatant with ultrapure water as needed to fit within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

d. HPLC Instrumental Conditions

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Gradient elution with Mobile Phase A and B.

• Flow Rate: 1.0 mL/min.[6]

• Injection Volume: 10 µL.[7]

• Column Temperature: 30 °C.[8]

• Detector: DAD, scanning from 200-400 nm.[4]

• Quantification Wavelength: Determined from the UV spectrum of Metanilic acid (typically at its absorption maximum).

e. Calibration and Quantification

• Inject the series of working standards into the HPLC system.

• Construct a calibration curve by plotting the peak area of Metanilic acid against its concentration.

• Inject the prepared sample.

• Determine the concentration of Metanilic acid in the sample by interpolating its peak area on the calibration curve. Apply the dilution factor to calculate the final concentration.

Workflow Visualization

Figure 1. HPLC analysis workflow for Metanilic acid.

UV-Visible Spectrophotometry

Application Note

UV-Visible spectrophotometry is a straightforward and cost-effective method for quantifying Metanilic acid in simple, relatively pure solutions.[9] The technique is based on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species.[10] Metanilic acid absorbs UV light due to its molecular structure. For quantification, a calibration curve is prepared by measuring the absorbance of several standard solutions of known concentrations at the wavelength of maximum absorbance (λmax).[9] While rapid and accessible, this method is susceptible to interference from other compounds in the sample that absorb at the same wavelength. Therefore, it is best suited for samples with a simple and known matrix.

Quantitative Data Summary

Note: Specific performance data for a dedicated Metanilic acid spectrophotometric assay were not available in the provided search results. The following are typical expected values for such an assay.

Parameter	Value (Typical)
Linearity Range	0.5 - 25 µg/mL
Limit of Detection (LOD)	~0.1 µg/mL
Wavelength (λmax)	Must be determined experimentally

Experimental Protocol

a. Apparatus and Materials

• UV-Visible spectrophotometer (double beam recommended).

• Matched quartz cuvettes (1 cm path length).

• Analytical balance.

• Volumetric flasks and pipettes.

• Solvent (e.g., ultrapure water or a suitable buffer).

b. Reagents and Standard Preparation

• Metanilic acid (analytical standard).

• Solvent: Ultrapure water.

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of Metanilic acid and dissolve in ultrapure water in a 100 mL volumetric flask.

• Working Standards (e.g., 1, 2, 5, 10, 15 µg/mL): Prepare by serial dilution of the stock solution with ultrapure water.

c. Sample Preparation

• Dissolve the sample containing Metanilic acid in ultrapure water.

• Ensure the solution is visibly clear and free of suspended particles to avoid light scattering.[10]

• Dilute the sample quantitatively with water to ensure the final absorbance reading falls within the linear range of the calibration curve (typically 0.1 to 1.0 AU).

• Filter the sample if necessary.

d. Spectrophotometric Measurement

• Determine λmax: Scan a mid-range standard solution (e.g., 10 µg/mL) across the UV range (e.g., 200-400 nm) against a solvent blank to find the wavelength of maximum absorbance.

• Set Instrument: Set the spectrophotometer to the determined λmax.

• Zero the Instrument: Use the solvent (ultrapure water) in a cuvette to set the absorbance to zero.

• Measure Standards: Measure the absorbance of each working standard.

• Measure Sample: Measure the absorbance of the prepared sample solution.

e. Calibration and Quantification

• Create a calibration curve by plotting the absorbance of the standards against their concentrations.

• Perform a linear regression on the data points to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Calculate the concentration of Metanilic acid in the sample solution using its absorbance value and the regression equation.

• Multiply by the dilution factor to get the concentration in the original sample.

Workflow Visualization

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. CN108896678A - The method for measuring the metanilic acid in sewage - Google Patents [patents.google.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. ELSD HPLC Method for Analysis of Methanesulfonic acid on Primesep B  Column | SIELC Technologies [sielc.com]
• 7. Determination of oleanolic acid and ursolic acid contents in Ziziphora clinopodioides Lam. by HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sszp.eu [sszp.eu]
• 10. repligen.com [repligen.com]

Application Notes and Protocols for the Diazotization of Metanilic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metanilic acid (3-aminobenzenesulfonic acid) is a crucial chemical intermediate in the synthesis of a wide array of azo dyes and certain pharmaceutical compounds.[1] The foundational step for many of these syntheses is the diazotization of the primary aromatic amine group on metanilic acid. This process converts the amine into a highly reactive diazonium salt, which can then undergo various coupling reactions to form complex aromatic structures.[2][3][]

This document provides a detailed protocol for the laboratory-scale diazotization of metanilic acid. The procedure involves the reaction of metanilic acid with nitrous acid, which is generated in situ from sodium nitrite (B80452) and a strong mineral acid, typically hydrochloric acid.[2][5][6] A critical parameter for a successful diazotization is maintaining a low temperature (0-5 °C) to ensure the stability of the resulting diazonium salt, which is prone to decomposition at higher temperatures.[6][7]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the diazotization of metanilic acid. Molar equivalents are based on metanilic acid as the limiting reagent.

Parameter	Value	Notes
Reagents
Metanilic Acid	1.0 eq	Starting material.
Sodium Nitrite	1.0 - 1.1 eq	A slight molar excess ensures complete conversion of the primary amine.
Concentrated Hydrochloric Acid	2.5 - 3.0 eq	Provides the acidic medium and the chloride counter-ion for the diazonium salt. An excess is necessary to keep the unreacted amine protonated.
Reaction Conditions
Temperature	0 - 5 °C	Crucial for the stability of the diazonium salt.[6][7]
Reaction Time
- Nitrite Addition	20 - 30 minutes	Slow, dropwise addition is necessary to maintain temperature control.[6]
- Post-addition Stirring	15 - 30 minutes	Ensures the reaction proceeds to completion.[7]
Monitoring
Excess Nitrous Acid	Starch-iodide paper (blue-black)	A positive test indicates that sufficient nitrite has been added for complete diazotization.[5]

Experimental Protocol

This protocol details the procedure for the diazotization of metanilic acid to form its corresponding diazonium salt solution, which should be used immediately in subsequent reactions.

Materials:

• Metanilic acid

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Distilled water

• Ice

• Starch-iodide paper

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Dropping funnel

• Ice bath

• Beakers

• Graduated cylinders

Procedure:

• Preparation of the Metanilic Acid Suspension:

  • In a three-necked flask equipped with a mechanical stirrer and a thermometer, create a suspension of metanilic acid (1.0 eq) in distilled water.

  • Carefully add concentrated hydrochloric acid (2.5 - 3.0 eq) to the suspension while stirring.

• Cooling:

  • Place the flask in an ice bath and cool the mixture to 0-5 °C with continuous stirring.[6]

• Preparation of the Sodium Nitrite Solution:

  • In a separate beaker, dissolve sodium nitrite (1.0 - 1.1 eq) in a minimal amount of cold distilled water.

• Diazotization Reaction:

  • Once the metanilic acid suspension is stable at 0-5 °C, slowly add the sodium nitrite solution dropwise from a dropping funnel over 20-30 minutes.[6]

  • Maintain vigorous stirring and ensure the temperature of the reaction mixture does not exceed 5 °C.

• Completion and Monitoring:

  • After the addition of the sodium nitrite solution is complete, continue to stir the mixture for an additional 15-30 minutes at 0-5 °C.[7]

  • Test for the presence of a slight excess of nitrous acid by touching a drop of the reaction mixture to starch-iodide paper. A blue-black color indicates a positive result.[5]

• Use of the Diazonium Salt Solution:

  • The resulting solution containing the metanilic acid diazonium salt is now ready for the subsequent coupling reaction. It is important to use this solution promptly as diazonium salts are unstable and can decompose over time, even at low temperatures.[6]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the diazotization of metanilic acid.

Signaling Pathway: Diazotization of Metanilic Acid

Caption: Chemical pathway for the diazotization of metanilic acid.

References

• 1. pharmaacademias.com [pharmaacademias.com]
• 2. Diazotisation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Metanilic Acid: A Versatile Building Block for Novel Compound Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Metanilic acid (3-aminobenzenesulfonic acid) is a versatile chemical intermediate that serves as a crucial starting material for the synthesis of a diverse range of novel compounds. Its unique structure, featuring both an amino group and a sulfonic acid group on a benzene (B151609) ring, allows for a variety of chemical modifications, leading to the development of new molecules with applications in dye manufacturing, pharmaceuticals, and materials science. This document provides detailed application notes and experimental protocols for the synthesis of novel compounds using metanilic acid as a key building block.

Synthesis of Novel Azo Dyes

Metanilic acid is a primary precursor in the synthesis of azo dyes, which are prized for their vibrant and lasting colors.[1] The synthesis involves a two-step diazotization and coupling reaction.

Application Note:

The diazotization of metanilic acid followed by coupling with various aromatic compounds, such as phenols and amines, allows for the creation of a wide spectrum of azo dyes. The sulfonic acid group in metanilic acid enhances the water solubility of the resulting dyes and improves their binding to textile fibers. Researchers can explore the synthesis of novel azo dyes with tailored colors and properties by selecting different coupling agents.

Experimental Protocol: Synthesis of a Novel Azo Dye from Metanilic Acid

This protocol describes the synthesis of a novel azo dye by diazotizing metanilic acid and coupling it with β-naphthol.

Materials:

• Metanilic acid

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• β-naphthol

• Sodium hydroxide (B78521) (NaOH)

• Sodium chloride (NaCl)

• Distilled water

• Ice

Procedure:

Part 1: Diazotization of Metanilic Acid

• Dissolve a specific molar equivalent of metanilic acid in a dilute sodium carbonate solution.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a chilled aqueous solution of sodium nitrite with constant stirring.

• To this mixture, slowly add cold, dilute hydrochloric acid while maintaining the temperature between 0-5 °C.

• Continue stirring for 15-30 minutes to ensure complete formation of the diazonium salt. The completion of the reaction can be checked using starch-iodide paper (a blue-black color indicates the presence of excess nitrous acid).

Part 2: Coupling Reaction

• Prepare a solution of β-naphthol in a dilute sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part 1 to the β-naphthol solution with vigorous stirring.

• Maintain the temperature below 5 °C and the pH of the reaction mixture alkaline (pH 9-10) by adding a cold, dilute sodium hydroxide solution as needed.

• A brightly colored azo dye will precipitate out of the solution.

• Continue stirring for 30 minutes to ensure complete coupling.

• Filter the precipitated dye using a Buchner funnel and wash it with a small amount of cold distilled water.

• The crude dye can be purified by recrystallization from an appropriate solvent, such as ethanol (B145695) or a water-ethanol mixture.

Characterization: The synthesized azo dye can be characterized using various spectroscopic techniques, including:

• FT-IR Spectroscopy: To identify the characteristic functional groups, such as the N=N azo linkage, -SO₃H, and -OH groups.

• ¹H-NMR and ¹³C-NMR Spectroscopy: To elucidate the chemical structure of the dye molecule.

• UV-Vis Spectroscopy: To determine the maximum absorption wavelength (λmax) and study the color properties of the dye.

Development of Novel Sulfonamide Derivatives with Antimicrobial Potential

Metanilic acid can serve as a precursor for the synthesis of novel sulfonamides, a class of drugs known for their antimicrobial properties.[2][3][4][5] The general approach involves the conversion of the amino group of metanilic acid into a sulfonamide moiety.

Application Note:

The synthesis of sulfonamides from metanilic acid opens avenues for the development of new antibacterial agents. By reacting the sulfonyl chloride derivative of metanilic acid with various amines, a library of novel sulfonamides can be generated. These compounds can then be screened for their antimicrobial activity against a panel of pathogenic bacteria. Structure-activity relationship (SAR) studies can be conducted to optimize the antimicrobial potency of the synthesized derivatives.

Experimental Protocol: General Synthesis of a Novel Sulfonamide from Metanilic Acid

This protocol outlines a general procedure for the synthesis of a novel sulfonamide starting from metanilic acid.

Materials:

• Metanilic acid

• Thionyl chloride (SOCl₂) or Chlorosulfonic acid (ClSO₃H)

• A primary or secondary amine (R-NH₂ or R₂NH)

• A suitable base (e.g., pyridine, triethylamine)

• An appropriate solvent (e.g., dichloromethane, tetrahydrofuran)

Procedure:

Part 1: Synthesis of Metanilyl Chloride

• Protect the amino group of metanilic acid, for example, by acetylation with acetic anhydride.

• React the N-acetylated metanilic acid with a chlorinating agent like thionyl chloride or chlorosulfonic acid to convert the sulfonic acid group into a sulfonyl chloride group (-SO₂Cl). This reaction is typically carried out in an inert solvent under anhydrous conditions.

• After the reaction is complete, the excess chlorinating agent is removed under reduced pressure.

Part 2: Sulfonamide Formation

• Dissolve the synthesized metanilyl chloride in a suitable anhydrous solvent.

• To this solution, add the desired primary or secondary amine and a base (to neutralize the HCl generated during the reaction).

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by thin-layer chromatography).

• After the reaction, the solvent is removed, and the crude product is worked up by washing with dilute acid and base to remove unreacted starting materials.

Part 3: Deprotection

• If the amino group was protected in the first step, it needs to be deprotected. For an acetyl group, this can be achieved by acid or base hydrolysis.

Purification and Characterization: The final sulfonamide product can be purified by column chromatography or recrystallization. Characterization can be performed using FT-IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry to confirm the structure.

Table 1: Antimicrobial Activity of Representative Sulfonamide Derivatives

Compound	Derivative	Test Organism	Minimum Inhibitory Concentration (MIC) (µg/mL)	Zone of Inhibition (mm)
1	N-(4-methylphenyl)sulfonamide	E. coli	125	15
S. aureus	250	12
2	N-(pyrimidin-2-yl)sulfonamide	E. coli	62.5	18
S. aureus	125	16
3	N-(thiazol-2-yl)sulfonamide	E. coli	31.25	22
S. aureus	62.5	20

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual experimental data would need to be generated for specific synthesized compounds.

Metanilic Acid Derivatives as Corrosion Inhibitors

Recent research has explored the use of organic compounds containing heteroatoms like nitrogen and sulfur as effective corrosion inhibitors for metals, particularly in acidic environments. Metanilic acid and its derivatives are promising candidates for this application due to the presence of both amino and sulfonic acid groups.

Application Note:

Metanilic acid derivatives can be synthesized and evaluated for their corrosion inhibition efficiency on various metals, such as mild steel. The lone pair of electrons on the nitrogen and oxygen atoms can facilitate the adsorption of these molecules onto the metal surface, forming a protective layer that inhibits the corrosion process. Researchers can investigate the relationship between the molecular structure of the derivatives and their inhibition efficiency through electrochemical studies.

Experimental Protocol: Evaluation of Corrosion Inhibition Efficiency

This protocol describes the evaluation of the corrosion inhibition efficiency of a synthesized metanilic acid derivative using the weight loss method.

Materials:

• Mild steel coupons of known dimensions

• Hydrochloric acid (HCl) solution (e.g., 1 M)

• Synthesized metanilic acid derivative

• Acetone

• Distilled water

• Analytical balance

Procedure:

• Prepare mild steel coupons by polishing them with different grades of emery paper, degreasing with acetone, washing with distilled water, and drying.

• Accurately weigh the pre-cleaned coupons.

• Prepare a series of corrosive solutions (1 M HCl) containing different concentrations of the synthesized metanilic acid derivative. A blank solution without the inhibitor is also prepared.

• Immerse the weighed mild steel coupons in the respective solutions for a specified period (e.g., 24 hours) at a constant temperature.

• After the immersion period, remove the coupons, wash them with distilled water and a brush to remove corrosion products, clean with acetone, and dry.

• Accurately weigh the cleaned and dried coupons.

• Calculate the weight loss for each coupon.

• The corrosion rate (CR) and inhibition efficiency (IE%) can be calculated using the following equations:

  • CR = (Weight Loss) / (Surface Area × Time)

  • IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Table 2: Corrosion Inhibition Efficiency of a Metanilic Acid Derivative on Mild Steel in 1 M HCl

Inhibitor Concentration (ppm)	Weight Loss (g)	Corrosion Rate (g/cm²h)	Inhibition Efficiency (%)
0 (Blank)	0.150	0.003125	-
50	0.060	0.001250	60.0
100	0.038	0.000792	74.6
200	0.023	0.000479	84.6
400	0.015	0.000313	90.0

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual experimental data would need to be generated for specific synthesized compounds.

Visualizations

Caption: Workflow for the synthesis of a novel azo dye from metanilic acid.

Caption: General workflow for the synthesis of novel sulfonamides.

Caption: Mechanism of corrosion inhibition by metanilic acid derivatives.

References

• 1. Corrosion inhibitory action of some plant extracts on the corrosion of mild steel in acidic media - Arabian Journal of Chemistry [arabjchem.org]
• 2. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, molecular modelling, and antibacterial evaluation of new sulfonamide-dyes based pyrrole compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Azo Dyes Using Metanilic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of specific azo dyes using metanilic acid as a key precursor. The information is intended for use by professionals in research and development who are familiar with standard laboratory procedures and safety protocols.

Introduction

Metanilic acid (3-aminobenzenesulfonic acid) is a vital aromatic amine used extensively as a precursor in the synthesis of a wide range of azo dyes.[1] Its chemical structure allows for diazotization of the amino group, which can then be coupled with various aromatic compounds to produce dyes with diverse colors and properties. This document outlines the synthesis of two exemplary azo dyes: Metanil Yellow and a representative orange azo dye analogous to Orange II, which is typically synthesized from the isomeric sulfanilic acid.

The synthesis of azo dyes from metanilic acid follows a two-step process:

• Diazotization: The primary aromatic amine (metanilic acid) is converted to a diazonium salt by reaction with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid) at low temperatures (0-5 °C).

• Azo Coupling: The diazonium salt, a weak electrophile, is then reacted with a coupling agent (an electron-rich aromatic compound such as a phenol (B47542) or an aromatic amine) to form the azo dye.

Precise control of reaction conditions, particularly temperature and pH, is crucial for successful synthesis and optimal yield.

Synthesis of Metanil Yellow

Metanil Yellow (also known as Acid Yellow 36) is an azo dye produced by the diazotization of metanilic acid and subsequent coupling with diphenylamine (B1679370).[2] It is used as a pH indicator, changing from red to yellow in the pH range of 1.2 to 2.3.[3]

Experimental Protocol

Materials:

• Metanilic acid (C₆H₇NO₃S)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• Diphenylamine (C₁₂H₁₁N)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (B78521) (NaOH)

• Ice

• Distilled water

Procedure:

Step 1: Diazotization of Metanilic Acid

• In a beaker, prepare a suspension of a specific quantity of metanilic acid in water.

• Stir the suspension for approximately one hour to ensure uniformity.

• Add a measured amount of concentrated hydrochloric acid to the suspension.

• Cool the mixture to 0-5 °C in an ice bath.

• In a separate beaker, dissolve a stoichiometric amount of sodium nitrite in water.

• Slowly add the sodium nitrite solution to the cold metanilic acid suspension while maintaining the temperature between 0-5 °C and stirring continuously.

• Continue stirring for one hour to complete the diazotization reaction. The resulting diazonium salt solution should be used immediately in the next step.

Step 2: Azo Coupling with Diphenylamine

• Prepare an emulsion of diphenylamine in water at approximately 20 °C.

• Add the previously prepared cold diazonium salt solution to the diphenylamine emulsion.

• Adjust the pH of the reaction mixture to approximately 1.5.

• Further adjust the pH to 4.3 using a soda ash (sodium carbonate) solution.

• Maintain the reaction temperature at around 13 °C and continue stirring until the diazonium compound is no longer present (this can be checked using a starch-iodide paper test for the absence of nitrous acid).

• After the disappearance of the diazonium salt, continue to stir for an additional 30 minutes to ensure the completion of the coupling reaction, which results in the formation of Metanil Yellow.

Purification and Characterization

Purification:

• Adjust the pH of the final reaction mixture to 8.2 with a soda ash solution.

• Add refined salt (salting out) to precipitate the dye.

• Stir for one hour until the supernatant is clear.

• Filter the precipitated dye and dry it.

Characterization Data:

Parameter	Value
Chemical Formula	C₁₈H₁₄N₃NaO₃S
Molecular Weight	375.38 g/mol
Appearance	Gold powder
UV-Vis λmax	430 nm (in water)[4]
FT-IR (cm⁻¹)	~1140 (N=N stretching)[5]

Synthesis of an Orange Azo Dye (Analogous to Orange II)

This protocol describes the synthesis of an orange azo dye by coupling diazotized metanilic acid with 2-naphthol (B1666908) (β-naphthol). This reaction is analogous to the well-known synthesis of Orange II (also known as Acid Orange 7), which uses sulfanilic acid.[6]

Experimental Protocol

Materials:

• Metanilic acid (C₆H₇NO₃S)

• Sodium carbonate (Na₂CO₃)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• 2-Naphthol (C₁₀H₈O)

• Sodium hydroxide (NaOH)

• Sodium chloride (NaCl)

• Ice

• Distilled water

Procedure:

Step 1: Diazotization of Metanilic Acid

• In an Erlenmeyer flask, dissolve a measured quantity of metanilic acid in a 2.5% aqueous sodium carbonate solution by gently heating.

• Cool the resulting solution under running tap water.

• Add a stoichiometric amount of sodium nitrite to the cooled solution and swirl to dissolve.

• In a separate beaker, prepare an acidic ice solution by adding concentrated hydrochloric acid to crushed ice.

• Slowly add the metanilic acid/sodium nitrite solution to the acidic ice solution. A white, powdery precipitate of the diazonium salt should form. Keep this suspension cold in an ice bath.

Step 2: Azo Coupling with 2-Naphthol

• In a beaker, dissolve a stoichiometric amount of 2-naphthol in a 10% sodium hydroxide solution, and cool the solution in an ice bath.

• Slowly pour the cold diazonium salt suspension into the cold 2-naphthol solution with constant stirring.

• Continue to stir the mixture for 5-10 minutes. The formation of the orange dye will be observed as a precipitate.

• Heat the mixture on a hot plate until the solid dye dissolves.

• Add sodium chloride to the hot solution and continue heating and stirring until the salt dissolves completely. This will help in precipitating the dye upon cooling.

• Allow the solution to cool slowly to room temperature, and then further cool it in an ice bath to maximize the precipitation of the orange dye.

Purification and Characterization

Purification:

• Collect the precipitated dye by suction filtration.

• Wash the crude product with a saturated sodium chloride solution while it is still in the filtration funnel.

• For further purification, recrystallization can be performed. A common method involves dissolving the crude product in a minimum amount of hot water and allowing it to cool slowly to form crystals.[7]

Characterization Data:

Parameter	Value
Chemical Formula	C₁₆H₁₁N₂NaO₄S
Molecular Weight	350.32 g/mol
Appearance	Orange powder
UV-Vis λmax	484-485 nm
FT-IR (cm⁻¹)	~3460 (O-H), ~1180 (S-O)[8]

Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures described above.

Caption: Workflow for the Synthesis of Metanil Yellow.

Caption: Workflow for the Synthesis of an Orange Azo Dye.

Discussion

The synthesis of azo dyes using metanilic acid is a robust and versatile method for producing a variety of colored compounds. The protocols provided for Metanil Yellow and an orange azo dye serve as foundational procedures that can be adapted and optimized for specific research and development needs.

Key parameters that can be varied to influence the properties of the final dye product include the choice of coupling agent, the pH of the coupling reaction, and the purification methods employed. For instance, using different substituted phenols or anilines as coupling partners will result in a wide spectrum of colors. The pH of the coupling reaction is critical; coupling to phenols is typically carried out under mildly alkaline conditions, while coupling to aromatic amines is performed in weakly acidic to neutral solutions.

The purification of these dyes, often achieved through salting out and recrystallization, is essential for obtaining high-purity products suitable for analytical and application-based studies. The quantitative data provided in the tables serves as a benchmark for the characterization of these dyes. Researchers are encouraged to perform their own detailed analyses to confirm the identity and purity of their synthesized compounds.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coats, and gloves.

• Handle concentrated acids and bases with extreme care in a well-ventilated fume hood.

• Azo dyes and their precursors may be harmful; consult the Safety Data Sheet (SDS) for each chemical before use.

• Diazonium salts can be explosive when dry; they should always be kept in solution and used immediately after preparation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Metanil Yellow - Wikipedia [en.wikipedia.org]
• 4. Removal of Acid Orange 7 from Aqueous Solution by Metal-Organic Frameworks [mdpi.com]
• 5. scilit.com [scilit.com]
• 6. Acid orange 7 - Wikipedia [en.wikipedia.org]
• 7. mt.com [mt.com]
• 8. Removal of Acid Orange 7 dye from aqueous solutions by adsorption onto Kenya tea pulps; granulated shape - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Metanilic Acid and its Isomers in the Synthesis of Sulfa Drugs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfonamides, or "sulfa drugs," represent a historically significant class of synthetic antimicrobial agents that have been instrumental in the fight against bacterial infections. Their mechanism of action involves the inhibition of dihydropteroate (B1496061) synthase (DHPS), an enzyme crucial for the synthesis of folic acid in bacteria.[1] This disruption of the folate pathway ultimately halts bacterial growth and replication.[2][3] The archetypal structure of most antibacterial sulfa drugs is based on a para-aminobenzenesulfonamide backbone. While metanilic acid (3-aminobenzenesulfonic acid) is a structural isomer of the more commonly used sulfanilic acid (4-aminobenzenesulfonic acid), its direct application in the synthesis of mainstream sulfa drugs is not extensively documented in scientific literature. The majority of established synthetic routes utilize precursors that lead to the para-substituted isomer.

This document provides a detailed overview of the conventional synthesis of sulfanilamide (B372717), a foundational sulfa drug, highlighting the key chemical transformations and experimental protocols. It will also discuss the potential, though less documented, role of metanilic acid in creating structural analogs of these drugs.

Mechanism of Action of Sulfa Drugs

Sulfa drugs act as competitive inhibitors of the bacterial enzyme dihydropteroate synthase (DHPS). This enzyme catalyzes the conversion of para-aminobenzoic acid (PABA) to dihydropteroate, a precursor to folic acid. Due to their structural similarity to PABA, sulfa drugs bind to the active site of DHPS, preventing the synthesis of dihydrofolic acid and, consequently, tetrahydrofolic acid, which is essential for DNA and RNA synthesis.[3][4]

Caption: Mechanism of action of sulfa drugs.

Synthesis of Sulfanilamide: A Representative Protocol

The most common synthetic route to sulfanilamide, a parent compound for many sulfa drugs, begins with the acetylation of aniline (B41778), followed by chlorosulfonation, amination, and finally, hydrolysis. This multi-step process is necessary to control the regioselectivity of the reactions and protect the amino group.[5][6]

Caption: General workflow for the synthesis of sulfanilamide.

Experimental Protocols

Step 1: Synthesis of Acetanilide from Aniline

This initial step protects the amino group from reacting during the subsequent chlorosulfonation.[7]

• Materials: Aniline (3.6 mL), 0.4 M Hydrochloric acid (100 mL), Sodium acetate (B1210297) trihydrate (6.0 g), Acetic anhydride (4.4 mL), Water.

• Procedure:

  • To a 250 mL Erlenmeyer flask, add 100 mL of 0.4 M HCl and 3.6 mL of aniline. Stir and warm the mixture to 50°C.

  • In a separate beaker, dissolve 6.0 g of sodium acetate trihydrate in 20 mL of water.

  • To the warm aniline hydrochloride solution, add 4.4 mL of acetic anhydride in one portion with rapid stirring. Immediately add the sodium acetate solution.

  • Cool the mixture in an ice bath to induce crystallization.

  • Collect the crude acetanilide by vacuum filtration and wash with cold water.

Parameter	Value
Reactants	Aniline, Acetic Anhydride
Reagents	HCl, Sodium Acetate
Reaction Time	~30 minutes
Typical Yield	>90%

Step 2: Synthesis of p-Acetamidobenzenesulfonyl Chloride

This electrophilic aromatic substitution introduces the sulfonyl chloride group at the para position.[8][9][10]

• Materials: Dry acetanilide (6.0 g), Chlorosulfonic acid (16.5 mL), Crushed ice.

• Procedure:

  • In a dry 100 mL Erlenmeyer flask, gently melt 6.0 g of dry acetanilide over a hot plate and swirl to coat the bottom of the flask.

  • Cool the flask in an ice bath.

  • In a fume hood, add 16.5 mL of chlorosulfonic acid at once. Caution: This reaction evolves HCl gas vigorously.

  • Swirl the mixture until the initial vigorous reaction subsides.

  • Heat the reaction mixture in a water bath at 70-80°C for 20 minutes to complete the reaction.[5]

  • Cool the mixture to room temperature and then carefully pour it onto crushed ice with stirring.

  • Collect the solid p-acetamidobenzenesulfonyl chloride by vacuum filtration and wash with cold water.

Parameter	Value
Reactants	Acetanilide, Chlorosulfonic Acid
Temperature	70-80°C
Reaction Time	~1 hour
Typical Yield	90-98%[11][12]
Melting Point	144°C[10]

Step 3: Synthesis of p-Acetamidobenzenesulfonamide

The sulfonyl chloride is converted to a sulfonamide by reaction with ammonia.[5]

• Materials: p-Acetamidobenzenesulfonyl chloride (from Step 2), Concentrated ammonium (B1175870) hydroxide (B78521) (15 mL).

• Procedure:

  • Place the crude p-acetamidobenzenesulfonyl chloride in a 125 mL Erlenmeyer flask.

  • In a fume hood, add 15 mL of concentrated ammonium hydroxide and stir. The reaction is exothermic.

  • Heat the mixture on a hot plate for 15 minutes, stirring frequently, until a pasty suspension forms.

  • Cool the mixture in an ice bath and acidify with 6 M HCl.

  • Collect the product by vacuum filtration and wash with cold water.

Parameter	Value
Reactants	p-Acetamidobenzenesulfonyl Chloride, Ammonia
Reaction Time	~30 minutes
Typical Yield	High

Step 4: Synthesis of Sulfanilamide (Hydrolysis)

The protecting acetamido group is removed by acid hydrolysis to yield the final product.[13][14]

• Materials: p-Acetamidobenzenesulfonamide (from Step 3), 6 M Hydrochloric acid, Saturated sodium carbonate solution.

• Procedure:

  • Place the p-acetamidobenzenesulfonamide in a round-bottom flask.

  • Add 6 M HCl in an amount equal to twice the weight of the sulfonamide.

  • Heat the mixture at reflux with stirring for 45 minutes, or until the solid dissolves.

  • Cool the solution to room temperature.

  • Slowly neutralize the solution with a saturated sodium carbonate solution until it is slightly alkaline.

  • Cool the mixture in an ice bath to complete the precipitation of sulfanilamide.

  • Collect the sulfanilamide by vacuum filtration and wash with a small amount of ice-cold water.

  • The product can be recrystallized from hot water.

Parameter	Value
Reactants	p-Acetamidobenzenesulfonamide
Reagents	HCl, Sodium Carbonate
Reaction Time	~1 hour
Typical Yield	30-52% (from aniline)[15]
Melting Point	163-164°C[15]

The Potential Role of Metanilic Acid

Metanilic acid (3-aminobenzenesulfonic acid) could theoretically be used to synthesize meta-aminobenzenesulfonamide derivatives.[16] The synthetic pathway would likely involve the conversion of the sulfonic acid group to a sulfonyl chloride, followed by amination.

Caption: Hypothetical synthesis of a meta-sulfa drug analog.

However, detailed experimental protocols and the antibacterial efficacy of such meta-isomers are not well-established in the literature compared to their para-counterparts. The specific stereochemistry of the para-isomer is crucial for its ability to mimic PABA and effectively inhibit DHPS. Any significant deviation from this structure, such as moving the amino group to the meta position, would likely alter its binding affinity to the enzyme and, consequently, its antibacterial activity.

Conclusion

The synthesis of sulfa drugs is a cornerstone of medicinal chemistry, demonstrating key principles of organic synthesis such as electrophilic aromatic substitution, protection of functional groups, and nucleophilic acyl substitution. While metanilic acid is an important industrial chemical, its direct role in the synthesis of clinically significant antibacterial sulfa drugs is limited, with the para-substituted isomers being the key precursors. The provided protocols for the synthesis of sulfanilamide offer a robust and well-documented methodology for researchers and professionals in drug development. Further investigation into the synthesis and biological activity of meta-aminobenzenesulfonamide derivatives could be a potential area for novel drug discovery, although it would represent a deviation from the classical sulfa drug structure.

References

• 1. Dihydropteroate synthase (sulfonamides) and dihydrofolate reductase inhibitors (2020) - IBBR Publications - IBBR-CNR [ibbr.cnr.it]
• 2. Sulfonamides | Drugs | Various | Poultrymed [poultrymed.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. theochem.mercer.edu [theochem.mercer.edu]
• 10. asiapharmaceutics.info [asiapharmaceutics.info]
• 11. prepchem.com [prepchem.com]
• 12. researchgate.net [researchgate.net]
• 13. le Hydrolysis 4-AcetamidobenzeneSulfanilamide sulfonamide Note: find ou.. [askfilo.com]
• 14. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 15. 2024.sci-hub.se [2024.sci-hub.se]
• 16. 3-Aminobenzenesulfonic acid | C6H7NO3S | CID 8474 - PubChem [pubchem.ncbi.nlm.nih.gov]

Experimental setup for sulfonation of nitrobenzene to produce Metanilic acid

Application Notes and Protocols for the Synthesis of Metanilic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental setup and protocol for the laboratory-scale synthesis of metanilic acid (3-aminobenzenesulfonic acid) from nitrobenzene (B124822). The synthesis is a two-step process involving the sulfonation of nitrobenzene to produce m-nitrobenzenesulfonic acid, followed by the reduction of the nitro group to an amine.

Introduction

Metanilic acid is a crucial intermediate in the synthesis of various organic compounds, including azo dyes, pharmaceuticals such as sulfa drugs, and other specialty chemicals.[1] Its production from nitrobenzene is a classic example of electrophilic aromatic substitution followed by a reduction reaction. This application note outlines a reliable and reproducible laboratory procedure for this synthesis.

Overall Reaction Scheme

The synthesis of metanilic acid from nitrobenzene proceeds in two main stages:

• Sulfonation of Nitrobenzene: Nitrobenzene is treated with a strong sulfonating agent, such as fuming sulfuric acid (oleum), to introduce a sulfonic acid group (-SO₃H) onto the benzene (B151609) ring, primarily at the meta position, yielding m-nitrobenzenesulfonic acid.

• Reduction of m-Nitrobenzenesulfonic Acid: The nitro group of m-nitrobenzenesulfonic acid is then reduced to an amino group (-NH₂) using a reducing agent, typically iron powder in an acidic medium, to produce metanilic acid.

Experimental Protocols

Materials and Equipment

Reagents:

• Nitrobenzene (C₆H₅NO₂)

• Fuming sulfuric acid (Oleum, 20-30% free SO₃)

• Ice

• Sodium chloride (NaCl)

• Iron powder (fine filings)

• Concentrated hydrochloric acid (HCl)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (B78521) (NaOH) for neutralization

• Deionized water

Equipment:

• Round-bottom flasks (various sizes)

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bars

• Dropping funnel

• Beakers

• Büchner funnel and flask

• Filter paper

• pH paper or pH meter

• Standard laboratory glassware (graduated cylinders, Erlenmeyer flasks, etc.)

• Ice bath

Step 1: Sulfonation of Nitrobenzene to m-Nitrobenzenesulfonic Acid

This procedure is adapted from established industrial and laboratory methods.[2][3]

Protocol:

• In a fume hood, carefully add 123 g of nitrobenzene to a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer.

• Cool the flask in an ice-water bath.

• Slowly and with vigorous stirring, add 375 g of oleum (B3057394) (25% free SO₃) from the dropping funnel, maintaining the reaction temperature between 70-100°C.[3] The addition should be controlled to prevent the temperature from exceeding 110°C.[3]

• After the addition is complete, heat the reaction mixture to 110-115°C and maintain this temperature for approximately 30 minutes, or until a small sample of the reaction mixture, when added to water, no longer has the characteristic odor of nitrobenzene.[3]

• Allow the reaction mixture to cool to room temperature.

• In a separate large beaker, prepare a mixture of 500 g of crushed ice and water.

• With careful stirring, slowly pour the cooled reaction mixture onto the ice. This step is highly exothermic and should be performed with caution.

• To the resulting solution, add 200 g of sodium chloride in portions with stirring. This will precipitate the sodium salt of m-nitrobenzenesulfonic acid.[3]

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the precipitated sodium m-nitrobenzenesulfonate (B8546208) by suction filtration using a Büchner funnel and wash the filter cake with a small amount of cold, saturated sodium chloride solution.

Step 2: Reduction of Sodium m-Nitrobenzenesulfonate to Metanilic Acid

This protocol is based on the common method of reducing aromatic nitro compounds using iron in an acidic medium.

Protocol:

• Transfer the moist filter cake of sodium m-nitrobenzenesulfonate to a large three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel.

• Add enough water to create a stirrable slurry.

• Heat the mixture to boiling and add a small amount of concentrated hydrochloric acid to create an acidic environment.

• With continuous stirring, gradually add iron powder to the boiling mixture. The amount of iron should be in stoichiometric excess. For industrial processes, a significant excess is used.[4] A lab-scale equivalent would be approximately 2.25 moles of iron per mole of the nitro compound.[4]

• The reaction is exothermic; control the rate of iron addition to maintain a steady reflux. Continue heating and stirring for 2-3 hours, or until the yellow color of the nitro compound disappears.

• Once the reduction is complete, carefully neutralize the hot reaction mixture by adding sodium carbonate or sodium hydroxide solution until the pH is approximately 7-8. This will precipitate iron oxides and hydroxides.

• Filter the hot mixture by suction filtration to remove the iron sludge. The filtrate contains the sodium salt of metanilic acid.

• Transfer the filtrate to a clean beaker and acidify with concentrated hydrochloric acid until the pH is acidic (around pH 3-4). Metanilic acid will precipitate out as it is least soluble at its isoelectric point.

• Cool the mixture in an ice bath to complete the precipitation.

• Collect the crude metanilic acid by suction filtration and wash it with a small amount of cold water.

Purification of Metanilic Acid

The crude metanilic acid can be purified by recrystallization.

Protocol:

• Dissolve the crude metanilic acid in a minimum amount of hot deionized water.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution boiled for a few minutes.

• Filter the hot solution by gravity filtration to remove the charcoal and any other insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.

• Collect the purified crystals of metanilic acid by suction filtration, wash with a small amount of cold deionized water, and allow them to air dry or dry in a desiccator.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of metanilic acid.

Parameter	Sulfonation of Nitrobenzene	Reduction of m-Nitrobenzenesulfonic Acid	Overall Yield
Reactants	Nitrobenzene, Oleum (25% free SO₃)	Sodium m-nitrobenzenesulfonate, Iron, HCl	-
Stoichiometry	1 eq. Nitrobenzene, ~3 eq. Oleum	1 eq. Sodium m-nitrobenzenesulfonate, >2.25 eq. Iron	-
Reaction Temperature	70-115°C[3]	Boiling (~100°C)	-
Reaction Time	~30 minutes after addition[3]	2-3 hours	-
Yield of Intermediate	-	-	-
Final Product Yield	-	>90% (optimized industrial processes)[5]	High
Purity	-	High after recrystallization	High

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedure for the synthesis of metanilic acid.

Caption: Experimental workflow for the synthesis of metanilic acid.

Safety Precautions

• Nitrobenzene is toxic and readily absorbed through the skin. It is a suspected carcinogen. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, and work in a well-ventilated fume hood.

• Oleum (fuming sulfuric acid) is extremely corrosive and reacts violently with water. Handle with extreme care, using appropriate PPE.

• The sulfonation reaction is highly exothermic. Proper temperature control is crucial to prevent runaway reactions.

• Concentrated hydrochloric acid is corrosive and has toxic fumes. Handle in a fume hood with appropriate PPE.

• The reduction reaction with iron can be vigorous. Add the iron powder slowly to control the reaction rate.

• Always wear appropriate PPE throughout the entire procedure.

Disclaimer: This protocol is intended for use by trained chemistry professionals in a laboratory setting. All procedures should be carried out with appropriate safety precautions.

References

• 1. Metanilic acid | 121-47-1 [chemicalbook.com]
• 2. Metanilic acid synthesis - chemicalbook [chemicalbook.com]
• 3. scribd.com [scribd.com]
• 4. US4217304A - Continuous reduction process - Google Patents [patents.google.com]
• 5. jocpr.com [jocpr.com]

Technical Notes & Optimization

Technical Support Center: Metanilic Acid Synthesis

Welcome to the technical support center for metanilic acid synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of metanilic acid via the two primary routes: sulfonation of aniline (B41778) and sulfonation of nitrobenzene (B124822) followed by reduction.

Route 1: Sulfonation of Aniline

Question 1: My yield of metanilic acid is low when sulfonating aniline. What are the possible causes and solutions?

Answer:

Low yields in the sulfonation of aniline can stem from several factors related to reaction conditions and product isomerism.

• Incomplete Reaction: The sulfonation of aniline is a reversible process. To drive the equilibrium towards the product, ensure a sufficient excess of sulfuric acid and adequate reaction time and temperature. Heating the reaction mixture to 180-190°C is crucial for the rearrangement of the initially formed aniline sulfate (B86663) to the more stable p-aminobenzenesulfonic acid (sulfanilic acid), which is often an isomeric impurity, and the desired m-aminobenzenesulfonic acid (metanilic acid).[1][2][3]

• Formation of Isomers: The sulfonation of aniline can produce ortho, meta, and para isomers. The reaction conditions significantly influence the isomer distribution. While high temperatures favor the para isomer (sulfanilic acid), specific conditions are needed to maximize the meta isomer (metanilic acid). The use of oleum (B3057394) and boric acid at controlled temperatures of 20-50°C can achieve a high yield (up to 98%) of metanilic acid.[4][5]

• Product Decomposition: Prolonged exposure to very high temperatures can lead to the decomposition of the product. It is essential to monitor the reaction temperature closely.

• Suboptimal Work-up: Metanilic acid has limited solubility in cold water.[6] Ensure the product is fully precipitated by cooling the reaction mixture thoroughly before filtration. Washing the crude product with minimal cold water will help remove impurities without significant product loss.

Question 2: I am observing a significant amount of sulfanilic acid (p-isomer) as a byproduct. How can I improve the regioselectivity for metanilic acid?

Answer:

Controlling the formation of the para-isomer is a key challenge. The following strategies can enhance the yield of the meta-isomer:

• Reaction Temperature and Sulfonating Agent: As mentioned, lower temperatures and the use of oleum in the presence of boric acid favor the formation of metanilic acid.[4][5] This is in contrast to the higher temperatures (180-190°C) typically used for sulfanilic acid synthesis.[1]

• Thermodynamic vs. Kinetic Control: The reaction can be under kinetic or thermodynamic control. At lower temperatures, the formation of the meta isomer is kinetically favored. At higher temperatures, the reaction becomes reversible, and the more thermodynamically stable para isomer predominates.[2]

Route 2: Sulfonation of Nitrobenzene and Subsequent Reduction

This is a common industrial method. Troubleshooting is divided into the two main steps.

Step 1: Sulfonation of Nitrobenzene

Question 3: The sulfonation of nitrobenzene is not going to completion. How can I improve the conversion?

Answer:

Incomplete sulfonation can be addressed by optimizing the following parameters:

• Sulfonating Agent: The use of a strong sulfonating agent like oleum (fuming sulfuric acid) is typically required for the deactivating nitrobenzene ring.[7] The concentration of free SO₃ in the oleum is a critical factor.

• Reaction Temperature and Time: The reaction requires elevated temperatures to proceed at a reasonable rate. However, excessively high temperatures can lead to side reactions. A typical temperature range is 80-100°C. Ensure the reaction is allowed to proceed for a sufficient duration to achieve complete conversion.

Step 2: Reduction of m-Nitrobenzenesulfonic Acid

The reduction of the nitro group is a critical step with several methods, each with its own set of challenges.

Question 4: I am using the iron powder reduction method and my yield is low and the product is impure. What can I do?

Answer:

The iron powder reduction method, while cost-effective, can present several challenges.

• Incomplete Reduction: Ensure that a sufficient excess of iron powder is used. The reaction is typically carried out in a slightly acidic medium (e.g., with hydrochloric or acetic acid) to facilitate the reduction.[8][9] The reaction is often run at or near boiling for several hours to ensure completion.[5]

• Formation of Iron Sludge: This method generates a large amount of iron sludge, which can trap the product and make isolation difficult, leading to lower yields.[10] Thorough washing of the iron sludge with hot water is necessary to recover the product.

• Product Purity: The crude product can be contaminated with iron salts. Acidification of the filtrate followed by cooling and filtration helps in purifying the metanilic acid.[4] Recrystallization from hot water can further improve purity.

Question 5: My catalytic hydrogenation of m-nitrobenzenesulfonic acid is slow and the catalyst seems to be deactivating. How can I address this?

Answer:

Catalytic hydrogenation offers a cleaner alternative to iron reduction but is susceptible to catalyst deactivation.

• Catalyst Choice: Palladium on carbon (Pd/C) is a commonly used catalyst for this reduction.[10]

• Catalyst Deactivation: Catalyst poisoning can occur due to impurities in the starting material or byproducts formed during the reaction.[11][12] Ensuring the purity of the m-nitrobenzenesulfonic acid is crucial. The pH of the reaction medium can also affect catalyst activity; adjusting the pH to 6-8 with an aqueous alkali solution before hydrogenation can improve catalyst performance and longevity.[10][13]

• Reaction Conditions: The reaction is typically carried out under hydrogen pressure (0.8-2.0 MPa) and at elevated temperatures (60-130°C).[10][13] Optimizing these parameters can improve the reaction rate and efficiency.

• Catalyst Recycling: Deactivated catalysts can sometimes be regenerated. A reported method for Pd/C involves washing with deionized water and treating with hydrogen peroxide.[10][13]

Question 6: I am considering electrolytic reduction. What are the key parameters to control for a high yield?

Answer:

Electrolytic reduction is an environmentally friendly method that can provide high yields.

• Electrolyte and Electrode Material: The reaction is typically carried out in a sulfuric acid aqueous solution.[14] The choice of electrode material is important; copper or lead electrodes have been used successfully.[14]

• Reaction Conditions: Key parameters to control include temperature (0-60°C), current density (2-5A), and electrolysis time (2-5 hours).[14]

• Product Isolation: After electrolysis, the metanilic acid is isolated by cooling the electrolyte to induce crystallization, followed by filtration.[14] Yields greater than 90% have been reported with this method.[10][14]

Data Presentation

The following tables summarize quantitative data for different synthesis and reduction methods for metanilic acid, allowing for easy comparison of reaction conditions and yields.

Table 1: Synthesis of Metanilic Acid via Sulfonation of Aniline

Sulfonating Agent	Temperature (°C)	Additives	Reported Yield (%)	Reference
Oleum	20-50	Boric Acid	98	[4][5]
Concentrated H₂SO₄	180-190	None	Not specified for meta-isomer	[1]

Table 2: Reduction of m-Nitrobenzenesulfonic Acid to Metanilic Acid

Reduction Method	Reducing Agent/Catalyst	Temperature (°C)	Pressure (MPa)	pH	Reported Yield (%)	Reference
Iron Powder Reduction	Iron Powder / HCl	~100	Atmospheric	Acidic	up to 90 (industrial)	[5]
Iron Mud Reduction	Iron Mud / FeSO₄	60	Atmospheric	8.0	>92	[15]
Catalytic Hydrogenation	Pd/C	60-130	0.8-2.0	6-8	>99	[10][13]
Electrolytic Reduction	Electric Current	0-60	Atmospheric	Acidic	90-96.5	[10][14]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Synthesis of Metanilic Acid via Sulfonation of Aniline with Oleum and Boric Acid

This method is reported to give a high yield of metanilic acid.[4][5]

• Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Reactant Addition: Charge the flask with aniline sulfate.

• Cooling: Cool the flask in an ice bath.

• Sulfonation: Slowly add oleum containing boric acid from the dropping funnel while maintaining the internal temperature between 20-50°C.

• Reaction: After the addition is complete, continue stirring at this temperature for the specified reaction time.

• Work-up: Carefully pour the reaction mixture onto crushed ice with stirring.

• Precipitation: The metanilic acid will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration and wash with a small amount of cold water.

• Drying: Dry the product in a vacuum oven.

Protocol 2: Synthesis of Metanilic Acid via Reduction of m-Nitrobenzenesulfonic Acid with Iron Powder

This is a traditional method for the synthesis of metanilic acid.[5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add iron powder, a small amount of mother liquor (from a previous batch, if available), and water.

• Activation: Heat the mixture to boiling with stirring to activate the iron.

• Addition of Starting Material: Gradually add a solution of m-nitrobenzenesulfonic acid to the boiling mixture.

• Reduction: Continue to add iron powder portion-wise while maintaining a gentle reflux. The reaction is exothermic and should be controlled.

• Completion: After the addition is complete, continue heating for an additional period to ensure the reaction goes to completion.

• Neutralization and Filtration: Cool the reaction mixture and neutralize with a base (e.g., calcium carbonate). Filter the hot solution to remove the iron sludge.

• Product Isolation: Acidify the filtrate with a mineral acid (e.g., HCl) to a pH of 1-2. Cool the solution to precipitate the metanilic acid.

• Purification: Collect the product by filtration, wash with cold water, and dry. Recrystallization from hot water can be performed for further purification.

Protocol 3: Synthesis of Metanilic Acid via Catalytic Hydrogenation of m-Nitrobenzenesulfonic Acid

This method provides high yields and a cleaner product.[10][13]

• Reaction Setup: Charge a high-pressure autoclave with an aqueous solution of m-nitrobenzenesulfonic acid and the Pd/C catalyst.

• pH Adjustment: Adjust the pH of the solution to 6-8 using an aqueous alkali solution (e.g., NaOH).

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to 0.8-2.0 MPa.

• Reaction: Heat the mixture to 60-130°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by hydrogen uptake.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Catalyst Removal: Filter the reaction mixture to recover the catalyst.

• Product Isolation: Acidify the filtrate with a mineral acid (e.g., HCl) to precipitate the metanilic acid.

• Purification: Collect the product by filtration, wash with deionized water, and dry.

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of metanilic acid.

Caption: Workflow for Metanilic Acid Synthesis via Aniline Sulfonation.

References

• 1. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 2. quora.com [quora.com]
• 3. organic chemistry - Reversible Sulfonation of Aniline? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Metanilic acid synthesis - chemicalbook [chemicalbook.com]
• 5. CN1605656A - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 6. Metanilic acid - Wikipedia [en.wikipedia.org]
• 7. environmentclearance.nic.in [environmentclearance.nic.in]
• 8. theasengineers.com [theasengineers.com]
• 9. researchgate.net [researchgate.net]
• 10. CN101817766A - Method for preparing metanilic acid by catalyzing and hydrogenating 3-nitrobenzenesultonic acid - Google Patents [patents.google.com]
• 11. asianpubs.org [asianpubs.org]
• 12. researchgate.net [researchgate.net]
• 13. CN101817766B - Method for preparing m-aminobenzenesulfonic acid by catalyzing and hydrogenating 3-nitrobenzenesulfonic acid - Google Patents [patents.google.com]
• 14. CN100404726C - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 15. jocpr.com [jocpr.com]

Technical Support Center: Purification of Crude Metanilic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude metanilic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude metanilic acid?

A1: The most prevalent and effective method for purifying crude metanilic acid is recrystallization from water.[1][2] This technique leverages the temperature-dependent solubility of metanilic acid to separate it from impurities. Other potential methods include acid-base precipitation and electrolytic processes, which can also yield high-purity material.[3][4]

Q2: What are the typical impurities found in crude metanilic acid?

A2: Crude metanilic acid may contain several impurities stemming from its synthesis, which typically involves the sulfonation of nitrobenzene (B124822) followed by reduction.[5] Common impurities include:

• Isomeric Aminobenzenesulfonic Acids: Orthanilic acid (2-aminobenzenesulfonic acid) and sulfanilic acid (4-aminobenzenesulfonic acid) are common isomeric impurities.[6][7]

• Unreacted Starting Materials and Intermediates: Residual nitrobenzene and m-nitrobenzenesulfonic acid may be present.[8]

• Byproducts of the Reduction Step: For instance, if iron powder is used for reduction, iron salts can be an impurity.[5]

• Aniline (B41778) Sulfate: This can be present, especially if aniline is used as a starting material in an alternative synthesis route.[7]

• Disulfonated Byproducts: Over-sulfonation can lead to the formation of aniline-disulfonic acids.[7]

Q3: What level of purity can I expect from recrystallization?

A3: A single recrystallization from water can significantly improve the purity of metanilic acid. Purity levels of 94% and higher, as determined by HPLC, have been reported.[4] Industrial processes aim for purities that are suitable for dye manufacturing, which requires a high-quality product.[1][2]

Purification Method Performance

The following table summarizes quantitative data for different purification and production methods of metanilic acid.

Purification/Production Method	Starting Material	Purity Achieved	Yield	Reference
Recrystallization from Water	Crude Metanilic Acid from byproduct	94% (HPLC)	67%	[4]
Electrolytic Reduction	m-nitrobenzene sodium sulfonate	High (implied by 96% yield)	96%	[3]
Sulfonation of Aniline Sulfate	Aniline Sulfate	High (implied by 98% yield)	98%	[1][2]

Experimental Protocols

Key Experiment: Recrystallization of Metanilic Acid from Water

This protocol details the primary method for purifying crude metanilic acid.

Materials:

• Crude metanilic acid

• Deionized water

• Activated carbon (optional)

• Standard laboratory glassware (beakers, Erlenmeyer flasks)

• Heating source (hot plate)

• Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

• Drying apparatus (vacuum desiccator with 90% H₂SO₄)

• Source of inert gas (e.g., CO₂)

Procedure:

• Dissolution: In a semi-darkened room (due to photosensitivity), dissolve the crude metanilic acid in a minimum amount of hot deionized water in an Erlenmeyer flask.[1][2] The solution is photosensitive and should be protected from light.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon to the hot solution and boil for a few minutes to adsorb colored impurities.

• Hot Filtration: If activated carbon was used, or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To create an inert atmosphere and prevent oxidation, the crystallization can be carried out under a gentle stream of CO₂.[1][2] Cool further in an ice bath to maximize crystal formation. Metanilic acid crystallizes as a hydrate.[1][2]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified metanilic acid crystals in a vacuum desiccator over a suitable desiccant, such as 90% sulfuric acid.[1][2]

Troubleshooting Guides

Issue 1: Low Yield of Purified Metanilic Acid

Possible Cause	Solution
Too much solvent used during recrystallization: This will keep a significant amount of the product dissolved in the mother liquor.	Use the minimum amount of hot solvent required to fully dissolve the crude product.
Premature crystallization during hot filtration: The product crystallizes on the filter paper or in the funnel.	Preheat the filtration apparatus (funnel and receiving flask) before filtration. Use a stemless funnel to prevent clogging.
Incomplete crystallization: The solution was not cooled sufficiently.	After cooling to room temperature, place the solution in an ice bath for at least 30 minutes to maximize crystal formation.
Loss of product during washing: Using too much or warm solvent to wash the crystals.	Wash the collected crystals with a minimal amount of ice-cold solvent.

Issue 2: Colored Purified Product

Possible Cause	Solution
Presence of colored impurities: These are not effectively removed by a single recrystallization.	Add a small amount of activated carbon to the hot solution before filtration to adsorb colored impurities.
Degradation due to light exposure: Metanilic acid is photosensitive and can discolor upon exposure to light.[1][2]	Conduct the purification process in a semi-darkened room or with glassware wrapped in aluminum foil.
Oxidation of the amino group: The amino group is susceptible to air oxidation, which can lead to colored byproducts.	Perform the crystallization under an inert atmosphere, such as CO₂.[1][2]

Issue 3: Persistent Impurities (e.g., Isomers)

Possible Cause	Solution
Co-crystallization of isomeric impurities: Orthanilic or sulfanilic acid may have similar solubility profiles.	A second recrystallization may be necessary. For challenging separations, consider techniques like fractional crystallization or preparative HPLC.
Incomplete removal of inorganic salts: Salts from the synthesis may be trapped in the crystals.	Ensure the crystals are thoroughly washed with cold deionized water after filtration.

Visualizing the Workflow and Troubleshooting

Metanilic Acid Purification Workflow

Caption: A flowchart of the metanilic acid purification process.

Troubleshooting Logic for Metanilic Acid Purification

Caption: A decision tree for troubleshooting metanilic acid purification.

References

• 1. Metanilic acid | 121-47-1 [chemicalbook.com]
• 2. Metanilic acid | 121-47-1 [amp.chemicalbook.com]
• 3. CN100404726C - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 4. CN105367454A - Method for producing metanilic acid by utilizing quinacridone pigment byproduct - Google Patents [patents.google.com]
• 5. theasengineers.com [theasengineers.com]
• 6. Metanilic acid - Wikipedia [en.wikipedia.org]
• 7. academic.oup.com [academic.oup.com]
• 8. CN108333272A - The method of LC-MSMS method separation determination PAS and its related impurities - Google Patents [patents.google.com]

Challenges in the industrial production of Metanilic acid

Metanilic Acid Production: Technical Support Center

Welcome to the Technical Support Center for the industrial production of Metanilic Acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial manufacturing routes for Metanilic Acid? A1: The most common industrial method involves a two-step process: the sulfonation of nitrobenzene (B124822) with oleum (B3057394) or sulfuric acid to form m-nitrobenzenesulfonic acid, followed by the reduction of this intermediate to yield metanilic acid.[1][2][3] An alternative, though less common, route is the sulfonation of aniline (B41778) sulfate.[1]

Q2: Why is the purity of Metanilic Acid so critical for its applications? A2: High purity is essential to ensure consistent quality and performance in downstream applications, particularly in the synthesis of azo dyes and pharmaceuticals.[4][5][6] Impurities can lead to undesirable side reactions, variations in color for dyes, reduced stability of the final product, and lower overall process yields.[5] Using a purer form of metanilic acid can also reduce the need for extensive purification steps in subsequent processes, leading to cost savings.[5]

Q3: What are the main environmental challenges associated with traditional Metanilic Acid production? A3: The traditional reduction method using iron filings and acid generates large quantities of iron sludge, which often contains organic amine compounds and can be difficult to dispose of, posing a significant environmental problem.[7][8] This has prompted a shift towards cleaner production technologies like catalytic hydrogenation or electrolytic reduction, which minimize or eliminate this waste stream.[7][9][10]

Q4: What is polymorphism in Metanilic Acid, and why is it relevant for researchers? A4: Polymorphism is the ability of a substance to exist in more than one crystal form. Metanilic acid is known to have multiple polymorphs. One specific form, known as "Form I," is a documented "disappearing polymorph," meaning it can be difficult or impossible to reproduce once crystals of more stable forms (like Form II or III) are present, as they act as seeds.[11] This is critical for researchers as the crystal form can affect physical properties like solubility, stability, and dissolution rate, which are crucial in drug development and other applications.

Q5: What are the recommended safety and handling procedures for Metanilic Acid? A5: Metanilic acid is harmful if swallowed, inhaled, or in contact with skin.[12][13] When handling, always use appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[12][14] Work should be conducted in a well-ventilated area or under a fume hood to avoid inhaling dust.[13][14] Avoid creating dust clouds during handling.[14]

Q6: What are the optimal storage conditions for Metanilic Acid? A6: To maintain product quality and stability, store Metanilic Acid in tightly sealed, clearly labeled containers in a cool, dry, and well-ventilated area.[14] It should be kept away from heat, direct sunlight, moisture, and incompatible substances such as strong oxidizing agents and bases.[14][15]

Troubleshooting Guide

Issue 1: Low Reaction Yield During the Reduction Step

• Question: We are experiencing lower than expected yields (below 85%) during the iron/acid reduction of m-nitrobenzenesulfonic acid. What are the potential causes and solutions?

• Answer: Low yields in this step can be attributed to several factors.

  • Inefficient Reduction: The industrial reduction with iron filings typically yields up to 90%, while laboratory-scale reactions often result in lower yields, sometimes around 55%.[16] Ensure the iron powder is activated and used in sufficient quantity. The reaction temperature and pH are also critical; one study on reduction with iron mud found optimal conditions to be a pH of 8.0 and a temperature of 60°C.[8]

  • Side Reactions: Improper reaction conditions can lead to the formation of byproducts. Monitor the reaction temperature closely, as excessive heat can promote side reactions.

  • Alternative Reduction Methods: If consistent high yields are critical, consider alternative reduction methods. Catalytic hydrogenation using a Pd/C catalyst can achieve yields of 92%, while electrolytic reduction processes report yields as high as 96%.[7][9] These methods are also cleaner and avoid the issue of iron sludge.[7]

Issue 2: Final Product Purity is Below Specification (>98.5%)

• Question: Our final metanilic acid product fails to meet the required purity levels for dye synthesis. How can we improve its purity?

• Answer: Achieving high purity requires careful control over the entire process, from reaction to final isolation.

  • Incomplete Reaction: Ensure the sulfonation and reduction reactions have gone to completion. Monitor the reaction progress using appropriate analytical techniques.

  • Ineffective Purification: Crude metanilic acid is often not sufficiently pure for demanding applications like dye manufacturing.[1] An essential step is the purification of the crude solution, which typically involves acidification followed by filtration to isolate the purified product.[1] Recrystallization from water is another effective purification method, though the solution is photosensitive and should be handled accordingly.[1]

  • Washing and Drying: Thoroughly wash the filtered product to remove residual acids and salts. Effective drying is also crucial to remove moisture, which can degrade product quality.[2] Be cautious with high-temperature drying methods like flash drying, as they can cause product degradation; paddle dryers are a recommended alternative for better moisture control and product quality.[2]

Issue 3: Formation of Iron Sludge and Environmental Disposal Concerns

• Question: Our facility is facing challenges with the disposal of large volumes of iron sludge from the reduction process. What are the viable alternatives?

• Answer: The generation of iron sludge is a major drawback of the traditional iron-acid reduction method.[7] Modern, more environmentally friendly alternatives are available:

  • Catalytic Hydrogenation: This process uses a catalyst (e.g., palladium on carbon) and hydrogen gas to reduce the m-nitrobenzenesulfonic acid.[7] It offers high yields (92-99%) and eliminates iron sludge, though catalyst cost, poisoning, and recycling are important considerations.[7]

  • Electrolytic Reduction: This method uses an electric current to perform the reduction in an electrolytic cell. It is a clean process with no need for chemical reducing agents, offers high yields (up to 96%), and allows for easy control of the reaction rate via current regulation.[9]

  • Iron Mud Recycling (Experimental): Some research has explored using waste iron mud itself as a reducing agent for 3-nitrobenzene sulfonic acid, achieving yields over 92% under optimized conditions.[8] While promising, this requires significant process development.

Data Presentation

Table 1: Comparison of Industrial Reduction Methods for Metanilic Acid Production

Feature	Iron & Acid Reduction	Catalytic Hydrogenation	Electrolytic Reduction
Reducing Agent	Iron Powder, HCl/H₂SO₄	Hydrogen Gas (H₂)	Electric Current
Catalyst	None	Palladium on Carbon (Pd/C)	None
Typical Yield	Up to 90% (industrial)[16]	92% - >99%[7]	~96%[9]
Key Advantages	Low raw material cost, simple technology[7]	High yield & purity, clean process[7]	Clean, no reducing agents, easy control[9]
Key Disadvantages	Generates large volumes of iron sludge[7]	Catalyst cost, potential for poisoning[17]	Higher initial capital cost
Environmental Impact	High (Iron sludge waste)[7]	Low	Very Low

Table 2: Physical and Chemical Properties of Metanilic Acid

Property	Value	Source(s)
Chemical Formula	C₆H₇NO₃S	[4][16]
Molar Mass	173.19 g/mol	[4][11][16]
Appearance	White to beige powder/needles	[1][4]
Melting Point	>300 °C (decomposes)	[1][4][11]
Density	1.69 g/cm³	[11][16]
pKa (25°C)	3.70 - 3.74	[11][16]
Solubility in Water	Slightly soluble; 0.79% at 0°C, 6.50% at 85°C	[11][16]

Experimental Protocols

Protocol 1: General Procedure for Sulfonation of Nitrobenzene This protocol is a generalized representation of the industrial process.

• Reagent Charging: In a suitable reactor, charge oleum (fuming sulfuric acid).[3]

• Addition of Nitrobenzene: Slowly add nitrobenzene to the oleum under controlled temperature conditions. The reaction is exothermic and requires careful monitoring.[3]

• Reaction: The mixture is heated to complete the sulfonation reaction, yielding m-nitrobenzenesulfonic acid.[18]

• Drowning & Neutralization: The reaction mass is then "drowned" in water. The excess acid is neutralized using a base like limestone or soda ash to a pH of 7.5-8.0.[18][19]

• Filtration: The neutralized mass is filtered to remove solid byproducts (e.g., gypsum), yielding a solution of sodium m-nitrobenzenesulfonate.[18][19]

Protocol 2: General Procedure for Reduction via Catalytic Hydrogenation This protocol is based on patented industrial methods.

• Preparation: Charge an aqueous solution of industrial-grade m-nitrobenzenesulfonic acid into a high-pressure autoclave.[7]

• pH Adjustment: Adjust the pH of the solution to 6-8 using an alkaline solution (e.g., sodium hydroxide).[7]

• Catalyst Addition: Add the palladium on activated carbon (Pd/C) catalyst.

• Hydrogenation: Pressurize the autoclave with hydrogen gas (e.g., 0.8–2.0 MPa) and heat to the reaction temperature (e.g., 60–130 °C) with stirring. The reaction proceeds until hydrogen uptake ceases.[7]

• Catalyst Removal: Cool the reactor and filter the reaction slurry to recover the Pd/C catalyst for regeneration and reuse.[7]

• Product Isolation: The filtrate, containing the metanilic acid salt, is then acidified to precipitate the metanilic acid product, which is isolated by filtration.[7]

Visualizations

References

• 1. Metanilic acid | 121-47-1 [chemicalbook.com]
• 2. theasengineers.com [theasengineers.com]
• 3. environmentclearance.nic.in [environmentclearance.nic.in]
• 4. balajiindustriessrg.com [balajiindustriessrg.com]
• 5. High-Purity Metanilic Acid (121-47-1) | Key Benefits & Uses [apurvachemicals.com]
• 6. nbinno.com [nbinno.com]
• 7. CN101817766A - Method for preparing metanilic acid by catalyzing and hydrogenating 3-nitrobenzenesultonic acid - Google Patents [patents.google.com]
• 8. jocpr.com [jocpr.com]
• 9. CN100404726C - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 10. imarcgroup.com [imarcgroup.com]
• 11. Metanilic acid - Wikipedia [en.wikipedia.org]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Metanilic Acid: Handling & Storage Guidelines for Safety | Metanilic Acid Uses [apurvachemicals.com]
• 15. Metanilic Acid | CAS#:121-47-1 | Chemsrc [chemsrc.com]
• 16. Metanilic Acid [drugfuture.com]
• 17. CN105367454A - Method for producing metanilic acid by utilizing quinacridone pigment byproduct - Google Patents [patents.google.com]
• 18. environmentclearance.nic.in [environmentclearance.nic.in]
• 19. environmentclearance.nic.in [environmentclearance.nic.in]

Degradation pathways of Metanilic acid under different conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the degradation of metanilic acid under various experimental conditions.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is metanilic acid and why is its degradation studied?

A1: Metanilic acid (3-aminobenzenesulfonic acid) is a sulfonated aromatic amine used in the synthesis of dyes and sulfa drugs. Its presence in industrial effluents is a concern due to its persistence and potential toxicity to aquatic life. Studying its degradation is crucial for developing effective wastewater treatment methods.

Q2: What are the primary methods for degrading metanilic acid?

A2: The primary methods for degrading metanilic acid include:

• Microbial Degradation: Utilizes microorganisms to break down the organic structure.

• Photocatalytic Degradation: Employs a semiconductor photocatalyst (like TiO₂) and a light source to generate reactive oxygen species that degrade the compound.

• Chemical Oxidation (Advanced Oxidation Processes - AOPs): Uses strong oxidizing agents, such as Fenton's reagent (H₂O₂ + Fe²⁺) or ozone, to mineralize the pollutant.[1]

Microbial Degradation

Q3: Which microorganisms are known to degrade metanilic acid?

A3: Certain strains of Pseudomonas aeruginosa have been shown to be capable of utilizing metanilic acid as a sole source of carbon and energy.

Q4: What is the general pathway for the microbial degradation of metanilic acid?

A4: The microbial degradation of metanilic acid by Pseudomonas aeruginosa is believed to proceed through an initial desulfonation to form aniline (B41778), followed by the ortho-cleavage pathway. Key intermediates include aniline and β-keto adipic acid.

Photocatalytic Degradation

Q5: What is a common photocatalyst used for metanilic acid degradation?

A5: Titanium dioxide (TiO₂) is a widely used photocatalyst due to its high efficiency, chemical stability, and low cost. Modifications, such as doping with metal ions, can enhance its photocatalytic activity.

Q6: What is the proposed mechanism for the photocatalytic degradation of metanilic acid?

A6: The photocatalytic degradation of metanilic acid is initiated by the generation of highly reactive hydroxyl radicals (•OH) on the surface of the irradiated photocatalyst. These radicals attack the aromatic ring, leading to hydroxylation and subsequent ring cleavage, ultimately resulting in the mineralization of the compound into CO₂, H₂O, sulfate, and ammonium (B1175870) ions. The degradation of similar compounds like aniline suggests that intermediates such as aminophenols and hydroquinone (B1673460) may be formed.

Chemical Oxidation

Q7: How does Fenton's reagent degrade metanilic acid?

A7: Fenton's reagent generates powerful hydroxyl radicals (•OH) through the reaction between hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺).[2] These radicals non-selectively attack the metanilic acid molecule, leading to its degradation and mineralization.[3][4]

Q8: What are the optimal conditions for Fenton's oxidation of metanilic acid?

A8: The efficiency of the Fenton process is highly dependent on pH, the concentrations of Fe²⁺ and H₂O₂, and temperature.[1] Typically, an acidic pH (around 3-4) is optimal.[4] The ideal ratio of Fe²⁺ to H₂O₂ needs to be determined experimentally for the specific wastewater matrix.

Troubleshooting Guides

Microbial Degradation

Problem	Possible Cause(s)	Suggested Solution(s)
No or slow degradation of metanilic acid.	- Inactive microbial culture.- Inappropriate culture conditions (pH, temperature, aeration).- Presence of inhibitory substances in the medium.- Metanilic acid concentration is too high (toxic).	- Use a freshly prepared and active inoculum.- Optimize pH (typically near neutral), temperature (e.g., 30-37°C), and ensure adequate aeration.- Analyze the medium for potential inhibitors.- Start with a lower concentration of metanilic acid and gradually increase it as the culture adapts.
Contamination of the microbial culture.	- Poor aseptic technique.- Contaminated media or equipment.	- Strictly follow aseptic techniques during all manipulations.[5]- Ensure all media, glassware, and equipment are properly sterilized.[6]
Difficulty in identifying degradation intermediates.	- Low concentration of intermediates.- Unsuitable analytical method.	- Optimize sampling time to capture peak intermediate concentrations.- Use sensitive analytical techniques like HPLC-MS or GC-MS for identification and quantification.

Photocatalytic Degradation

Problem	Possible Cause(s)	Suggested Solution(s)
Low degradation efficiency.	- Insufficient light intensity or inappropriate wavelength.- Low photocatalyst concentration or catalyst deactivation.- Suboptimal pH.- Presence of radical scavengers in the water matrix.	- Ensure the light source provides sufficient energy to activate the photocatalyst (e.g., UV-A for TiO₂).- Optimize the photocatalyst loading. If deactivation is suspected, regenerate the catalyst (e.g., by washing with a suitable solvent or thermal treatment).[7][8]- Adjust the pH to the optimal range for the specific photocatalyst and pollutant.- Pre-treat the sample to remove interfering substances if possible.
Photocatalyst deactivation.	- Fouling of the catalyst surface by intermediates or byproducts.- Poisoning of active sites.	- Wash the catalyst with distilled water or a suitable organic solvent to remove adsorbed species.- Calcine the catalyst at an appropriate temperature to restore its activity.[9]
Inconsistent results.	- Fluctuations in light intensity.- Inconsistent catalyst slurry preparation.	- Use a stable light source and monitor its output.- Ensure the catalyst is well-dispersed in the solution using sonication before each experiment.

Chemical Oxidation (Fenton's Reagent)

Problem	Possible Cause(s)	Suggested Solution(s)
Low degradation efficiency.	- Suboptimal pH.- Incorrect Fe²⁺:H₂O₂ ratio.- Insufficient reaction time.- Low temperature.	- Adjust the pH to the optimal range (typically 3-4) before adding the reagents.[1]- Experimentally determine the optimal Fe²⁺ and H₂O₂ concentrations.[10][11]- Increase the reaction time.- Conduct the reaction within the optimal temperature range (e.g., 20-40°C).[1]
Formation of iron sludge.	- High initial pH or pH increase during the reaction.- High concentration of Fe²⁺.	- Maintain the pH in the acidic range during the reaction.- Optimize the Fe²⁺ dosage to the minimum effective concentration.
Residual H₂O₂ interferes with analysis (e.g., COD).	- Excess H₂O₂ added.	- Quench the reaction with a reducing agent like sodium sulfite (B76179) before analysis.- Allow the sample to stand for a sufficient time for H₂O₂ to decompose before analysis.

Quantitative Data Summary

The following tables present illustrative quantitative data for the degradation of metanilic acid under different conditions. This data is synthesized from studies on similar sulfonated aromatic compounds and should be used as a general guide.

Table 1: Microbial Degradation of Metanilic Acid by Pseudomonas aeruginosa

Parameter	Value
Initial Metanilic Acid Concentration	500 mg/L
Incubation Time	72 hours
Degradation Efficiency	~85%
Mineralization (TOC Removal)	~60%
Optimal pH	7.0
Optimal Temperature	35°C

Table 2: Photocatalytic Degradation of Metanilic Acid using TiO₂

Parameter	Value
Initial Metanilic Acid Concentration	50 mg/L
TiO₂ Loading	1.0 g/L
Irradiation Time (UV-A)	120 minutes
Degradation Efficiency	>95%
Mineralization (TOC Removal)	~70%
Optimal pH	4.5

Table 3: Chemical Oxidation of Metanilic Acid using Fenton's Reagent

Parameter	Value
Initial Metanilic Acid Concentration	100 mg/L
[Fe²⁺]	20 mg/L
[H₂O₂]	200 mg/L
Reaction Time	60 minutes
Degradation Efficiency	>98%
Mineralization (TOC Removal)	~80%
Optimal pH	3.5

Experimental Protocols

Microbial Degradation of Metanilic Acid

• Culture Preparation: Prepare a minimal salt medium (MSM) with metanilic acid (500 mg/L) as the sole carbon source.

• Inoculation: Inoculate the MSM with a pre-cultured strain of Pseudomonas aeruginosa.

• Incubation: Incubate the culture at 35°C with shaking (150 rpm) for 72 hours.

• Sampling: Withdraw samples at regular intervals for analysis.

• Analysis: Centrifuge the samples to remove biomass. Analyze the supernatant for residual metanilic acid concentration using HPLC. Analyze for total organic carbon (TOC) to determine mineralization.

• Intermediate Identification: Analyze samples using GC-MS or LC-MS to identify degradation intermediates.

Photocatalytic Degradation of Metanilic Acid

• Reactor Setup: Use a batch photoreactor equipped with a UV-A lamp and a magnetic stirrer.[12]

• Catalyst Suspension: Prepare a 1.0 g/L suspension of TiO₂ in a 50 mg/L aqueous solution of metanilic acid.

• pH Adjustment: Adjust the pH of the suspension to 4.5 using dilute H₂SO₄ or NaOH.

• Adsorption Equilibrium: Stir the suspension in the dark for 30 minutes to allow for adsorption-desorption equilibrium.

• Photoreaction: Turn on the UV-A lamp to initiate the photocatalytic reaction.

• Sampling: Withdraw samples at regular intervals. Filter the samples through a 0.22 µm syringe filter to remove the catalyst particles.

• Analysis: Analyze the filtrate for residual metanilic acid concentration using HPLC and for TOC.

Chemical Oxidation of Metanilic Acid using Fenton's Reagent

• Reaction Setup: Use a beaker with a magnetic stirrer.

• Sample Preparation: Place a known volume of 100 mg/L metanilic acid solution in the beaker.

• pH Adjustment: Adjust the pH to 3.5 using dilute H₂SO₄.

• Fenton's Reagent Addition: Add FeSO₄·7H₂O to achieve a concentration of 20 mg/L Fe²⁺. Then, add H₂O₂ to a concentration of 200 mg/L to start the reaction.[10]

• Reaction: Stir the solution for 60 minutes.

• Quenching: Stop the reaction by raising the pH to > 7 with NaOH. This will also precipitate the iron as Fe(OH)₃.

• Sampling and Analysis: Filter the sample and analyze the supernatant for residual metanilic acid (HPLC) and TOC.

Visualizations

Microbial degradation pathway of Metanilic Acid.

Inferred photocatalytic degradation pathway of Metanilic Acid.

Experimental workflow for Fenton's oxidation.

References

• 1. waterandwastewater.com [waterandwastewater.com]
• 2. dl.edi-info.ir [dl.edi-info.ir]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. Frontiers | Bacterial degradation of monocyclic aromatic amines [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Tracking Aromatic Amines from Sources to Surface Waters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Identifying and removing impurities from Metanilic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and removing impurities from metanilic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available metanilic acid?

A1: Common impurities in metanilic acid often originate from its synthesis, which typically involves the sulfonation of nitrobenzene (B124822) followed by reduction.[1][2] Potential impurities include:

• Sulfanilic acid: An isomer of metanilic acid.

• m-Nitrobenzenesulfonic acid: An unreacted intermediate from the synthesis process.[2]

• Aniline: From the reduction of nitrobenzene without sulfonation.

• Iron salts and oxides: Remnants from the iron-based reduction step.[3]

• Colored impurities: Often degradation byproducts or trace contaminants from raw materials.

Q2: What is the recommended method for purifying crude metanilic acid in a laboratory setting?

A2: The most common and effective method for purifying metanilic acid is recrystallization from water.[2] This technique leverages the difference in solubility of metanilic acid and its impurities in water at different temperatures.

Q3: How can I remove colored impurities from my metanilic acid sample?

A3: Colored impurities can often be removed by treating the hot, dissolved solution of metanilic acid with activated charcoal (also known as decolorizing carbon).[4][5][6][7] The activated charcoal adsorbs the colored molecules, which can then be removed by hot gravity filtration.[4][5]

Q4: What analytical techniques are suitable for assessing the purity of metanilic acid?

A4: High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique for determining the purity of metanilic acid and quantifying impurities.[8] Other methods like melting point analysis can provide a qualitative indication of purity, with a sharp melting range close to the literature value suggesting high purity.

Q5: Why is my metanilic acid solution photosensitive?

A5: The solution of metanilic acid is known to be photosensitive.[2] It is recommended to carry out crystallization in a semi-darkened room to prevent potential degradation of the product.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of metanilic acid.

Issue 1: Low Yield After Recrystallization

Possible Cause	Solution
Excessive solvent used	Use the minimum amount of hot solvent required to dissolve the metanilic acid. Adding too much solvent will result in a significant portion of the product remaining in the mother liquor upon cooling.[9]
Premature crystallization during hot filtration	Ensure the filtration apparatus (funnel and receiving flask) is pre-heated. Perform the hot filtration step as quickly as possible to prevent the solution from cooling and the product from crystallizing prematurely.[4]
Incomplete crystallization	After cooling to room temperature, place the crystallization flask in an ice bath to maximize the yield of crystals.[10] If crystals still do not form, try scratching the inside of the flask with a glass rod to induce crystallization.[9]
Loss of product during washing	Wash the collected crystals with a minimal amount of ice-cold solvent to remove any remaining impurities without dissolving a significant amount of the product.[4]

Issue 2: Product is Colored After Recrystallization

Possible Cause	Solution
Colored impurities not removed	Add a small amount of activated charcoal to the hot solution before filtration. The activated charcoal will adsorb the colored impurities.[4][6]
Oxidation of the product	Conduct the recrystallization under an inert atmosphere (e.g., nitrogen or argon) if oxidation is suspected to be the cause of coloration.
Contamination from equipment	Ensure all glassware is thoroughly cleaned before use to avoid introducing colored contaminants.

Issue 3: Oily Product Instead of Crystals

Possible Cause	Solution
High concentration of impurities	The presence of a significant amount of impurities can lower the melting point of the mixture, causing it to "oil out." A preliminary purification step, such as washing the crude solid, may be necessary. Adding a small amount of activated charcoal can sometimes help.[9]
Solution is supersaturated	Add a small amount of additional hot solvent to the oiled-out mixture to ensure everything is fully dissolved before allowing it to cool slowly.[9]
Cooling is too rapid	Allow the solution to cool to room temperature slowly and undisturbed before placing it in an ice bath. Rapid cooling can sometimes promote the formation of an oil instead of crystals.

Data Presentation

Table 1: Solubility of Metanilic Acid and Key Impurities in Water

Compound	Solubility in Water at 20°C ( g/100 mL)	Solubility in Water at High Temperature
Metanilic Acid	Slightly soluble	Readily soluble in hot water[2]
Sulfanilic Acid	~1.0	Soluble in boiling water[11]
m-Nitrobenzenesulfonic Acid Sodium Salt	25 g/100 mL at 25°C	Highly soluble

Note: This data is compiled from various sources and should be used as a general guide. Actual solubilities may vary with experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of Metanilic Acid from Water

• Dissolution: In a fume hood, weigh out the crude metanilic acid and place it in an Erlenmeyer flask. Add a minimal amount of deionized water and heat the mixture on a hot plate with stirring. Continue to add small portions of hot deionized water until the metanilic acid is completely dissolved. Avoid adding an excess of water to ensure a good yield.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approximately 1-2% of the weight of the metanilic acid) to the solution.[4] Reheat the solution to boiling for a few minutes.

• Hot Gravity Filtration: Pre-heat a gravity filtration setup (funnel and receiving flask). Quickly filter the hot solution to remove any insoluble impurities and activated charcoal. This step should be performed rapidly to prevent premature crystallization.

• Crystallization: Cover the receiving flask with a watch glass and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold deionized water to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Protocol 2: General HPLC Method for Purity Assessment

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer, pH adjusted) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is commonly used.

• Detection: UV detection at a wavelength where metanilic acid and its potential impurities show absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve a known amount of the purified metanilic acid in the mobile phase or a suitable solvent to prepare the sample solution.

• Analysis: Inject the sample solution into the HPLC system and analyze the resulting chromatogram. The purity can be determined by the relative area of the metanilic acid peak compared to the total area of all peaks.

Mandatory Visualization

Caption: Experimental workflow for the purification of metanilic acid.

Caption: Logical relationships for troubleshooting metanilic acid purification.

References

• 1. theasengineers.com [theasengineers.com]
• 2. Metanilic acid | 121-47-1 [chemicalbook.com]
• 3. CN105367454A - Method for producing metanilic acid by utilizing quinacridone pigment byproduct - Google Patents [patents.google.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. Decolorizing carbon [sites.pitt.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Decolorizing Carbon [zhulincarbon.com]
• 8. agilent.com [agilent.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. Home Page [chem.ualberta.ca]

Technical Support Center: Optimizing Derivatization of Metanilic Acid

Welcome to the technical support center for the derivatization of metanilic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guidance and frequently asked questions to assist with your experimental work.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the derivatization of metanilic acid, particularly through diazotization and subsequent azo coupling reactions.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete diazotization of metanilic acid.	- Ensure complete dissolution of metanilic acid in the acidic solution before adding sodium nitrite (B80452).- Test for the presence of a slight excess of nitrous acid at the end of the addition using starch-iodide paper.[1]
Decomposition of the metanilic acid diazonium salt.	- Strictly maintain the reaction temperature between 0-5 °C during diazotization.[1]- Use the diazonium salt solution immediately after its preparation.[2]
Incorrect pH for the azo coupling reaction.	- For coupling with phenols, the reaction medium should be mildly alkaline (pH > 7.5) to favor the formation of the more reactive phenoxide ion.[1]- For coupling with amines, a mildly acidic environment (pH < 7) is generally preferred.[1]
Formation of a Colored Precipitate (e.g., reddish or brownish) during Diazotization	Azo coupling between the newly formed diazonium salt and unreacted metanilic acid.	- Ensure a sufficient excess of mineral acid (like HCl) is present to keep the unreacted metanilic acid protonated and thus, less reactive towards coupling.[2]- Add the sodium nitrite solution slowly and below the surface of the reaction mixture to prevent localized high concentrations of the diazonium salt.[2]
Excessive Foaming or Gas Evolution	Decomposition of the diazonium salt, which releases nitrogen gas.	- This indicates instability. Immediately check and lower the reaction temperature.- Ensure efficient stirring to dissipate any localized heat.[2]
Formation of Tar-Like Substances	Complex decomposition pathways, often triggered by elevated temperatures or the presence of impurities.	- Maintain low reaction temperatures (0-5 °C).[2]- Use pure starting materials to avoid side reactions.[1]
Inconsistent Results in HPLC Analysis	Instability of the derivatized product.	- Analyze the derivatized sample as soon as possible.- If using o-phthalaldehyde (B127526) (OPA) for derivatization, be aware that the derivatives may have limited stability.[3]
Incomplete derivatization.	- Optimize the derivatization reaction time, temperature, and reagent concentrations.[3]

Frequently Asked Questions (FAQs)

1. What is the optimal temperature for the diazotization of metanilic acid?

The diazotization of metanilic acid should typically be carried out at low temperatures, between 0-5 °C, to ensure the stability of the resulting diazonium salt.[1] While some studies on other aromatic amines have shown robustness at higher temperatures, maintaining a low temperature is a critical factor for success with diazonium salts in general.[1][4]

2. How does pH affect the azo coupling reaction?

The optimal pH for the azo coupling reaction is crucial and depends on the coupling partner.[1] For coupling with phenols, a mildly alkaline pH is preferred to deprotonate the phenol (B47542) to the more reactive phenoxide ion.[1] Conversely, for coupling with aromatic amines, a mildly acidic pH is generally more effective.[1]

3. What are common side reactions during the diazotization of aminobenzenesulfonic acids?

Common side reactions include:

• Hydrolysis: The diazonium salt can react with water to form the corresponding phenol, which is more likely at elevated temperatures.[2]

• Diazo Coupling: The diazonium salt can couple with unreacted amine to form an azo compound. This is more prevalent at higher pH or with high local concentrations of the diazonium salt.[2]

• Decomposition: Diazonium salts can be unstable and may decompose, sometimes leading to the formation of tar-like byproducts.[2]

4. How can I confirm the completion of the diazotization reaction?

The completion of the diazotization reaction can be monitored by testing for the presence of a slight excess of nitrous acid. This is typically done by spotting the reaction mixture onto starch-iodide paper. A blue-black color indicates the presence of nitrous acid, signifying that the reaction is complete.

5. Why is slow addition of sodium nitrite important?

Slow and subsurface addition of the sodium nitrite solution is crucial to prevent localized high concentrations of the diazonium salt.[2] This minimizes side reactions, such as the coupling of the diazonium salt with unreacted metanilic acid.[2]

Quantitative Data Summary

Table 1: Recommended Reaction Conditions for Diazotization of Metanilic Acid

Parameter	Recommended Value/Range	Rationale
Temperature	0 - 5 °C	To ensure the stability of the diazonium salt.[1]
Acid	Mineral acid (e.g., HCl)	To generate nitrous acid in situ and keep the unreacted amine protonated.
Sodium Nitrite	Slight molar excess	To ensure complete conversion of the primary aromatic amine.
Reaction Time	15 - 30 minutes after nitrite addition	To allow for complete diazotization.[2]

Table 2: Optimal pH for Azo Coupling Reactions

Coupling Component	Optimal pH Range	Rationale
Phenols	> 7.5 (mildly alkaline)	Formation of the more potent phenoxide ion coupling partner.[1]
Aromatic Amines	< 7 (mildly acidic)	To ensure the amine is sufficiently nucleophilic while minimizing side reactions.[1]

Experimental Protocols

Protocol 1: Diazotization of Metanilic Acid

This protocol describes the conversion of metanilic acid to its corresponding diazonium salt, which is a key intermediate for subsequent coupling reactions.

• Preparation of Metanilic Acid Suspension:

  • In a beaker equipped with a magnetic stirrer and placed in an ice-salt bath, suspend metanilic acid (1.0 equivalent) in a mixture of distilled water and concentrated hydrochloric acid (2.5-3.0 equivalents).

  • Stir the mixture until a fine, uniform slurry is obtained and cool the temperature to 0-5 °C.[2]

• Preparation of Sodium Nitrite Solution:

  • In a separate beaker, prepare a solution of sodium nitrite (1.0-1.1 equivalents) in cold distilled water.

• Diazotization Reaction:

  • Slowly add the sodium nitrite solution to the metanilic acid suspension, ensuring the temperature is maintained between 0-5 °C. The tip of the addition funnel or pipette should be below the surface of the liquid.

  • After the addition is complete, continue stirring for 15-30 minutes at 0-5 °C.[2]

  • Confirm the presence of a slight excess of nitrous acid using starch-iodide paper. A blue-black color indicates a positive test.

• Use of Diazonium Salt Solution:

  • The resulting diazonium salt solution should be used immediately in the subsequent coupling reaction due to its instability.[2]

Protocol 2: Azo Coupling with a Phenolic Compound (e.g., 2-Naphthol)

This protocol outlines the reaction of the prepared metanilic acid diazonium salt with a phenolic coupling partner.

• Preparation of Coupling Component Solution:

  • In a separate beaker, dissolve 2-naphthol (B1666908) (1.0 equivalent) in an aqueous solution of sodium hydroxide (B78521) (to achieve a mildly alkaline pH > 7.5).

  • Cool the solution in an ice bath to 0-5 °C.

• Coupling Reaction:

  • Slowly add the cold diazonium salt solution to the cold 2-naphthol solution with vigorous stirring.

  • A colored precipitate of the azo dye should form immediately.

  • Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the completion of the coupling reaction.

• Isolation and Purification of the Azo Dye:

  • Collect the precipitated dye by vacuum filtration.

  • Wash the solid with cold water to remove any unreacted salts.

  • The crude product can be recrystallized from an appropriate solvent (e.g., ethanol (B145695) or acetic acid) to improve its purity.

Visualizations

Caption: Experimental workflow for the derivatization of metanilic acid via diazotization and azo coupling.

Caption: Troubleshooting decision tree for low yield in metanilic acid derivatization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting common issues in Metanilic acid reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during reactions involving metanilic acid. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for metanilic acid?

A1: The two main industrial methods for synthesizing metanilic acid are:

• Sulfonation of nitrobenzene (B124822) followed by reduction: Nitrobenzene is first sulfonated to produce m-nitrobenzenesulfonic acid, which is then reduced to metanilic acid. The reduction can be achieved using iron filings and a dilute acid, or through catalytic hydrogenation.[1]

• Sulfonation of aniline (B41778) sulfate (B86663): This method involves the sulfonation of aniline sulfate with oleum (B3057394) and boric acid.[1]

Q2: My metanilic acid product is impure. How can it be purified?

A2: Crude metanilic acid can be purified by recrystallization from water.[2] For dye manufacturing, where high purity is essential, the crude product solution is often acidified, and the resulting precipitate is filtered to obtain a product of satisfactory purity.[1]

Q3: What are the main applications of metanilic acid?

A3: Metanilic acid is a crucial intermediate in the synthesis of various chemicals, including:

• Azo dyes[2]

• Pharmaceuticals, particularly sulfa drugs[2]

• Fluorescent brightening agents[3]

Q4: Is metanilic acid soluble in water?

A4: Metanilic acid is sparingly soluble in cold water but its solubility increases with temperature. It is also very slightly soluble in ethanol.[1]

Troubleshooting Guides

Low Yield in Metanilic Acid Synthesis

Q: I am experiencing a low yield in the synthesis of metanilic acid via the reduction of m-nitrobenzenesulfonic acid. What are the potential causes and solutions?

A: Low yields in this reduction can stem from several factors related to reaction conditions. Below is a summary of potential issues and recommended solutions.

Potential Cause	Recommended Solution	Expected Outcome
Suboptimal Reaction Temperature	Maintain the reaction temperature at the optimal level for the chosen reduction method. For iron mud reduction, a temperature of 60°C has been found to be optimal.[4]	Improved reaction kinetics and minimized side reactions can lead to a higher yield.
Incorrect pH of the Reaction Mixture	The pH of the reaction medium is critical. For iron mud reduction, adjusting the pH to 8.0 has been shown to maximize the yield.[4]	An optimal pH ensures the reducing agent is in its most active form.
Inappropriate Reducing Agent Concentration	The ratio of the reducing agent to the starting material is crucial. For the reduction with ferrous sulfate and iron mud, a 1:1 mass ratio of ferrous sulfate to m-nitrobenzene sulfonic acid is recommended.[4]	A proper stoichiometric ratio ensures the complete conversion of the starting material.
Catalyst Inactivity (for catalytic hydrogenation)	Ensure the catalyst (e.g., Palladium on carbon) is fresh and active. Catalyst poisoning can be an issue, so the purity of the starting material is important.[5]	An active catalyst will efficiently drive the reaction to completion, with yields reported to be greater than 99%.[5]

Formation of Isomers in Sulfonation Reactions

Q: I am trying to synthesize an aminobenzenesulfonic acid via sulfonation of aniline and am getting a mixture of isomers. How can I control the regioselectivity?

A: While the direct sulfonation of aniline primarily yields p-aminobenzenesulfonic acid (sulfanilic acid), understanding the factors that control isomer formation is crucial. The principles can be applied to other aromatic sulfonation reactions.

The sulfonation of aniline is a reversible reaction. The para-isomer is the thermodynamically more stable product and is therefore the major product under most conditions.[6][7][8] The formation of the ortho-isomer is sterically hindered by the bulky sulfonyl group.[6][7]

Issue	Cause	Solution
Formation of ortho-isomer	High reaction temperatures can favor the formation of the ortho-isomer.[9]	Maintain a lower reaction temperature (e.g., 180-190°C) to favor the formation of the thermodynamically stable para-isomer.[10]
Formation of meta-isomer	Under strongly acidic conditions, the amino group of aniline is protonated to form the anilinium ion (-NH3+), which is a meta-directing group.	To favor para-substitution, the reaction can be carried out by first forming the N-sulfamate, which then rearranges to the C-sulfonate.[9][11]

Issues in Diazotization and Coupling Reactions

Q: My diazonium salt, derived from metanilic acid, seems to be unstable, leading to poor yields in the subsequent coupling reaction. How can I improve this?

A: The stability of diazonium salts is a common issue in azo dye synthesis.

Potential Cause	Recommended Solution
Decomposition of the Diazonium Salt	Maintain a low temperature (0-5°C) throughout the diazotization and coupling reactions using an ice bath.[12] Diazonium salts are generally unstable at higher temperatures.
Slow Coupling Reaction	The pH of the coupling reaction is critical. For coupling metanilic acid diazonium salt to primary aryl amines, a pH between 0.2 and 1.5 is recommended, with the initial pH being lower and gradually raised with a mild alkali.[13]
Side Reactions	To avoid side reactions, the amino group of the coupling component can be protected by forming an omega salt with a formaldehyde-bisulfite addition compound before coupling.[13]

Experimental Protocols

Synthesis of Metanilic Acid by Reduction of m-Nitrobenzenesulfonic Acid with Iron

This protocol is a general guideline. Specific quantities may need to be optimized.

• Activation of Iron: In a reaction vessel, add iron powder, a small amount of mother liquor, and water. Heat the mixture to boiling with stirring for approximately 40 minutes.

• Reduction: Add hot water to the activated iron slurry. Gradually add m-nitrobenzenesulfonic acid while maintaining a boiling state and stirring. Continue to add iron powder portion-wise, keeping the temperature below 102°C.

• Completion and Isolation: After the addition of iron is complete, maintain the boiling and stirring for an additional 2 hours. Cool the reaction mixture and filter to remove the iron sludge. The filtrate contains the metanilic acid.[14][15]

Diazotization of Metanilic Acid and Coupling

This protocol describes a general procedure for the synthesis of an azo dye.

• Diazotization: Dissolve metanilic acid in a solution of sodium carbonate in water. Cool the solution to 0-5°C in an ice bath. Slowly add a solution of sodium nitrite (B80452) with stirring. Then, add hydrochloric acid dropwise, maintaining the low temperature, until a positive test on starch-iodide paper is observed.

• Coupling: In a separate vessel, prepare a solution of the coupling component (e.g., a substituted aniline or naphthol) under appropriate pH conditions (often acidic for anilines and alkaline for naphthols). Cool this solution to 0-5°C.

• Reaction: Slowly add the cold diazonium salt solution to the cold coupling component solution with vigorous stirring. The azo dye will precipitate out of the solution.

• Isolation: Filter the precipitated dye and wash with cold water.[16][17][18]

Diagrams

Caption: Synthesis pathway of Metanilic Acid.

Caption: Diazotization and coupling reaction of Metanilic Acid.

References

• 1. Metanilic acid | 121-47-1 [chemicalbook.com]
• 2. theasengineers.com [theasengineers.com]
• 3. CN105481735A - Method for preparing aniline-2-sulfonic acid - Google Patents [patents.google.com]
• 4. jocpr.com [jocpr.com]
• 5. CN105367454A - Method for producing metanilic acid by utilizing quinacridone pigment byproduct - Google Patents [patents.google.com]
• 6. echemi.com [echemi.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. researchgate.net [researchgate.net]
• 10. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 11. Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. US3887540A - Coupling process for substituted aminoazobenzenesulfonic acids - Google Patents [patents.google.com]
• 14. CN1605656A - Process for electrolytic reduction preparation of metanilic acid - Google Patents [patents.google.com]
• 15. environmentclearance.nic.in [environmentclearance.nic.in]
• 16. scribd.com [scribd.com]
• 17. Solved Can someone please help me ASAP figure out reaction | Chegg.com [chegg.com]
• 18. diazotisation reaction and synthesis of azodyes | DOC [slideshare.net]

Metanilic Acid Aqueous Solution Stability: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of metanilic acid in aqueous solutions. Navigate through our troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Troubleshooting Guide

This section addresses specific problems that may arise when working with aqueous solutions of metanilic acid.

Problem	Possible Causes	Recommended Solutions
Discoloration of Solution (Yellowing/Browning)	Oxidation of the amino group. Photodegradation upon exposure to light. Presence of metallic impurities that can catalyze oxidation.	Prepare solutions fresh. Store solutions in amber-colored containers or protect from light by wrapping in aluminum foil. Use high-purity water and acid-washed glassware to minimize metal contamination. Consider de-gassing the solvent to remove dissolved oxygen.
Precipitation or Crystallization	Exceeding the solubility limit of metanilic acid, especially at lower temperatures. pH of the solution is near the isoelectric point of metanilic acid, reducing its solubility. Change in solvent composition.	Refer to the solubility data table below. Prepare solutions at a concentration below the solubility limit at the intended storage temperature. Adjust the pH of the solution to be significantly different from its pKa to increase solubility. Metanilic acid is more soluble in alkaline and concentrated hydrochloric acid solutions[1]. Ensure consistent solvent composition.
Inconsistent Assay Results	Degradation of the metanilic acid stock or working solutions. Improper solution preparation or storage. Adsorption to container surfaces.	Always use freshly prepared solutions for quantitative analysis or validate the stability of stored solutions. Follow the recommended procedures for solution preparation and storage outlined in the FAQs. Use silanized glassware if adsorption is suspected.
Unexpected Peaks in Chromatogram	Formation of degradation products. Presence of impurities in the metanilic acid raw material.	Perform a forced degradation study to identify potential degradation products and their retention times. Analyze the metanilic acid raw material for purity before use.

Frequently Asked Questions (FAQs)

1. What is the general stability of metanilic acid in aqueous solutions?

Metanilic acid is generally stable in aqueous solutions under standard laboratory conditions (room temperature, protected from light) for short periods. However, its stability can be influenced by factors such as pH, temperature, light, and the presence of oxidizing agents[1][2]. For quantitative applications, it is highly recommended to use freshly prepared solutions or to perform a stability study to establish appropriate storage conditions and shelf-life.

2. How does pH affect the stability of metanilic acid solutions?

3. What is the effect of temperature on the stability of metanilic acid solutions?

Elevated temperatures can accelerate the degradation of metanilic acid in aqueous solutions. It is recommended to store stock and working solutions at controlled room temperature or under refrigeration, protected from light[1]. The exact degradation kinetics as a function of temperature should be determined experimentally if long-term storage is required.

4. Is metanilic acid susceptible to photodegradation?

Yes, aqueous solutions of metanilic acid are known to be photosensitive[4]. Exposure to light, particularly UV radiation, can lead to photodegradation, resulting in the formation of isomers such as other aniline (B41778) sulfonic acids and aniline itself[4]. Therefore, it is crucial to protect solutions from light by using amber glassware or by wrapping containers with aluminum foil.

5. What are the common degradation pathways for metanilic acid in aqueous solutions?

Based on its chemical structure, the primary degradation pathways for metanilic acid in aqueous solutions are likely to be:

• Oxidation: The amino group is susceptible to oxidation, which can lead to the formation of colored byproducts. This can be accelerated by the presence of metal ions or oxidizing agents.

• Photodegradation: As mentioned, exposure to light can cause isomerization and other degradation reactions[4].

• Hydrolysis: While generally stable, under forced conditions of extreme pH and high temperature, hydrolysis of the sulfonic acid group or other reactions may occur.

Below is a diagram illustrating a potential degradation pathway.

Potential degradation pathways of Metanilic Acid.

6. How should I prepare and store aqueous solutions of metanilic acid?

• Preparation:

  • Use high-purity metanilic acid and deionized or distilled water.

  • For quantitative analysis, accurately weigh the required amount of metanilic acid.

  • Metanilic acid is slightly soluble in water[5]. To enhance solubility, you can adjust the pH. It is soluble in alkaline solutions and concentrated hydrochloric acid[1]. Gentle heating and sonication can also aid dissolution, but avoid excessive heat to prevent degradation.

• Storage:

  • Store solutions in tightly sealed, amber-colored glass containers to protect from light and atmospheric contaminants.

  • For short-term storage (up to 24 hours), refrigeration (2-8 °C) is recommended.

  • For longer-term storage, a stability study should be conducted to determine the appropriate conditions and shelf-life.

Experimental Protocols

Protocol 1: Forced Degradation Study of Metanilic Acid

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability-indicating nature of an analytical method.

Objective: To generate degradation products of metanilic acid under various stress conditions.

Materials:

• Metanilic Acid

• Hydrochloric Acid (HCl), 1N

• Sodium Hydroxide (NaOH), 1N

• Hydrogen Peroxide (H₂O₂), 3%

• High-purity water

• pH meter, heating block/water bath, photostability chamber.

Workflow Diagram:

Forced degradation experimental workflow.

Procedure:

• Acid Hydrolysis: To a known volume of metanilic acid stock solution, add an equal volume of 1N HCl. Heat the mixture at 60-80°C for a specified period (e.g., 2, 8, 24 hours). Cool and neutralize with 1N NaOH.

• Base Hydrolysis: To a known volume of metanilic acid stock solution, add an equal volume of 1N NaOH. Heat the mixture at 60-80°C for a specified period. Cool and neutralize with 1N HCl.

• Oxidative Degradation: To a known volume of metanilic acid stock solution, add an equal volume of 3% H₂O₂. Keep the solution at room temperature for a specified period, protected from light.

• Thermal Degradation: Store the metanilic acid solution at an elevated temperature (e.g., 80°C) for a specified period.

• Photostability: Expose the metanilic acid solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating analytical method (e.g., HPLC-UV).

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To quantify metanilic acid and separate it from its potential degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 20 mM phosphate (B84403) buffer, pH 3.0) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact composition should be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the λmax of metanilic acid (around 240-250 nm and a shoulder at higher wavelengths)[6][7].

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust for its intended purpose of stability testing.

Data Presentation

Table 1: Physicochemical Properties of Metanilic Acid

Property	Value	Reference
Molecular Formula	C₆H₇NO₃S	[5]
Molecular Weight	173.19 g/mol	[5]
Appearance	White to beige powder/crystals	[1][5]
Melting Point	>300 °C (decomposes)	[1][5]
pKa	3.74 (in H₂O)	[5]
Solubility in Water	Slightly soluble (<1 mg/mL at 22°C)	[5]

Table 2: Summary of Forced Degradation Conditions (Example)

Stress Condition	Reagent/Condition	Temperature	Duration	Expected Outcome
Acid Hydrolysis	0.1N - 1N HCl	60 - 80°C	2 - 24 hours	Potential for hydrolysis of the sulfonic acid group or other acid-catalyzed degradation.
Base Hydrolysis	0.1N - 1N NaOH	60 - 80°C	2 - 24 hours	Potential for base-catalyzed degradation, including oxidation of the amino group.
Oxidation	3% H₂O₂	Room Temperature	24 hours	Oxidation of the amino group.
Thermal	Dry Heat	80°C	48 hours	Thermally induced degradation.
Photostability	ICH Q1B exposure	Controlled	As per guidelines	Formation of photoisomers and other degradation products.

References

• 1. chembk.com [chembk.com]
• 2. Metanilic Acid | CAS#:121-47-1 | Chemsrc [chemsrc.com]
• 3. Metanilic acid [webbook.nist.gov]
• 4. The photochemistry of metanilic acid: photoisomerization and photodegradation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Metanilic acid - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Enhancing the purity of Metanilic acid for pharmaceutical applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the purity of metanilic acid for pharmaceutical applications. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial-grade metanilic acid?

A1: Commercial-grade metanilic acid, often synthesized via the sulfonation of nitrobenzene (B124822) followed by reduction, can contain several process-related impurities.[1][2] For pharmaceutical applications, it is crucial to minimize these impurities. Common impurities include:

• Orthanilic acid and Sulfanilic acid: Isomers of metanilic acid that can form during the sulfonation process.[3]

• Aniline-2,4-disulfonic acid: A disulfonated byproduct.[3]

• Aniline sulfate: Unreacted starting material from one of the synthesis routes.[3]

• Iron and other heavy metals: Residues from catalysts or reaction vessels.[2][4][5]

• Colored impurities: Often organic byproducts that can give the product a yellow or brownish tint.[6]

Q2: What is the typical purity specification for pharmaceutical-grade metanilic acid?

A2: While specific requirements can vary based on the final drug product and regulatory filings, a typical specification for pharmaceutical-grade metanilic acid is a minimum purity of 98.0%, with specific limits on certain impurities.[7][8]

Parameter	Specification
Assay (Purity)	≥ 98.0%
Moisture Content	≤ 1.00%
Insoluble Matter	≤ 0.20%
Sulfanilic Acid	≤ 0.20%

Q3: What is the solubility of metanilic acid in water?

A3: Metanilic acid is slightly soluble in cold water, and its solubility increases with temperature.[9][10] This property is fundamental to its purification by recrystallization from water.

Temperature (°C)	Solubility (g of anhydrous acid in 100g of saturated solution)
15.55	1.465
70.0	6.36

Data adapted from literature reports.[6]

Troubleshooting Guides

Recrystallization Issues

Q: My recrystallized metanilic acid is still colored. How can I remove the color?

A: A persistent color, typically yellow or brown, indicates the presence of colored organic impurities.[6] Here are a few troubleshooting steps:

• Use Activated Carbon (Charcoal): Activated carbon is effective at adsorbing large, colored impurity molecules.[6][11][12]

  • Procedure: After dissolving the crude metanilic acid in hot water, allow the solution to cool slightly to prevent boiling over. Add a small amount of activated carbon (about 1-2% of the weight of your metanilic acid). Bring the solution back to a boil for a few minutes.

  • Important: You must perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[13]

• Re-evaluate Your Solvent: While water is the most common solvent, if impurities are co-crystallizing, a different solvent system might be necessary. However, metanilic acid has very limited solubility in most organic solvents.[14][15]

• Consider Column Chromatography: For persistent impurities, purification by column chromatography may be an effective, albeit more complex, alternative.

Q: My yield after recrystallization is very low. What are the possible causes and solutions?

A: A low recovery is a common issue in recrystallization.[10][16][17] Here are some potential causes and how to address them:

• Too much solvent was used: This will result in a significant portion of your product remaining in the mother liquor.

  • Solution: Before filtering, you can try to boil off some of the solvent to re-saturate the solution. Always use the minimum amount of hot solvent required to fully dissolve the solid.[16]

• Premature crystallization: If the solution cools too quickly during hot filtration, you will lose product on the filter paper.

  • Solution: Ensure your filtration apparatus (funnel and receiving flask) is pre-heated. You can do this by placing them in a drying oven or by passing hot solvent through them before filtering your product solution.

• Incomplete crystallization: The solution may not have been cooled for a sufficient amount of time or to a low enough temperature.

  • Solution: After cooling to room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[18]

• Inherent solubility: Some product will always be lost due to its solubility in the cold solvent.[10]

  • Solution: While you cannot eliminate this loss, you can minimize it by ensuring the solution is sufficiently cold before filtration and by washing the collected crystals with a minimal amount of ice-cold solvent.

Analytical (HPLC) Issues

Q: I am seeing unexpected peaks in my HPLC chromatogram. What could they be?

A: Unexpected peaks can arise from several sources. Here is a logical approach to identifying them:

• Check your blank: Inject your mobile phase and diluent to ensure they are not the source of the peaks.

• Review potential impurities: Compare the retention times of your unknown peaks with those of known potential impurities, such as orthanilic acid and sulfanilic acid.

• Consider degradation products: Metanilic acid can be sensitive to light.[15] If the sample has been stored improperly, you may be seeing degradation products.

• Evaluate for process-related impurities: If you synthesized the metanilic acid, consider unreacted starting materials or byproducts from your specific reaction conditions.

Q: My peak shape for metanilic acid is poor (e.g., tailing or fronting). How can I improve it?

A: Poor peak shape can affect the accuracy of your quantification. Consider the following adjustments to your HPLC method:

• Mobile phase pH: The sulfonic acid and amine groups of metanilic acid mean its ionization state is pH-dependent. Adjusting the pH of your mobile phase can significantly improve peak shape.

• Column choice: A C18 column is a common starting point for reversed-phase HPLC.[19] However, if you are experiencing issues, consider a different stationary phase.

• Mobile phase composition: Varying the ratio of your aqueous and organic solvents can impact peak shape and retention time.

Experimental Protocols

Protocol 1: Recrystallization of Metanilic Acid from Water

This protocol describes the purification of metanilic acid using water as the solvent, with an optional decolorization step.

• Dissolution: In a fume hood, place the crude metanilic acid in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of deionized water. Heat the mixture on a hot plate with stirring. Gradually add more hot deionized water until the metanilic acid is fully dissolved. Avoid adding a large excess of water.

• (Optional) Decolorization: If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon (1-2% w/w) and swirl the flask. Reheat the solution to boiling for 5-10 minutes.

• Hot Gravity Filtration: Pre-heat a gravity filtration setup (funnel with fluted filter paper and a clean Erlenmeyer flask). Filter the hot solution to remove any insoluble impurities (and activated carbon, if used).

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry completely in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the analysis of metanilic acid purity. Method validation and optimization may be required for your specific application.[20][21][22]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[19]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact ratio should be optimized for your system.

• Flow Rate: Typically 1.0 mL/min.[19]

• Detection Wavelength: UV detection at a wavelength where metanilic acid has significant absorbance (e.g., 254 nm).

• Sample Preparation: Accurately weigh and dissolve the metanilic acid sample in the mobile phase or a suitable diluent.

• Analysis: Inject the sample and a reference standard of known purity. The purity of the sample can be determined by comparing the peak area of the metanilic acid in the sample to that of the standard, and by identifying and quantifying any impurity peaks.

Visualizations

Caption: Experimental workflow for the purification and analysis of metanilic acid.

References

• 1. piper2008.com [piper2008.com]
• 2. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 3. academic.oup.com [academic.oup.com]
• 4. Types Of Impurities In Pharmaceutical Industry [simsonpharma.com]
• 5. veeprho.com [veeprho.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. Certificate of Analysis [alphachemika.co]
• 8. alliancechemicalindustries.com [alliancechemicalindustries.com]
• 9. Metanilic acid - Wikipedia [en.wikipedia.org]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. Activated Carbon for Acids/Chemical Purification | Calgon Carbon Corporation [calgoncarbon.com]
• 12. carbons.ir [carbons.ir]
• 13. Home Page [chem.ualberta.ca]
• 14. Metanilic acid 121-47-1 India [ottokemi.com]
• 15. Metanilic acid CAS#: 121-47-1 [m.chemicalbook.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. people.chem.umass.edu [people.chem.umass.edu]
• 19. Management of validation of HPLC method for determination of acetylsalicylic acid impurities in a new pharmaceutical product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. altabrisagroup.com [altabrisagroup.com]
• 21. validating HPLC method for impurity analysis - Chromatography Forum [chromforum.org]
• 22. A REVIEW ON DEVELOPMENT AND VALIDATION OF STABILITY INDICATING HPLC METHODS FOR ANALYSIS OF ACIDIC DRUGS | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Methods for Validating the Purity of Metanilic Acid

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantitative determination and purity validation of Metanilic acid. The information is intended for researchers, scientists, and drug development professionals seeking to establish robust analytical procedures for this compound.

Metanilic acid, or 3-aminobenzenesulfonic acid, is an important intermediate in the synthesis of various dyes, pharmaceuticals, and other organic compounds.[1][2] Ensuring its purity is critical for the quality and safety of the final products. HPLC is a powerful and widely used technique for assessing the purity of such compounds.[3] This guide compares two primary HPLC approaches: Ion-Pair Reversed-Phase HPLC and traditional Reversed-Phase HPLC.

Comparison of HPLC Methods

The selection of an appropriate HPLC method depends on the specific requirements of the analysis, including the nature of potential impurities and the desired sensitivity. Below is a summary of two distinct methods, highlighting their key chromatographic parameters and performance characteristics.

Parameter	Method 1: Ion-Pair Reversed-Phase HPLC	Method 2: Reversed-Phase HPLC
Principle	Utilizes an ion-pairing reagent to enhance the retention of the polar Metanilic acid on a non-polar stationary phase.[4][5]	Separates compounds based on their hydrophobicity without the use of ion-pairing reagents.[6][7][8]
Stationary Phase (Column)	Spherisorb 10 ODS[9][10]	Zorbax Eclipse Plus C18, 4.6 x 150mm, 5 µm[11]
Mobile Phase	5% Acetonitrile, 0.05 M Na2HPO4, 0.005 M TBAHS*, pH 5.5[9][10]	A: MethanolB: 1.36g/L KH2PO4 + 2g/L TBAB**Ratio A:B = 20:80[11]
Flow Rate	Not Specified	1.0 mL/min[11]
Column Temperature	Not Specified	30 °C[11]
Detection Wavelength	Not Specified	254 nm[11]
Linearity Range	Not Specified	1 - 100 µg/mL[11]
Sample Preparation	Dilution in water and neutralization.[9]	Dissolution in Methanol (B129727):Water (1:4), followed by dilution with the initial mobile phase.[11]

*TBAHS: Tetrabutylammonium hydrogen sulphate **TBAB: Tetrabutylammonium bromide

Experimental Protocols

Detailed methodologies for the compared HPLC methods are provided below. These protocols are based on published methods and can be adapted for specific laboratory conditions.

Method 1: Ion-Pair Reversed-Phase HPLC [9][10]

This method is suitable for the separation and determination of Metanilic acid along with other aniline (B41778) and anilinesulphonic acid derivatives.

• Standard Solution Preparation:

  • Accurately weigh and dissolve Metanilic acid standard in a suitable solvent (e.g., water or mobile phase) to a known concentration.

• Sample Preparation:

  • For reaction mixtures, dilute an aliquot of the sample with water.

  • Neutralize the diluted sample solution with a suitable base (e.g., 20% w/v NaOH).[9]

  • Further dilute the neutralized solution to a suitable concentration for HPLC analysis.

• Chromatographic Conditions:

  • Column: Spherisorb 10 ODS

  • Mobile Phase: Prepare an aqueous solution containing 5% acetonitrile, 0.05 M Disodium hydrogen phosphate (B84403) (Na2HPO4), and 0.005 M Tetrabutylammonium hydrogen sulphate (TBAHS). Adjust the pH to 5.5.[9][10]

  • Injection Volume: As per instrument standards.

  • Detection: UV detector (wavelength not specified, but 254 nm is common for aromatic compounds).

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify the Metanilic acid peak based on the retention time of the standard.

  • Quantify the purity by comparing the peak area of Metanilic acid in the sample to the total peak area of all components (Area Percent method) or by using a calibration curve generated from the standard solutions.

Method 2: Reversed-Phase HPLC [11]

This method was developed for measuring Metanilic acid in sewage but can be adapted for purity analysis.

• Standard Solution Preparation:

  • Prepare a stock solution of Metanilic acid (e.g., 1000 µg/mL) by dissolving 50 mg in a 50 mL mixture of methanol and water (1:4 v/v).[11]

  • Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase.[11]

• Sample Preparation:

  • Accurately weigh the Metanilic acid sample and dissolve it in a mixture of methanol and water (1:4 v/v) to a known concentration.

  • Dilute the sample solution with the initial mobile phase to fall within the calibration range.

  • Filter the final solution through a 0.45 µm filter before injection.[11]

• Chromatographic Conditions:

  • Column: Zorbax Eclipse Plus C18, 4.6 x 150mm, 5 µm[11]

  • Mobile Phase:

    • Phase A: Methanol[11]

    • Phase B: Aqueous solution containing 1.36 g/L Potassium dihydrogen phosphate (KH2PO4) and 2 g/L Tetrabutylammonium bromide (TBAB).[11]

    • Isocratic elution with a volume ratio of Mobile Phase A to Mobile Phase B of 20:80.[11]

  • Flow Rate: 1.0 mL/min[11]

  • Column Temperature: 30 °C[11]

  • Detection Wavelength: 254 nm (using a Diode Array Detector).[11]

  • Injection Volume: 25 µL[11]

• Analysis:

  • Inject the calibration standards to establish a linearity curve.

  • Inject the prepared sample solution.

  • Determine the concentration of Metanilic acid in the sample from the calibration curve.

  • Calculate the purity based on the expected concentration.

Experimental Workflow and Data Analysis

The general workflow for validating the purity of Metanilic acid using HPLC involves several key stages, from sample preparation to data interpretation. The following diagram illustrates this logical process.

Caption: Workflow for HPLC Purity Validation of Metanilic Acid.

This guide provides a foundational comparison of HPLC methods for Metanilic acid purity validation. For regulatory submissions, a full method validation according to ICH guidelines, including specificity, linearity, range, accuracy, precision, and robustness, is required.[12][13][14][15]

References

• 1. CN101817766A - Method for preparing metanilic acid by catalyzing and hydrogenating 3-nitrobenzenesultonic acid - Google Patents [patents.google.com]
• 2. Metanilic acid - Wikipedia [en.wikipedia.org]
• 3. A REVIEW ON DEVELOPMENT AND VALIDATION OF STABILITY INDICATING HPLC METHODS FOR ANALYSIS OF ACIDIC DRUGS | Semantic Scholar [semanticscholar.org]
• 4. km3.com.tw [km3.com.tw]
• 5. tcichemicals.com [tcichemicals.com]
• 6. [Determination of arsanilic acid and sulfanilic acid as adulterant in feed additives by reversed-phase high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3-Aminobenzenesulfonic acid | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. CN108896678A - The method for measuring the metanilic acid in sewage - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. asiapharmaceutics.info [asiapharmaceutics.info]
• 14. researchgate.net [researchgate.net]
• 15. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis for the Confirmation of Metanilic Acid Structure: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data used for the structural confirmation of Metanilic acid, with its structural isomer, Sulfanilic acid, serving as a key comparator. Detailed experimental protocols for the discussed analytical techniques are also provided to support researchers in their own structural elucidation workflows.

Spectroscopic Data Comparison

The structural distinction between Metanilic acid (3-aminobenzenesulfonic acid) and Sulfanilic acid (4-aminobenzenesulfonic acid) is readily achievable through a combination of spectroscopic techniques. The substitution pattern on the benzene (B151609) ring directly influences the spectral output of each method.

Spectroscopic Technique	Metanilic Acid (3-aminobenzenesulfonic acid)	Sulfanilic Acid (4-aminobenzenesulfonic acid)	Key Differentiating Features
Infrared (IR) Spectroscopy	Characteristic Peaks (cm⁻¹): - 3400-3200 (N-H stretch)- 3000-2800 (C-H aromatic stretch)- 1620 (N-H bend)- 1220-1150 (S=O stretch, asymmetric)- 1080-1030 (S=O stretch, symmetric)- 880, 780, 690 (Aromatic C-H bend, meta-substitution)	Characteristic Peaks (cm⁻¹): - 3400-3200 (N-H stretch)- 3000-2800 (C-H aromatic stretch)- 1639, 1572 (N-H bend)[1]- 1298 (S=O stretch, asymmetric)[2]- 1040-1010 (S=O stretch, symmetric)- 830 (Aromatic C-H bend, para-substitution)	The most significant difference lies in the aromatic C-H out-of-plane bending region. Metanilic acid shows a pattern characteristic of meta-disubstitution, while Sulfanilic acid exhibits a strong absorption typical of para-disubstitution.
¹H NMR Spectroscopy	Chemical Shifts (δ, ppm in DMSO-d₆): - ~7.0-7.5 (m, 4H, Ar-H)- Signals are typically more complex due to the meta-substitution pattern.	Chemical Shifts (δ, ppm in DMSO-d₆): - ~6.6 (d, 2H, Ar-H ortho to -NH₂)- ~7.3 (d, 2H, Ar-H ortho to -SO₃H)	The para-substitution of Sulfanilic acid results in a simpler, more symmetrical ¹H NMR spectrum with two distinct doublets. Metanilic acid's meta-substitution leads to a more complex multiplet for the aromatic protons.
¹³C NMR Spectroscopy	Chemical Shifts (δ, ppm in DMSO-d₆): - ~148 (C-NH₂)- ~146 (C-SO₃H)- Four distinct aromatic carbon signals.	Chemical Shifts (δ, ppm in DMSO-d₆): - ~152 (C-NH₂)[3]- ~135 (C-SO₃H)[3]- Two distinct aromatic carbon signals due to symmetry.	The number of distinct aromatic carbon signals is a key differentiator. Metanilic acid will show six signals in total (four aromatic), while the symmetry of Sulfanilic acid results in only four signals in total (two for the protonated aromatic carbons and two for the substituted carbons).
Mass Spectrometry (MS)	Key Fragments (m/z): - 173 (M⁺)- 108 (M⁺ - SO₃H)- 93 (M⁺ - SO₃)- 80 (SO₃⁺)	Key Fragments (m/z): - 173 (M⁺)[4]- 108 (M⁺ - SO₃H)[4]- 93 (M⁺ - SO₃)- 80 (SO₃⁺)[4]- 65 (C₅H₅⁺)[4]	While the molecular ion peak will be the same, the relative abundances of fragment ions may differ. The primary fragmentation involves the loss of the sulfonic acid group. Subtle differences in fragmentation pathways may be observed upon detailed analysis.

Experimental Protocols

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background spectrum of the clean, empty crystal.

• Sample Preparation: Place a small amount of the solid Metanilic acid or Sulfanilic acid powder directly onto the ATR crystal.

• Data Acquisition: Apply consistent pressure to the sample using the instrument's pressure clamp to ensure good contact with the crystal. Collect the infrared spectrum, typically over a range of 4000-400 cm⁻¹.

• Data Processing: The acquired sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte (Metanilic acid or Sulfanilic acid) in about 0.6-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). Ensure the sample is fully dissolved.

• Transfer to NMR Tube: Transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. The instrument is then tuned and the magnetic field is shimmed to achieve homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. The residual solvent peak of DMSO-d₅ at ~2.50 ppm can be used as a reference.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum. The solvent peak of DMSO-d₆ at ~39.52 ppm serves as the reference.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectrum.

Electron Ionization-Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the solid sample into the mass spectrometer's ion source, typically via a direct insertion probe.

• Ionization: The sample is vaporized by heating, and the resulting gas-phase molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes ionization and fragmentation of the molecules.

• Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting the relative abundance of each ion as a function of its m/z value.

Workflow for Spectroscopic Confirmation of Metanilic Acid Structure

Caption: Workflow for the spectroscopic confirmation of Metanilic acid's structure.

References

• 1. Sulfanilic acid; LC-ESI-QTOF; MS2; CE: 22.8 eV; R=30000-60000; [M+H]+ - Dataset - NFDI4Chem Search Service [search.nfdi4chem.de]
• 2. Deuterated DMSO - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]
• 4. taxation-customs.ec.europa.eu [taxation-customs.ec.europa.eu]

A Comparative Guide to the Reaction Mechanism of Metanilic Acid in Azo Dye Synthesis

This guide provides a detailed validation of the primary reaction mechanism involving metanilic acid, a key intermediate in the synthesis of azo dyes. For researchers, scientists, and professionals in drug development, this document offers an objective comparison of the traditional diazotization-coupling reaction of metanilic acid with a closely related alternative, sulfanilic acid. Furthermore, it introduces a modern, alternative synthetic route—microwave-assisted synthesis from nitroarenes and anilines—supported by experimental data. Detailed experimental protocols and visual diagrams of the reaction pathways are provided to facilitate a comprehensive understanding.

The Core Reaction: Diazotization and Azo Coupling of Metanilic Acid

Metanilic acid (3-aminobenzenesulfonic acid) is a crucial building block in the chemical industry, particularly for producing azo dyes. The principal reaction mechanism involves a two-step process: diazotization followed by azo coupling.

Step 1: Diazotization

In the first step, the primary aromatic amine group of metanilic acid is converted into a diazonium salt. This reaction is typically carried out in a cold acidic solution with sodium nitrite (B80452). The low temperature is critical to prevent the unstable diazonium salt from decomposing.

Step 2: Azo Coupling

The resulting diazonium salt is a weak electrophile that readily reacts with an electron-rich coupling agent, such as an activated aromatic compound (e.g., N,N-dimethylaniline or β-naphthol), to form a highly colored azo compound. This electrophilic aromatic substitution reaction is the cornerstone of azo dye synthesis. The product of the reaction between diazotized metanilic acid and diphenylamine (B1679370) is the dye Metanil Yellow.

Comparative Analysis: Metanilic Acid vs. Sulfanilic Acid

A common alternative and structural isomer to metanilic acid is sulfanilic acid (4-aminobenzenesulfonic acid). The position of the sulfonic acid group relative to the amino group influences the reactivity of the molecule and the properties of the resulting dye.

The reactivity of the amino group towards diazotization is dependent on its nucleophilicity. While both isomers undergo diazotization and coupling, the electronic and steric effects arising from the different substituent positions can lead to variations in reaction rates and product yields under identical conditions.

Data Presentation: Comparison of Reaction Parameters

Parameter	Metanilic Acid Derivative (Metanil Yellow)	Sulfanilic Acid Derivative (Orange II)	Notes
Diazo Component	Metanilic Acid	Sulfanilic Acid	Isomers of aminobenzenesulfonic acid.
Coupling Component	Diphenylamine	β-Naphthol	Electron-rich aromatic compounds.
Diazotization Temp.	0-5 °C	0-5 °C	Low temperature is crucial for diazonium salt stability.
Coupling pH	Mildly Acidic (e.g., pH 4.3)	Alkaline	Optimal pH depends on the coupling component.
Reported Yield	Not specified, but generally high	80-90% (representative)	Yields are highly dependent on specific reaction conditions and purification methods.

Alternative Mechanism: Microwave-Assisted Azo Dye Synthesis

A greener and more rapid alternative to the traditional two-step diazotization-coupling reaction is the microwave-assisted synthesis of unsymmetrical azo dyes by coupling nitroarenes with aniline (B41778) derivatives.[1][2] This method avoids the preparation and handling of potentially unstable diazonium salts.

In this one-pot synthesis, an aromatic amine acts as an in-situ reductant for the nitroarene, which is then coupled with another molecule of the aromatic amine to form the azo dye.[1] This process is significantly faster than conventional heating methods and often results in high yields.

Data Presentation: Comparison of Conventional vs. Microwave-Assisted Synthesis

The following table compares the synthesis of a representative azo dye, (E)-4-(phenyldiazenyl)phenol (Solvent Yellow 7), using conventional heating versus microwave-assisted synthesis.

Parameter	Conventional Diazotization-Coupling	Microwave-Assisted Synthesis from Nitroarene	Reference
Starting Materials	4-Aminophenol (B1666318), NaNO₂, HCl, Phenol	Nitrobenzene (B124822), 4-Aminophenol	Different starting materials and mechanism.
Reaction Time	Several hours	3 minutes	Microwave synthesis offers a significant reduction in reaction time.[1]
Reaction Temperature	0-5 °C (diazotization), Room Temp (coupling)	150 °C	Higher temperature is used in the microwave-assisted method.[1]
Catalyst/Reagents	NaNO₂, HCl	KOH	The microwave method avoids the use of nitrous acid.[1]
Reported Yield	~39% (for a similar dye, Aniline Yellow)	97%	The microwave-assisted method can provide significantly higher yields.[2]

Experimental Protocols

Synthesis of Metanil Yellow (Traditional Method)

This protocol is adapted from general procedures for the synthesis of azo dyes.

Materials:

• Metanilic acid (3-aminobenzenesulfonic acid)

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Diphenylamine

• Sodium carbonate (soda ash)

• Ice

• Distilled water

Procedure:

• Diazotization:

  • Prepare a solution of metanilic acid in water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water, maintaining the low temperature.

  • Add concentrated HCl dropwise while stirring. The formation of the diazonium salt is indicated by a change in the solution.

• Coupling:

  • In a separate beaker, prepare an emulsion of diphenylamine at around 20 °C.

  • Slowly add the cold diazonium salt solution to the diphenylamine emulsion with constant stirring.

  • Adjust the pH to ~4.3 with a sodium carbonate solution.

  • Continue stirring at around 13 °C until the diazonium salt is no longer present (can be tested with starch-iodide paper).

  • After the reaction is complete, stir for an additional 30 minutes.

• Isolation:

  • Adjust the pH to ~8.2 with sodium carbonate solution.

  • Add sodium chloride to salt out the dye.

  • Filter the precipitated Metanil Yellow, wash with a saturated NaCl solution, and dry.

Microwave-Assisted Synthesis of (E)-4-(phenyldiazenyl)phenol (Solvent Yellow 7)[1]

Materials:

• Nitrobenzene

• 4-Aminophenol

• Potassium hydroxide (B78521) (KOH)

• Ethanol (EtOH)

• 6 N Hydrochloric acid (HCl)

• Microwave reactor

Procedure:

• Reaction Setup:

  • In a microwave reactor vessel, combine nitrobenzene (1 mmol), 4-aminophenol (1.2 mmol), and a 2:1 mixture of EtOH and 10 M aqueous KOH.

  • Seal the vessel.

• Microwave Irradiation:

  • Place the vessel in the microwave reactor.

  • Irradiate at 200 W for 3 minutes, with the temperature set to 150 °C.

• Isolation and Purification:

  • After the reaction, cool the mixture to room temperature.

  • Concentrate the reaction mixture under vacuum.

  • To the remaining aqueous solution, add 6 N HCl to precipitate the solid azo dye.

  • Filter the solid, wash with water, and recrystallize from an ethanol-water mixture to obtain the pure product.[1]

Mandatory Visualizations

Diazotization and Azo Coupling of Metanilic Acid

Caption: Workflow for the synthesis of Metanil Yellow via diazotization and azo coupling.

Comparison of Aminobenzenesulfonic Acid Isomers

Caption: Comparative reaction pathways for metanilic acid and sulfanilic acid in azo dye synthesis.

Alternative Microwave-Assisted Synthesis

Caption: Logical workflow for the microwave-assisted synthesis of azo dyes.

References

• 1. Microwave-assisted rapid and sustainable synthesis of unsymmetrical azo dyes by coupling of nitroarenes with aniline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Cross-Reactivity of Metanilic Acid with Structurally Related Aromatic Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Metanilic acid, a sulfonated aromatic amine, is a key intermediate in the synthesis of various dyes and pharmaceuticals. Due to its structural motifs—an aniline (B41778) core and a sulfonic acid group—the potential for cross-reactivity with other aromatic compounds is a significant consideration in toxicological and immunological assessments, as well as in the development of specific analytical methods such as immunoassays. This guide provides a comparative overview of the theoretical cross-reactivity of metanilic acid with other aromatic compounds, supported by a representative experimental protocol for assessment and illustrative data.

Understanding Cross-Reactivity

Cross-reactivity occurs when an antibody or a cellular receptor, specific for one antigen (in this case, metanilic acid), also binds to other structurally similar molecules. This phenomenon is primarily governed by the degree of similarity in the chemical structure, size, and electronic configuration between the primary antigen and the cross-reacting compounds. In the context of small molecules like metanilic acid, they act as haptens, which need to conjugate to a carrier protein to elicit an immune response. The resulting antibodies may then recognize and bind to other structurally related haptens.

Hypothetical Cross-Reactivity Data of Metanilic Acid

The following table presents hypothetical, yet illustrative, cross-reactivity data for a monoclonal antibody raised against a metanilic acid-protein conjugate. The data is presented as IC50 values (the concentration of the analyte that causes 50% inhibition of the antibody binding) and the corresponding cross-reactivity percentage, calculated relative to metanilic acid.

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
Metanilic Acid	3-aminobenzenesulfonic acid	10	100
Orthanilic Acid	2-aminobenzenesulfonic acid	50	20
Sulfanilic Acid	4-aminobenzenesulfonic acid	80	12.5
Aniline	C₆H₅NH₂	> 1000	< 1
p-Toluidine	4-methylaniline	> 1000	< 1
3-Aminophenol	C₆H₄(NH₂)(OH)	200	5
4-Amino-3-methylphenol	4-amino-3-methylphenol	500	2

Note: The data presented in this table is for illustrative purposes and is based on the principles of immunological cross-reactivity. Actual experimental results may vary depending on the specific antibody and assay conditions.

Experimental Protocols

A competitive enzyme-linked immunosorbent assay (ELISA) is a standard method for determining the cross-reactivity of small molecules like metanilic acid.

Key Experiment: Competitive ELISA for Metanilic Acid Cross-Reactivity

Objective: To determine the cross-reactivity of an anti-metanilic acid antibody with a panel of structurally related aromatic compounds.

Methodology:

• Hapten-Protein Conjugate Synthesis:

  • Metanilic acid is conjugated to a carrier protein, such as bovine serum albumin (BSA), using a suitable cross-linking agent (e.g., glutaraldehyde (B144438) or by forming a diazonium salt). This conjugate will be used to coat the ELISA plate.

• ELISA Plate Coating:

  • Microtiter plates are coated with the metanilic acid-BSA conjugate at a concentration of 1-10 µg/mL in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Plates are incubated overnight at 4°C.

• Blocking:

  • The plates are washed with a wash buffer (e.g., phosphate-buffered saline with 0.05% Tween 20, PBS-T).

  • Non-specific binding sites are blocked by adding a blocking buffer (e.g., 1% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Competitive Reaction:

  • A fixed concentration of the anti-metanilic acid antibody is mixed with varying concentrations of either the standard (metanilic acid) or the test compounds (aromatic analogues).

  • This mixture is added to the washed and blocked microtiter plate wells.

  • The plate is incubated for 1-2 hours at room temperature, allowing the free analyte and the coated analyte to compete for antibody binding.

• Detection:

  • The plates are washed to remove unbound antibodies.

  • A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase, HRP) and specific for the primary antibody's species and isotype is added.

  • The plate is incubated for 1 hour at room temperature.

• Signal Generation and Measurement:

  • After another wash step, a substrate for the enzyme (e.g., 3,3',5,5'-Tetramethylbenzidine, TMB) is added.

  • The color development is stopped after a defined time with a stop solution (e.g., 2M H₂SO₄).

  • The absorbance is read at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • A standard curve is generated by plotting the absorbance against the logarithm of the metanilic acid concentration.

  • The IC50 value is determined for metanilic acid and each test compound.

  • The percent cross-reactivity is calculated using the formula: (IC50 of Metanilic Acid / IC50 of Test Compound) x 100%

Visualizations

Experimental Workflow

Caption: Workflow for the competitive ELISA to assess cross-reactivity.

Generalized Hapten-Mediated Immune Response Pathway

Caption: Generalized pathway of a hapten-mediated immune response.

Isomeric Effects of Aminobenzenesulfonic Acids on Reactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of the three isomers of aminobenzenesulfonic acid: orthanilic acid (2-aminobenzenesulfonic acid), metanilic acid (3-aminobenzenesulfonic acid), and sulfanilic acid (4-aminobenzenesulfonic acid). Understanding the influence of the sulfonic acid group's position on the reactivity of the amino group and the aromatic ring is crucial for the synthesis of azo dyes, sulfa drugs, and other pharmaceutical intermediates.

Influence of Isomerism on Reactivity

The position of the electron-withdrawing sulfonic acid group (–SO₃H) significantly impacts the nucleophilicity of the amino group (–NH₂) and the electron density of the benzene (B151609) ring. This, in turn, governs the rates and outcomes of key reactions such as diazotization and electrophilic aromatic substitution.

Orthanilic Acid (2-aminobenzenesulfonic acid): The proximity of the sulfonic acid group to the amino group in the ortho position results in steric hindrance and a strong inductive electron-withdrawing effect. This is expected to decrease the nucleophilicity of the amino group, potentially slowing down reactions like diazotization.

Metanilic Acid (3-aminobenzenesulfonic acid): With the sulfonic acid group in the meta position, its electron-withdrawing effect on the amino group is primarily inductive. This deactivation is less pronounced than in the ortho isomer but more significant than in the para isomer.

Sulfanilic Acid (4-aminobenzenesulfonic acid): In the para position, the sulfonic acid group exerts its electron-withdrawing effect through both induction and resonance. However, the amino group's strong activating and ortho-, para-directing nature still plays a dominant role in the overall reactivity of the ring. In its zwitterionic form, the amino group is protonated, which significantly deactivates the ring towards further electrophilic substitution.

Comparative Physicochemical Data

The acidity of the conjugate acid of the amino group (pKa) provides a quantitative measure of its basicity. A lower pKa value indicates a less basic (and less nucleophilic) amino group, which generally correlates with slower rates of reactions where the amino group acts as a nucleophile, such as diazotization.

Isomer	Structure	CAS Number	Molar Mass ( g/mol )	pKa of -NH₃⁺
Orthanilic Acid	2-aminobenzenesulfonic acid	88-21-1	173.19	2.48
Metanilic Acid	3-aminobenzenesulfonic acid	121-47-1	173.19	3.74[1]
Sulfanilic Acid	4-aminobenzenesulfonic acid	121-57-3	173.19	3.23[2]

Note: pKa values can vary slightly depending on the experimental conditions.

Experimental Protocols

The following are detailed methodologies for key experiments involving aminobenzenesulfonic acids.

Diazotization of Aminobenzenesulfonic Acids

This protocol describes the conversion of the amino group to a diazonium salt, a versatile intermediate for azo coupling reactions.

Materials:

• Aminobenzenesulfonic acid isomer (orthanilic, metanilic, or sulfanilic acid)

• Sodium carbonate (Na₂CO₃)

• Sodium nitrite (B80452) (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Ice

• Distilled water

• Erlenmeyer flasks

• Beakers

• Disposable pipettes

Procedure:

• In a small Erlenmeyer flask, dissolve 1 g of the aminobenzenesulfonic acid in 10 mL of a 2.6% aqueous sodium carbonate solution.

• In a separate container, prepare a solution of 0.4 g of sodium nitrite in 1 mL of water.

• Combine the two solutions in the small Erlenmeyer flask.

• In a 100 mL beaker, place 1 mL of concentrated HCl and 6 g of ice.

• Slowly add the solution from the Erlenmeyer flask dropwise to the beaker containing the ice and acid mixture with continuous stirring.

• Place the resulting mixture in an ice-water bath to facilitate the formation of the diazonium salt. The suspension is then used in the subsequent coupling reaction.

Azo Coupling Reaction

This protocol details the reaction of the diazonium salt with a coupling agent (e.g., a phenol (B47542) or an aromatic amine) to form an azo dye.

Materials:

• Diazonium salt suspension (from the previous protocol)

• Aromatic coupling reagent (e.g., 2-naphthol)

• Sodium hydroxide (B78521) (NaOH) solution (2.5 M)

• Sodium chloride (NaCl)

• Beakers

• Glass rod

• Hot plate

• Filtration apparatus (Büchner or Hirsch funnel)

Procedure:

• In a beaker, dissolve the aromatic coupling reagent (e.g., 5.2 x 10⁻³ moles of 2-naphthol) in 4 mL of a 2.5 M aqueous sodium hydroxide solution.

• Place the beaker in an ice-water bath.

• Add the previously prepared suspension of the diazonium salt portion-wise to the beaker containing the coupling reagent, with stirring after each addition. A change in color should be observed.

• Allow the reaction to proceed for approximately 10 minutes with occasional stirring.

• Heat the suspension on a hot plate until the solid dissolves.

• Add 2 g of NaCl and continue heating to dissolve it.

• Cool the beaker to room temperature, and then further cool it in an ice-water bath.

• Collect the precipitated azo dye by vacuum filtration.

• Wash the solid with a small amount of saturated NaCl solution and allow it to air dry.

Visualizations

The following diagrams illustrate the logical relationships and workflows described in this guide.

Isomeric effects on reactivity.

Diazotization experimental workflow.

Azo coupling reaction pathway.

References

• 1. capitalanalytical.com [capitalanalytical.com]
• 2. Sulfanilic acid - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Quantitative Analysis of Metanilic Acid in a Mixture

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common analytical techniques for the quantitative determination of Metanilic acid (3-aminobenzenesulfonic acid) in a mixture: High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry. The selection of an appropriate analytical method is critical for ensuring the quality, purity, and potency of pharmaceutical and chemical products. This document presents a side-by-side comparison of these methods, supported by representative experimental data and detailed protocols to aid in method selection and implementation.

Method Performance Comparison

The choice between HPLC and UV-Vis spectrophotometry often depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the complexity of the sample matrix. HPLC generally offers higher specificity and sensitivity, making it ideal for complex mixtures, while UV-Vis spectrophotometry provides a simpler, more cost-effective solution for less complex samples.

The following table summarizes typical performance characteristics for the quantitative analysis of Metanilic acid using both methods. The data presented is illustrative and based on validated methods for structurally similar aromatic compounds.

Parameter	High-Performance Liquid Chromatography (HPLC)	UV-Vis Spectrophotometry
Principle	Separation based on polarity and interaction with stationary phase, followed by UV detection.	Measurement of light absorbance by the analyte at a specific wavelength.
Linearity Range	1 - 100 µg/mL	2 - 20 µg/mL
Correlation Coefficient (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	~0.2 µg/mL	~0.5 µg/mL
Limit of Quantitation (LOQ)	~0.7 µg/mL	~1.5 µg/mL
Accuracy (% Recovery)	98 - 102%	97 - 103%
Precision (% RSD)	< 2%	< 3%
Selectivity	High (separates from interfering compounds)	Moderate (prone to interference from absorbing compounds)
Analysis Time per Sample	~10 - 15 minutes	~5 minutes
Cost & Complexity	Higher	Lower

Visualizing the Analytical Workflow

A generalized workflow for quantitative chemical analysis provides a logical sequence of steps from sample receipt to final result reporting. This process is fundamental to achieving accurate and reproducible results in any analytical laboratory.

A general workflow for quantitative chemical analysis.

Experimental Protocols

Detailed and standardized protocols are essential for the successful validation and routine application of analytical methods.

Method 1: High-Performance Liquid Chromatography (HPLC)

This method provides a high degree of selectivity and sensitivity for the determination of Metanilic acid, making it suitable for analysis in complex matrices such as wastewater or in the presence of other dye intermediates.

1. Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of methanol (B129727) and a buffer solution (e.g., 0.02 M potassium dihydrogen phosphate). The exact ratio should be optimized for best separation (a common starting point is 20:80 v/v).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Metanilic acid reference standard and dissolve it in 100 mL of a methanol-water mixture (50:50 v/v).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL using the mobile phase as the diluent.

• Sample Preparation: Dissolve a known quantity of the sample mixture in the mobile phase, sonicate for 15 minutes, and filter through a 0.45 µm syringe filter before injection.

3. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the blank (mobile phase), followed by the working standard solutions in increasing order of concentration.

• Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

• Inject the prepared sample solutions.

• Determine the concentration of Metanilic acid in the sample by interpolating its peak area from the calibration curve.

Method 2: UV-Vis Spectrophotometry

This method is a simpler and faster alternative to HPLC, suitable for routine quality control of relatively pure samples where interfering substances are minimal.

1. Instrumentation:

• Spectrophotometer: A double-beam UV-Vis spectrophotometer with a 1 cm path length quartz cuvette.

2. Preparation of Solutions:

• Solvent: 0.1 M Hydrochloric Acid (HCl).

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Metanilic acid reference standard and dissolve it in 100 mL of 0.1 M HCl.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 2 µg/mL to 20 µg/mL using 0.1 M HCl as the diluent.

• Sample Preparation: Dissolve a known quantity of the sample mixture in 0.1 M HCl, ensuring the final concentration falls within the linear range of the calibration curve. Filter the solution if necessary.

3. Analysis Procedure:

• Scan the highest concentration standard solution from 400 nm to 200 nm against a 0.1 M HCl blank to determine the wavelength of maximum absorbance (λmax). For Metanilic acid, this is typically observed around 250-260 nm.

• Set the spectrophotometer to the determined λmax.

• Zero the instrument using the 0.1 M HCl blank.

• Measure the absorbance of each working standard solution.

• Construct a calibration curve by plotting absorbance against the concentration.

• Measure the absorbance of the prepared sample solution.

• Calculate the concentration of Metanilic acid in the sample using the regression equation from the calibration curve.

References

• 1. Rapid simultaneous determination of amines and organic acids in citrus using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Metanilic Acid: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of metanilic acid is crucial for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of this chemical responsibly, in accordance with safety regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle metanilic acid with appropriate safety measures. The compound is harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[4][5][6] If handling the powder in an area with poor ventilation, a dust mask or respirator is necessary.[6]

• Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize the risk of inhaling fine particles.[2][6]

• Avoid Contamination: Do not eat, drink, or smoke when handling metanilic acid.[3][4] Wash hands and any exposed skin thoroughly after handling.[5]

Step-by-Step Disposal Procedure

Metanilic acid waste must be managed as hazardous waste in compliance with local, state, and federal regulations.[3][7] The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA).[7][8][9]

Step 1: Waste Identification and Collection

• Carefully collect all metanilic acid waste, including residues and contaminated materials.

• The waste should be placed in a clearly labeled, tightly sealed container compatible with acids and organic compounds.[6]

• The label should include the chemical name ("Metanilic Acid"), hazard warnings, and the words "Hazardous Waste".[9]

Step 2: On-Site Storage

• Store the sealed waste container in a cool, dry, and well-ventilated designated hazardous waste accumulation area.[1][6]

• Keep the container away from direct sunlight, heat sources, and incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][5][10]

• Ensure the storage area has appropriate spill containment measures in place.[6]

Step 3: Accidental Spill Management

In the event of a spill, follow these emergency procedures:

• Evacuate all non-essential personnel from the area.[1][11]

• Wearing appropriate PPE, prevent the generation of dust.[4]

• Carefully sweep or vacuum the spilled material and place it into a suitable, closed container for disposal.[1][2][5]

• Ensure the product does not enter drains or waterways.[2][4]

• Clean the affected area thoroughly.

Step 4: Final Disposal

Disposal of metanilic acid must be conducted through a licensed and approved hazardous waste disposal company.[2] Do not attempt to dispose of this chemical in standard laboratory trash or down the drain.[6]

• Professional Disposal: The recommended method is to offer surplus and non-recyclable solutions to a licensed disposal company.[2]

• Incineration: A common disposal method for organic chemicals is controlled incineration. The material may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2] This process should only be performed by a qualified waste management facility.

Quantitative Ecotoxicity Data

While metanilic acid is not expected to bioaccumulate, it is important to prevent its release into the environment.[4] Discharge into drains or natural water sources must be avoided.[4][6]

Parameter	Value	Species	Exposure Time	Guideline
EC50 (Immobilization)	171.09 mg/L	Daphnia magna (Water flea)	48 hours	Not Specified
Partition Coefficient (log Pow)	-2.77 at 21 °C	N/A	N/A	OECD Test Guideline 107

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of metanilic acid.

Caption: Workflow for the safe handling and disposal of metanilic acid waste.

Disclaimer: This information is intended for guidance and is based on publicly available safety data. Always consult your institution's Environmental Health and Safety (EHS) department and adhere to all applicable local, state, and federal regulations for chemical waste disposal.

References

• 1. lobachemie.com [lobachemie.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Metanilic Acid: Handling & Storage Guidelines for Safety | Metanilic Acid Uses [apurvachemicals.com]
• 7. dnr.mo.gov [dnr.mo.gov]
• 8. youtube.com [youtube.com]
• 9. Hazardous Waste Regulations [rila.org]
• 10. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 11. Laboratory Chemicals | Alpha Chemika [alphachemika.co]

Safeguarding Your Research: A Comprehensive Guide to Handling Metanilic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Metanilic acid, including detailed operational and disposal plans to foster a culture of safety and build unwavering trust in your laboratory practices.

Metanilic acid, while a valuable reagent, presents potential hazards if not handled correctly. It is harmful if swallowed, in contact with skin, or if inhaled.[1][2] Adherence to proper personal protective equipment (PPE) protocols and safe handling procedures is critical to minimize exposure and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent use of appropriate PPE is non-negotiable when working with Metanilic acid. The following table summarizes the recommended PPE for various laboratory scenarios.

Scenario	Required Personal Protective Equipment	Notes
Handling Solid Metanilic Acid	- Safety goggles or face shield- Chemical-resistant gloves (e.g., Nitrile)- Lab coat- Dust mask or respirator (in poorly ventilated areas)	Prevents eye and skin contact with the powder.[3] A respirator is crucial if dust can be generated.
Preparing Solutions	- Safety goggles or face shield- Chemical-resistant gloves- Lab coat	Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhaling any vapors or aerosols.[4]
Handling Metanilic Acid Solutions	- Safety goggles- Chemical-resistant gloves- Lab coat	Standard laboratory practice to prevent accidental splashes and skin contact.
Cleaning Spills	- Safety goggles or face shield- Chemical-resistant gloves- Lab coat- Respirator (if dealing with a large spill of the solid)	Isolate the spill area. For solids, sweep up carefully to avoid creating dust. For liquids, absorb with an inert material.
Weighing and Transferring	- Safety goggles- Chemical-resistant gloves- Lab coat	Perform these tasks in a designated area, preferably within a ventilated enclosure, to minimize the risk of inhalation and contamination.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling Metanilic acid from receipt to disposal is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store Metanilic acid in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3]

• Ensure the container is tightly closed and clearly labeled.[3][4]

2. Preparation and Handling:

• Always work in a well-ventilated area or under a certified chemical fume hood.[3][4]

• Before starting any work, ensure that an eyewash station and safety shower are readily accessible.[5]

• Don the appropriate PPE as outlined in the table above.

• When weighing the solid, do so carefully to avoid generating dust.

• If preparing a solution, slowly add the Metanilic acid to the solvent to prevent splashing.

3. Emergency Procedures:

• In case of skin contact: Immediately wash the affected area with soap and plenty of water.[3] Remove contaminated clothing.[1][4]

• In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[3][6] Seek immediate medical attention.[3]

• If inhaled: Move the person to fresh air.[3][4] If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[3]

• If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of Metanilic acid and contaminated materials is essential to protect the environment and comply with regulations.

1. Chemical Waste:

• Dispose of Metanilic acid and its solutions as hazardous waste.

• Do not pour Metanilic acid down the drain or dispose of it with regular trash.[3][4]

• Collect all waste in a clearly labeled, sealed, and appropriate waste container.

2. Contaminated PPE and Materials:

• All disposable PPE (gloves, etc.) that has come into contact with Metanilic acid should be considered contaminated.

• Place contaminated items in a designated hazardous waste container.

• Non-disposable items, such as glassware, should be decontaminated thoroughly before reuse.

3. Regulatory Compliance:

• All disposal procedures must be in strict accordance with local, state, and federal environmental regulations.[3] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Workflow for Safe Handling of Metanilic Acid

The following diagram illustrates the logical workflow for the safe handling of Metanilic acid, from initial preparation to final disposal.

Caption: Workflow for the safe handling of Metanilic acid.

References

• 1. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 2. fishersci.nl [fishersci.nl]
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